2-Aminocycloheptanecarboxylic acid

• CAS: 215229-15-5

Core Science & Biosynthesis

Chemical structure of 2-Aminocycloheptanecarboxylic acid

An In-Depth Technical Guide to the Chemical Structure of 2-Aminocycloheptanecarboxylic Acid

Introduction: Unveiling a Constrained Amino Acid Analog

In the landscape of medicinal chemistry and drug development, the quest for molecular scaffolds that offer precise structural control is paramount. 2-Aminocycloheptanecarboxylic acid, a non-proteinogenic cyclic β-amino acid, represents a significant building block in this endeavor. Its seven-membered carbocyclic ring imposes conformational constraints that are absent in its linear counterparts, making it an invaluable tool for designing peptidomimetics, foldamers, and other structurally defined molecules. The incorporation of such rigid structures can enhance metabolic stability, improve receptor binding affinity, and dictate specific secondary structures in synthetic peptides.

This guide serves as a technical resource for researchers, scientists, and drug development professionals, offering a deep dive into the molecular architecture, stereochemical diversity, physicochemical properties, and synthetic pathways of 2-aminocycloheptanecarboxylic acid. By understanding its fundamental chemical nature, researchers can better leverage its unique properties to engineer novel therapeutics and advanced biomaterials.

Part 1: Molecular Architecture and Stereoisomerism

The foundational structure of 2-aminocycloheptanecarboxylic acid consists of a cycloheptane ring, which is a seven-membered, non-planar carbocycle. Attached to this ring are two key functional groups: a primary amine (-NH₂) at the C2 position and a carboxylic acid (-COOH) at the C1 position. This arrangement classifies it as a β-amino acid, where the amino group is attached to the second carbon atom relative to the carboxyl group.

Stereochemical Complexity: Cis/Trans Isomerism and Enantiomers

The substituted cycloheptane ring gives rise to significant stereochemical diversity. The relative orientation of the amino and carboxyl groups can be on the same side of the ring (cis) or on opposite sides (trans), resulting in two diastereomers.

Furthermore, both the C1 and C2 carbons are chiral centers. This means that each diastereomer (cis and trans) exists as a pair of non-superimposable mirror images, known as enantiomers. Consequently, there are four distinct stereoisomers of 2-aminocycloheptanecarboxylic acid:

• (1R,2S)-2-Aminocycloheptanecarboxylic acid (cis)

• (1S,2R)-2-Aminocycloheptanecarboxylic acid (cis)[1]

• (1R,2R)-2-Aminocycloheptanecarboxylic acid (trans)

• (1S,2S)-2-Aminocycloheptanecarboxylic acid (trans)

The precise stereochemistry is critical in drug development, as different isomers can exhibit vastly different biological activities and pharmacological profiles. The ability to synthesize stereochemically pure forms of this molecule is therefore a key challenge and a focus of significant research.[2]

Stereoisomers of 2-Aminocycloheptanecarboxylic acid.

Conformational Analysis

Unlike the well-defined chair conformation of cyclohexane, the seven-membered cycloheptane ring is highly flexible and exists as an equilibrium of several low-energy conformations, primarily twist-chair and twist-boat forms. The energy barriers between these conformers are low, leading to a dynamic structure.

The presence of the bulky amino and carboxylic acid substituents significantly influences this conformational landscape. The molecule will preferentially adopt conformations that minimize steric hindrance and torsional strain between these groups and the ring's hydrogen atoms.[3][4] This inherent conformational preference, dictated by the cis or trans arrangement, is precisely the feature exploited in the design of foldamers and peptidomimetics to enforce specific secondary structures.[5]

Part 2: Physicochemical Properties

The physical and chemical properties of 2-aminocycloheptanecarboxylic acid are fundamental to its handling, formulation, and application in synthesis. As a bifunctional molecule, it exhibits properties of both amines and carboxylic acids.

Property	Value	Significance for Researchers
Molecular Formula	C₈H₁₅NO₂	Confirms elemental composition.
Molecular Weight	157.21 g/mol	Essential for stoichiometric calculations in synthesis.
Appearance	Typically a white to off-white solid/powder.	Basic physical state identification.
CAS Number	215229-15-5 (unspecified stereochemistry)	Unique identifier for database searches and procurement.
Solubility	Generally soluble in aqueous solutions, especially as a hydrochloride salt.[6][7]	Crucial for reaction conditions and biological assay preparation.
pKa (Carboxyl)	~4-5 (estimated)	Determines the charge state of the carboxyl group at physiological pH.
pKa (Amino)	~9-10 (estimated)	Determines the charge state of the amino group at physiological pH.
Storage	Typically stored at 2-8°C, sealed in a dry environment.[6]	Ensures long-term stability and prevents degradation.

Note: Exact values for melting point and pKa can vary depending on the specific stereoisomer and whether the compound is in its free form or as a salt (e.g., hydrochloride).

The zwitterionic nature of the molecule at neutral pH, with a protonated amine (NH₃⁺) and a deprotonated carboxylate (COO⁻), governs its solubility and interactions in biological systems.

Part 3: Synthesis Strategies

The controlled synthesis of specific stereoisomers of 2-aminocycloheptanecarboxylic acid is a key challenge. Methodologies often draw from established protocols for synthesizing other cyclic amino acids, such as those based on cyclopentane or cyclohexane.[2] A common and adaptable approach involves the reductive amination of a corresponding keto-ester.

General Synthesis Workflow: Reductive Amination

This strategy provides access to the core structure, and by selecting chiral reagents, it can be adapted for asymmetric synthesis to yield enantiomerically pure products.

General workflow for synthesis via reductive amination.

Exemplary Experimental Protocol

The following protocol is a representative, generalized procedure. Researchers must consult specific literature for optimized conditions, particularly for stereoselective synthesis.[2][8]

Objective: Synthesize 2-aminocycloheptanecarboxylic acid from ethyl 2-oxocycloheptanecarboxylate.

Step 1: Imine/Enamine Formation

• Dissolve ethyl 2-oxocycloheptanecarboxylate in a suitable solvent (e.g., methanol or toluene).

• Add the aminating agent. For a racemic mixture, a solution of ammonia in methanol can be used. For an asymmetric synthesis, a chiral amine like (R)-α-phenylethylamine is employed.

• The reaction may require a catalyst, such as a mild acid, and azeotropic removal of water to drive the equilibrium towards the imine/enamine product.

Causality: The carbonyl group of the keto-ester reacts with the nucleophilic amine to form a hemiaminal, which then dehydrates to the more stable imine or enamine. Using a chiral amine introduces a diastereomeric intermediate, which is key for separating enantiomers later.

Step 2: Reduction

• Once imine/enamine formation is complete, the mixture is cooled.

• A reducing agent, such as sodium borohydride (NaBH₄) or catalytic hydrogenation (H₂ over Palladium on carbon), is carefully added.[9]

• The reaction is stirred until the reduction of the C=N bond is complete, which can be monitored by techniques like Thin Layer Chromatography (TLC).

Causality: The reducing agent delivers a hydride to the electrophilic carbon of the imine, forming the desired amine. The stereochemical outcome of this step is crucial. The choice of reducing agent and the steric environment of the intermediate will influence the cis/trans ratio of the product.

Step 3: Ester Hydrolysis and Deprotection

• After the reduction, the solvent is removed under vacuum.

• The resulting crude amino ester is subjected to hydrolysis, typically by refluxing with an aqueous acid (e.g., HCl) or base (e.g., NaOH).[8]

• If a chiral auxiliary like α-phenylethylamine was used, this step (or a preceding hydrogenolysis step) also serves to cleave it from the molecule.

Causality: Hydrolysis converts the ethyl ester into the final carboxylic acid. Acidic conditions will yield the hydrochloride salt of the amino acid, which can aid in purification and handling.

Step 4: Isolation and Purification

• The final product is isolated from the reaction mixture, often through crystallization or ion-exchange chromatography.

• The purity and stereochemical integrity of the final product are confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Part 4: Applications in Drug Development and Research

The primary value of 2-aminocycloheptanecarboxylic acid and its analogs lies in their ability to introduce conformational rigidity into otherwise flexible molecules.

• Foldamer and β-Peptide Design: As a β-amino acid, it can be oligomerized to form "β-peptides." The constrained cycloheptane ring prevents free rotation, forcing the peptide backbone into well-defined secondary structures, such as helices or turns.[5] This predictability is a cornerstone of foldamer chemistry, aiming to create synthetic oligomers that mimic the structural and functional complexity of proteins.[2]

• Peptidomimetics: Incorporating this amino acid into a peptide sequence can protect it from degradation by proteases, which typically recognize and cleave peptide bonds between α-amino acids. This can significantly enhance the in-vivo half-life of a peptide-based drug.[10][11]

• Bioactive Scaffolds: The core structure serves as a scaffold for developing small-molecule drugs. A close analog, 2-aminobicyclo[2.2.1]heptane-2-carboxylic acid (BCH), is a known modulator of amino acid transport and enzyme activity. BCH inhibits the "System L" amino acid carrier and is an activator of glutamate dehydrogenase (GDH).[12][13] This demonstrates the potential for cyclic amino acids to interact with crucial biological targets. For instance, GDH activators have been investigated for their potential in managing diabetes by promoting insulin secretion.[13]

Potential mechanism for a GDH activator in insulin secretion.

Conclusion

2-Aminocycloheptanecarboxylic acid is more than just a chemical curiosity; it is a sophisticated molecular tool. Its defining features—the constrained seven-membered ring and its rich stereochemical possibilities—provide a powerful platform for controlling molecular shape and function. For scientists in drug discovery and materials science, a thorough understanding of its structure, properties, and synthesis is essential for unlocking its full potential. As the demand for structurally precise and metabolically robust molecules grows, the role of constrained amino acids like this one will undoubtedly continue to expand, paving the way for the next generation of peptides, foldamers, and targeted therapeutics.

References

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• Forró, E., & Fülöp, F. Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivatives. PMC. [Link]

• PubChemLite. 1-aminocycloheptanecarboxylic acid (C8H15NO2). [Link]

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• Mercuri, N. B., et al. The L-amino acid carrier inhibitor 2-aminobicyclo[2.2.1]heptane-2-carboxylic acid (BCH) reduces L-dopa-elicited responses in dopaminergic neurons of the substantia nigra pars compacta. PubMed. [Link]

• Palkó, M., et al. Conformationally restricted glutamic acid analogues: stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid. RSC Publishing. [Link]

• Kim, J. W., et al. β-Cell-protective effect of 2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid as a glutamate dehydrogenase activator in db/db mice. PubMed. [Link]

• MolForge. 1-Aminocycloheptanecarboxylic acid (CID 23378) - Molecular Properties & Analysis. [Link]

• Cheméo. Chemical Properties of Bicyclo(2.2.1)heptane-2-carboxylic acid, endo- (CAS 934-28-1). [Link]

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Thermodynamic Stability and Conformational Analysis of 2-Aminocycloheptanecarboxylic Acid Isomers

Executive Summary

2-Aminocycloheptanecarboxylic acid (2-ACHpC) represents a critical frontier in the design of peptidomimetics and foldamers. Unlike its rigid five-membered (ACPC) and six-membered (ACHC) homologues, the seven-membered cycloheptane ring introduces a unique balance of conformational flexibility and constraint.

This guide provides a technical analysis of the thermodynamic stability of cis- and trans- 2-ACHpC isomers. It establishes the trans-isomer as the thermodynamically preferred species, driven by the relief of torsional strain and the accessibility of pseudo-diequatorial conformations within the twist-chair energy landscape.

Structural & Conformational Analysis

The Cycloheptane Scaffold

To understand the stability of 2-ACHpC, one must first analyze the underlying cycloheptane ring. Unlike cyclohexane, which resides in a deep energy well (chair conformation), cycloheptane is a pseudorotating system with multiple low-energy conformers.

• Global Minimum: Twist-Chair (TC)

• Local Minimum: Chair (C)

• Energy Barrier: Low (~1-2 kcal/mol), allowing rapid interconversion at room temperature.

Isomeric Stability: cis vs. trans

The thermodynamic stability of 1,2-disubstituted cycloheptanes follows the principles of conformational analysis established for medium-sized rings.

Isomer	Configuration	Dominant Conformation	Stability Status
trans-2-ACHpC	(1R, 2R) or (1S, 2S)	Pseudo-Diequatorial (Twist-Chair)	Thermodynamically Favored
cis-2-ACHpC	(1R, 2S) or (1S, 2R)	Pseudo-Axial/Equatorial	Kinetically Accessible / Less Stable

Mechanistic Driver of Stability: The trans-isomer can adopt a conformation where both the amino (-NH

) and carboxyl (-COOH) groups occupy pseudo-equatorial positions on the twist-chair skeleton. This minimizes 1,2-gauche interactions and torsional strain. Conversely, the cis-isomer is forced into a pseudo-axial/equatorial arrangement, increasing steric repulsion between the functional groups and transannular strain across the ring.

Comparative Homology

The stability trend (trans > cis) is consistent across the cyclic

-amino acid series, but the magnitude of the energy difference ( ) varies.

• ACPC (5-ring): Ring is nearly planar (envelope). trans is favored, but cis is stable enough for isolation.[1]

• ACHC (6-ring): Rigid chair. trans is strongly favored (diequatorial).

• 2-ACHpC (7-ring): Flexible twist-chair. trans is favored, but the increased ring flexibility lowers the isomerization barrier compared to ACHC.

Experimental Validation Protocol

To empirically determine the thermodynamic stability and equilibrium constant (

) of the isomers, a base-catalyzed epimerization protocol is the gold standard. This method relies on the formation of a planar enolate intermediate, allowing the system to relax to its thermodynamic minimum.

Reagents & Equipment

• Substrate: Pure cis- or trans-ethyl 2-aminocycloheptanecarboxylate (protected as N-Boc or N-Fmoc).

• Base: Sodium ethoxide (NaOEt) or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Solvent: Absolute Ethanol (EtOH).

• Analysis: 500 MHz

  H-NMR or Chiral HPLC.

Step-by-Step Equilibration Protocol

• Preparation: Dissolve 0.5 mmol of the cis-isomer (kinetic product) in 5 mL of absolute EtOH.

• Initiation: Add 0.5 equivalents of NaOEt (freshly prepared).

• Reflux: Heat the reaction mixture to 60°C under an inert atmosphere (

  ) for 24 hours.

  • Mechanism:[2][3][4][5] The base deprotonates the

    -carbon (C1), forming a planar enolate. Reprotonation occurs from the less hindered face, driving the mixture toward the thermodynamic trans product.

• Quenching: Cool to RT and neutralize with dilute HCl or solid

  .

• Extraction: Evaporate EtOH, resuspend in EtOAc, wash with brine, and dry over

  .

• Quantification: Analyze the crude mixture via

  H-NMR.

  • Diagnostic Signal: The

    -proton (H1) of the trans-isomer typically appears upfield relative to the cis-isomer due to shielding effects in the pseudo-axial position.

Data Interpretation

Calculate the equilibrium constant (

) and Gibbs Free Energy difference ( ):

Expectation:

, indicating (favoring trans).

Visualizations

Thermodynamic Equilibration Pathway

The following diagram illustrates the equilibration between cis and trans isomers via the enolate intermediate.

Caption: Base-catalyzed epimerization pathway converting the kinetic cis-isomer to the thermodynamically stable trans-isomer.

Foldamer Formation Logic

2-ACHpC is a key building block for foldamers. The stability of the monomer directly influences the secondary structure of the oligomer.

Caption: Impact of monomer thermodynamic stability on the formation of stable 14-helix secondary structures in

-peptides.

Implications for Drug Development

Foldamer Design

The trans-isomer of 2-ACHpC is homologous to trans-ACHC, which is known to stabilize 14-helices in

-peptides. The seven-membered ring offers a slightly larger hydrophobic surface area and different side-chain vectors, allowing for the fine-tuning of:

• Proteolytic Stability: Cyclic residues prevent enzymatic degradation.

• Bioavailability: Increased lipophilicity from the cycloheptane ring improves membrane permeability.

Synthesis Strategy

Because the trans-isomer is thermodynamically preferred, large-scale synthesis should utilize equilibration steps (as described in Section 3.2) if the initial synthetic route yields a mixture or the cis-isomer. This ensures high diastereomeric purity for downstream peptide synthesis.

References

• Gellman, S. H. (1998).[6] Foldamers: A Manifesto. Accounts of Chemical Research, 31(3), 173–180. Link

• Seebach, D., et al. (1996).[6]

  -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Helvetica Chimica Acta, 79(4), 913–941. Link

• LePlae, P. R., et al. (2001). Tolerance of the

  -peptide 14-helix for conformational heterogeneity: The case of 2-aminocyclopentanecarboxylic acid. Journal of the American Chemical Society, 123(10), 2442–2443. Link

• Strijowski, U., & Sewald, N. (2004). Structural properties of cyclic peptides containing cis- or trans-2-aminocyclohexane carboxylic acid. Organic & Biomolecular Chemistry, 2(8), 1105–1109. Link

• Fülöp, F. (2001).

  -amino acids. Chemical Reviews, 101(7), 2181–2204. Link

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Conformational Properties of Seven-Membered Cyclic Amino Acids: A Technical Guide to Azepane Scaffolds

Topic: Conformational Properties of Seven-Membered Cyclic Amino Acids Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Seven-membered cyclic amino acids, primarily azepane-2-carboxylic acid (ACA) and its lactam derivatives (e.g., 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one ), represent a frontier in peptidomimetic design. Unlike their five-membered (proline) and six-membered (pipecolic acid) homologues, seven-membered rings offer a unique balance of conformational constraint and adaptive flexibility . They are critical tools for inducing specific secondary structures—most notably

-turns and helical folds—while enhancing proteolytic stability. This guide provides a field-proven framework for the synthesis, analysis, and computational modeling of these scaffolds.

Theoretical Framework: The Azepane Conformational Landscape

Entropy, Enthalpy, and the Twist-Chair Minimum

The conformational utility of cyclic amino acids lies in their ability to reduce the entropic penalty of folding (

) without imposing the severe steric strain ( ) associated with smaller, rigid rings.

• Proline (5-membered): Rigidly locked in an envelope conformation (

  -endo/exo). Excellent for kinks but limited in adaptive binding.

• Azepane (7-membered): Exists in a dynamic equilibrium dominated by the Twist-Chair (TC) conformation.

Unlike cyclohexane (chair) or cyclopentane (envelope), the seven-membered ring possesses a highly flexible pseudorotation itinerary. The Twist-Chair is generally the global energy minimum for the unsubstituted azepane ring, maximizing the staggering of adjacent methylene hydrogens to minimize torsional strain (Pitzer strain).

Cremer-Pople Parameters for 7-Membered Rings

To rigorously define these conformations in computational studies, Cartesian coordinates must be converted into Cremer-Pople puckering parameters . For a 7-membered ring, the essential parameters are:

• Amplitudes (

  ): Describe the magnitude of puckering.

• Phase Angles (

  ): Describe the position on the pseudorotation pathway.

In Molecular Dynamics (MD) simulations, constraining these collective variables (CVs) allows for the precise sampling of the transition between the Twist-Chair and Twist-Boat forms, which is often the rate-limiting step in peptide folding events involving these residues.

Visualization: The Pseudorotation Pathway

The following diagram illustrates the energy landscape and connectivity between the primary conformers of the azepane ring.

Caption: The conformational pseudorotation of the azepane ring. The Twist-Chair is the preferred low-energy state, acting as the anchor for secondary structure induction.

Structural Impact on Peptide Backbone[1][2][3][4]

The incorporation of a seven-membered amino acid alters the local dihedral angles (

) of the peptide backbone.

Amino Acid Scaffold	Ring Size	Dominant Pucker	Preferred Angle	Preferred Angle	Secondary Structure Induction
Proline	5	Envelope		(trans)	Polyproline II, -turns
Pipecolic Acid	6	Chair			-helix (N-term), Turns
Azepane (ACA)	7	Twist-Chair	to	to	Type II' -turns , -turns
Freidinger Lactam (Aba)	7 (Fused)	Rigid	Fixed ( )	Fixed ( )	Type II -turn (Ideal)

Key Insight: The "Freidinger Lactam" derivative (Aba) fuses the azepane ring with the preceding peptide bond, locking the

angle near . This creates a powerful constraint that forces the peptide into a Type II -turn, making it an invaluable scaffold for mimicking loop regions in protein-protein interaction inhibitors.

Synthetic Accessibility: The "Make" Phase

The synthesis of these scaffolds often challenges standard solid-phase peptide synthesis (SPPS) due to steric bulk. The most robust route for creating diverse azepane-based peptidomimetics is the Ugi/Ring-Closing Metathesis (RCM) strategy.

Protocol: Ugi-RCM Synthesis of Azepane Scaffolds

Rationale: This diversity-oriented approach allows for the simultaneous introduction of side chains (via the Ugi reaction) and ring closure (via RCM).

Step-by-Step Methodology:

• Ugi Four-Component Reaction (U-4CR):

  • Reagents: Allylamine (Amine), Boc-Allylglycine (Acid), Benzaldehyde (Aldehyde), Cyclohexyl isocyanide (Isocyanide).

  • Conditions: Methanol (0.5 M), Room Temperature, 24-48 h.

  • Mechanism: Formation of a linear dipeptide-like backbone containing two terminal alkene groups.

  • Critical Check: Ensure complete consumption of the isocyanide (monitor via TLC/IR) before proceeding, as unreacted isocyanide can poison the metathesis catalyst.

• Ring-Closing Metathesis (RCM):

  • Catalyst: Grubbs II Generation Catalyst (2-5 mol%).

  • Solvent: Dichloromethane (DCM), anhydrous, degassed.

  • Concentration: High Dilution (1-5 mM) .

  • Why High Dilution? To favor intramolecular cyclization (ring formation) over intermolecular polymerization.

  • Procedure: Reflux under inert atmosphere (

    /Ar) for 12-24 h.

  • Purification: Silica gel chromatography.

• Hydrogenation (Optional):

  • To obtain the saturated azepane ring, treat the cyclic alkene with

    (1 atm) and Pd/C (10%) in MeOH.

Caption: The Ugi/RCM synthetic pathway. High dilution in Step 2 is the critical control point to prevent polymerization.

Computational Modeling: The "Predict" Phase

Modeling seven-membered rings requires enhanced sampling because standard MD often gets trapped in local minima (e.g., a deep Twist-Boat well) and fails to cross the pseudorotation barriers.

Protocol: Replica-Exchange Molecular Dynamics (REMD)

Objective: To fully sample the conformational ensemble of an azepane-containing peptide.

System Setup:

• Force Field: RSFF2 (Residue-Specific Force Field 2) or AMBER ff14SB with specific parameterization for the azepane ring (GAFF for the non-standard residue).

• Solvent: TIP3P Water (Explicit) is preferred for accuracy, though Implicit (GB) can be used for rapid screening.

Simulation Parameters:

• Replicas: 16-32 replicas distributed exponentially across a temperature range (e.g., 300K to 500K).

• Exchange Rate: Attempt exchanges every 1-2 ps. Target an acceptance ratio of ~20%.

• Duration: 50-100 ns per replica.

Analysis (Clustering):

• Extract the trajectory at the target temperature (300K).

• Perform GROMOS clustering based on the backbone RMSD.

• Calculate the Cremer-Pople parameters (

  ) for the azepane ring in the top clusters to classify the ring geometry (Twist-Chair vs. Chair).

Experimental Characterization

NMR Spectroscopy

NMR is the primary tool for validating the "Twist-Chair" conformation in solution.

• NOE Constraints: Look for strong NOE cross-peaks between the

  of the azepane and the protons. In the Twist-Chair, specific trans-annular distances are minimized ( ).

• Temperature Coefficients: Measure the chemical shift of amide protons (

  ) vs. Temperature. A coefficient indicates a solvent-shielded, intramolecular hydrogen bond, confirming the formation of a stable turn (e.g., -turn).

X-Ray Crystallography

While solid-state packing forces can distort flexible rings, X-ray structures of azepane derivatives typically reveal the Twist-Chair as the dominant conformer, often stabilized by intermolecular hydrogen bonding in the crystal lattice.

References

• Synthesis and conformational investigation of cyclic dipeptides: 7-membered rings containing alpha- and beta-amino acids.

  • Source: PubMed / NIH

  • URL:[Link]

• Solid-supported solution-phase synthesis of 4-amino-1,2,4,5-tetrahydro-2-benzazepine-3-ones.

  • Source: Journal of Combin

  • URL:[Link]

• Understanding Ring Puckering in Small Molecules and Cyclic Peptides (Cremer-Pople Analysis).

  • Source: ChemRxiv / ACS

  • URL:[Link]

• Conformational Analysis of Helical Peptides Incorpor

  -Amino Acids.
  • Source: The Journal of Organic Chemistry

  • URL:[Link]

• Robust conformational space exploration of cyclic peptides by combining different MD protocols.

  • Source: bioRxiv

  • URL:[Link][1]

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Technical Guide: cis- vs. trans-2-Aminocycloheptanecarboxylic Acid (ACHpC)

This guide provides an in-depth technical analysis of the structural, synthetic, and functional differences between the cis- and trans-isomers of 2-aminocycloheptanecarboxylic acid (often abbreviated as ACHpC to distinguish it from the cyclohexane analog, ACHC).

[1]

Executive Summary

In the field of peptidomimetics and foldamer chemistry, cyclic

-amino acids are critical tools for constraining peptide backbones into stable, proteolytic-resistant secondary structures. While the five-membered (ACPC ) and six-membered (ACHC ) rings are well-characterized, the seven-membered analog, 2-aminocycloheptanecarboxylic acid (ACHpC) , offers unique conformational properties due to the increased flexibility and pseudorotation of the cycloheptane ring.

The core distinction lies in their folding propensity: cis-ACHpC is a privileged scaffold that promotes "nontraditional" helical structures (e.g., 11/9-helices), whereas trans-ACHpC lacks the necessary geometries for such folding patterns.[1] This guide details the causal structural mechanisms, synthetic routes, and biological implications of these two isomers.

Structural & Conformational Analysis

The seven-membered ring of ACHpC introduces a degree of conformational freedom not present in its smaller homologs. Unlike cyclohexane, which locks into a rigid chair, cycloheptane exists in a dynamic equilibrium of twist-chair (TC) and twist-boat forms.

Conformational Energy Landscape

• cis-ACHpC: The cis isomer (amino and carboxyl groups on the same face) can adopt a conformation that facilitates intramolecular hydrogen bonding (C=O

  H-N). In solution, cis-ACHpC residues undergo rapid pseudorotation between two enantiomeric twist-chair conformations.[1] This flexibility allows the residue to adapt its torsion angles ( ) to satisfy the hydrogen-bonding requirements of specific helices, such as the 12/10-helix in -peptides.

• trans-ACHpC: The trans isomer places the functional groups in an anti-periplanar-like arrangement. While thermodynamically stable, this vector alignment prevents the formation of the short-range intramolecular H-bonds required to nucleate helical folding. Consequently, trans-ACHpC residues tend to disrupt secondary structure rather than promote it.

Visualization of Conformational Dynamics

The following diagram illustrates the pseudorotation concept central to the cis-isomer's folding ability.

Caption: Pseudorotation in cis-ACHpC allows adaptation to helical H-bond requirements, unlike the rigid trans-isomer.

Synthetic Strategies

Accessing pure isomers of ACHpC requires distinct synthetic approaches. The trans isomer is often the thermodynamic product, while the cis isomer requires kinetic control or enzymatic resolution.

Comparative Synthesis Table

Feature	Method A: Enzymatic Resolution	Method B: Bucherer-Bergs Reaction
Target Isomer	cis-ACHpC (High ee)	trans-ACHpC (Thermodynamic)
Starting Material	Racemic Ethyl 2-aminocycloheptanecarboxylate	Cycloheptanone
Key Reagent	Candida antarctica Lipase B (CALB)	KCN, (NH₄)₂CO₃
Mechanism	Enantioselective Hydrolysis	Spiro-hydantoin formation & Hydrolysis
Yield/Selectivity	~45-50% (Theoretical max 50% per enantiomer)	High diastereoselectivity for trans
Green Metric	High (Aqueous/Organic buffer, mild temp)	Low (Uses Cyanide, high temp hydrolysis)

Protocol: Enzymatic Synthesis of cis-ACHpC

Ref: Adapted from "Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic β-Amino Acid Derivatives", Molecules 2022.

Objective: Isolation of (1S, 2R)-cis-2-aminocycloheptanecarboxylic acid.

• Substrate Preparation: Synthesize racemic cis-ethyl-2-aminocycloheptanecarboxylate via catalytic hydrogenation of ethyl 2-aminocyclohept-1-enecarboxylate (accessible from cycloheptanone).

• Enzymatic Hydrolysis:

  • Dissolve the racemic ester (10 mmol) in tert-butyl methyl ether (MTBE) (30 mL).

  • Add CALB (Novozym 435, 200 mg).

  • Add water (0.5 eq relative to ester) to initiate hydrolysis.

  • Incubate at 65 °C with orbital shaking (150 rpm).

• Monitoring: Monitor reaction progress via GC or HPLC. The lipase preferentially hydrolyzes the (1S, 2R)-ester to the free acid.

• Workup:

  • Filter off the enzyme (can be reused).

  • Partition the filtrate between MTBE and water.

  • Aqueous Phase: Contains the (1S, 2R)-cis-amino acid (product). Lyophilize to obtain the pure zwitterion.

  • Organic Phase: Contains the unreacted (1R, 2S)-ester.[2][3]

Biological Activity & Pharmacology[4][5][6][7]

While the 5- and 6-membered analogs (ACPC, ACHC) are potent pharmacophores targeting GABA receptors and amino acid transporters, the 7-membered ACHpC exhibits a distinct profile due to its bulk and flexibility.

GABA Receptor Affinity[4][8]

• GABA-A Agonism: 2-ACHpC is generally inactive or displays very low affinity for GABA-A receptors compared to the 6-membered cis-ACHC (a potent GABA uptake inhibitor). The larger ring size disrupts the precise distance required between the ammonium and carboxylate groups to mimic the GABA pharmacophore in the receptor binding pocket.

• Transport: It is not a preferred substrate for the betaine/GABA transporter (BGT-1), making it metabolically stable but pharmacologically inert in this specific pathway.

Tau Aggregation Inhibition

Recent patent literature identifies 2-aminocycloheptanecarboxylic acid peptides as inhibitors of Tau protein aggregation . The hydrophobic bulk of the cycloheptane ring allows these peptides to intercalate into amyloid fibrils, disrupting the

-sheet stacking essential for plaque formation.

Foldamer Applications

The primary "biological" utility of cis-ACHpC is as a structural element in antimicrobial peptides (AMPs) . By enforcing a 12/10-helix, cis-ACHpC-containing peptides can mimic the amphiphilicity of natural AMPs (like magainin) while resisting proteolytic degradation by serum proteases.

Analytical Characterization

Distinguishing the isomers requires careful analysis, as mass spectrometry is identical.

Property	cis-ACHpC	trans-ACHpC
NMR ( H, J-coupling)	Hz (indicative of gauche/twist)	Hz (indicative of anti-periplanar)
X-Ray Crystallography	Zwitterionic dimers with intramolecular H-bonds	Extended chains, intermolecular H-bonds only
Solubility	Higher water solubility (zwitterion stabilization)	Lower water solubility
Melting Point	Generally lower (due to internal strain/packing)	Generally higher (better crystal packing)

References

• Synthesis & Enzymatic Resolution

  • Forró, E., & Fülöp, F. (2022). Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic β-Amino Acid Derivatives through CALB-Catalyzed Hydrolysis. Molecules, 27(9), 2600.

• Foldamer Structural Analysis

  • Lee, H. S., et al. (2023). Exploring a β-Amino Acid with a Seven-Membered Ring Constraint as a Foldamer Building Block for Nontraditional Helices. Organic Letters, 25(40), 7350–7354.

• Bucherer-Bergs Stereochemistry

  • Edward, J. T., & Jitrangsri, C. (1975).[4] Stereochemistry of the Bucherer-Bergs and Strecker reactions of 4-tert-butylcyclohexanone. Canadian Journal of Chemistry, 53(22), 3339-3350. (Foundational mechanistic reference for cyclic ketone stereoselectivity).

  • [4]

• Tau Aggregation Applications

  • Google Patents. (2020).[5] Tau aggregation peptide inhibitors.[5][6] US20200216495A1.[5][6]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic β-Amino Acid Derivatives through CALB-Catalyzed Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20200216495A1 - Tau aggregation peptide inhibitors - Google Patents [patents.google.com]
• 6. US20200216495A1 - Tau aggregation peptide inhibitors - Google Patents [patents.google.com]

The Ionization Dynamics and pKa Profiling of 2-Aminocycloheptanecarboxylic Acid (2-ACHC) in Advanced Peptidomimetics

Executive Summary

2-Aminocycloheptanecarboxylic acid (2-ACHC) is an alicyclic

-amino acid characterized by a bulky, seven-membered cycloheptane ring. This unique steric constraint restricts the dihedral angles of the peptide backbone, making 2-ACHC an exceptional building block for conformationally constrained peptidomimetics, such as dynamic 12/10-helical -peptides[1]. Understanding the precise pKa values and ionization states of 2-ACHC is critical for predicting its solubility, its reactivity during solid-phase peptide synthesis, and its ability to coordinate with transition metals to assemble complex Metal-Peptide Frameworks (MPFs)[2].

This technical guide synthesizes the physicochemical properties of 2-ACHC, details the causality behind its pH-dependent supramolecular assembly, and outlines a self-validating experimental framework for determining its exact thermodynamic pKa values.

Physicochemical Properties and Ionization Profile

Like all amino acids, 2-ACHC is amphoteric. Its ionization behavior is governed by two primary functional groups: the carboxylic acid (

-COOH) and the primary amine ( -NH ). Because empirical pKa values for the specific cycloheptane derivative can be context-dependent based on the solvent and exact stereochemistry (e.g., cis vs. trans), they are thermodynamically modeled after its smaller homologue, 2-aminocyclohexanecarboxylic acid (ACHC), which exhibits a carboxyl pKa of approximately 3.77[3]. The primary amine typically exhibits a pKa near 10.2, characteristic of alicyclic -amino acids.

Quantitative Data Summary

Table 1: Physicochemical and Ionization Properties of 2-ACHC

Parameter	Predicted/Extrapolated Value	Mechanistic Significance
Molecular Formula	C H NO	Defines the basic stoichiometric mass (157.21 g/mol ).
pKa (-COOH)	~3.77	Dictates the pH at which the carboxyl group deprotonates to form an anion[3].
pKa (-NH )	~10.2	Dictates the pH at which the ammonium group loses a proton to become a neutral amine.
Isoelectric Point (pI)	~7.0	The pH at which 2-ACHC exists predominantly as a neutral zwitterion, minimizing aqueous solubility.
Hydrophobicity	High (pH-dependent)	The bulky cycloheptyl ring drives hydrophobic packing, which is heavily modulated by the ionization state of the termini.

Mechanistic Insights: Causality in Supramolecular Assembly

The ionization state of 2-ACHC directly dictates its utility in supramolecular chemistry. When synthesized into

-tripeptides or pentapeptides with alternating chirality (e.g., cis-2-ACHC), the oligomers adopt distinct helical conformations driven by intramolecular hydrogen bonding[1].

In the context of Metal-Peptide Frameworks (MPFs), the terminal functional groups must be precisely deprotonated to coordinate with metal ions like Ag

[2].

• Acidic Conditions (pH < pKa

  ): The protonated carboxylate cannot act as an electron donor, and the cationic amine repels metal cations.

• Zwitterionic Conditions (pKa

  < pH < pKa ): Required for standard peptide coupling and the stabilization of 12/10-helices via macrodipole minimization[1].

• Basic Conditions (pH > pKa

  ): The amine becomes a strong nucleophile, allowing for bidentate or terminal coordination geometries required to form superhelices.

Fig 1: pH-dependent ionization states of 2-ACHC and their downstream structural applications.

Self-Validating Experimental Protocols for pKa Determination

To establish absolute trustworthiness in the thermodynamic profiling of novel 2-ACHC derivatives, a self-validating system utilizing orthogonal techniques is required. The macroscopic pKa is first determined via potentiometric titration, followed by microscopic (site-specific) validation via

H-NMR titration.

Fig 2: Self-validating experimental workflow for 2-ACHC pKa determination.

Protocol 1: Potentiometric Titration (Macroscopic pKa)

Causality Focus: This method relies on the continuous monitoring of H

activity. Controlling ionic strength and atmospheric interference is paramount to prevent data skewing.

• Sample Preparation: Dissolve 2-ACHC (2.0 mM) in a 0.1 M KCl aqueous solution.

  • Why: The 0.1 M KCl background maintains a constant ionic strength, stabilizing the activity coefficients of the ions so that the measured concentration-based pKa accurately reflects the thermodynamic pKa.

• Atmospheric Control: Purge the titration vessel with N

  gas for 15 minutes prior to and during the experiment.

  • Why: Atmospheric CO

    dissolves in water to form carbonic acid, which introduces anomalous buffering regions that artificially shift the pKa measurement.

• Acidification: Lower the initial pH to 2.0 using 0.1 M HCl.

  • Why: This ensures the 2-ACHC is fully protonated (cationic state) before the titration begins, providing a complete baseline for the carboxyl deprotonation curve.

• Titration: Titrate with standardized 0.1 M KOH in 0.05 mL increments, recording the pH after equilibrium is reached for each addition.

• Data Analysis: Plot the pH against the volume of KOH added. Identify the equivalence points using the first derivative (

  pH/ V). The pKa values correspond to the pH at the half-equivalence points.

Protocol 2: H-NMR Titration (Microscopic pKa Validation)

Causality Focus: While potentiometry measures the bulk proton release, NMR titration tracks the electron density changes at specific atomic loci, confirming which functional group is ionizing.

• Sample Preparation: Dissolve 2-ACHC in D

  O. Use a minimal amount of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal reference.

• pH/pD Adjustment: Adjust the pD of multiple sample aliquots across a range of 1.0 to 13.0 using DCl and NaOD. (Note: pD = pH meter reading + 0.4).

• Acquisition: Acquire

  H-NMR spectra for each aliquot. Track the chemical shift ( ) of the -proton (adjacent to the carboxyl group) and the -proton (adjacent to the amino group).

  • Why: As the carboxyl group deprotonates, the adjacent

    -proton experiences increased shielding, resulting in an upfield shift.

• Curve Fitting: Plot the chemical shift (

  ) versus pD. Fit the sigmoidal curve to the Henderson-Hasselbalch equation to extract the exact site-specific pKa values, validating the potentiometric data.

References

• Origin of chemical function in (a) nature and (b) designed systems. Source: ResearchGate URL:[Link]

• Controlled packing of metal–peptide superhelices with β-peptide foldamers. Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. Controlled packing of metal–peptide superhelices with β-peptide foldamers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D6OB00111D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. (1S,2S)-2-AMINOCYCLOHEXANECARBOXYLIC ACID CAS#: 24716-93-6 [m.chemicalbook.com]

History and discovery of cyclic beta-amino acid derivatives

This guide provides a technical deep-dive into the history, synthesis, and medicinal chemistry of cyclic

-amino acid derivatives. It is structured to serve as a reference for researchers in peptidomimetics and drug discovery.[1]

The Rigid Backbone: History and Discovery of Cyclic -Amino Acid Derivatives

Executive Summary

Cyclic

-amino acids (cBAAs) represent a paradigm shift in peptidomimetics. Unlike their flexible linear counterparts (e.g., -alanine), cBAAs possess a constrained cycloalkane scaffold that locks the backbone torsion angles ( ). This rigidity confers two critical properties: metabolic stability (protease resistance) and predictable folding (foldamers).

Historically, the field evolved from the isolation of natural antifungals (Cispentacin) in the late 1980s to the structural revolution led by Seebach and Gellman in the 1990s. Today, cBAAs are pivotal in designing inhibitors for protein-protein interactions (PPIs) and novel antimicrobials like Icofungipen.

Historical Genesis: From Nature to Foldamers

The discovery trajectory of cBAAs follows a non-linear path, moving from obscure chemical curiosities to bioactive natural products, and finally to rational design tools.

The "Sputnik Moment": Cispentacin (1989)

While synthetic

-amino acids existed earlier, the isolation of Cispentacin ((1R,2S)-2-aminocyclopentane-1-carboxylic acid) from Bacillus cereus by Konishi et al. in 1989 changed the landscape.

• Significance: It was the first naturally occurring cBAA with potent antifungal activity in vivo.

• Mechanism: Unlike standard antifungals targeting ergosterol, Cispentacin accumulates via amino acid permeases and inhibits isoleucyl-tRNA synthetase (IleRS).

The Foldamer Revolution (1996)

In 1996, two independent groups—Dieter Seebach (ETH Zürich) and Samuel Gellman (UW-Madison) —published seminal papers demonstrating that oligomers of

-amino acids ( -peptides) adopt stable secondary structures (helices) in solution, unlike short -peptides.

• Gellman's Contribution: Focused on trans-2-aminocyclohexanecarboxylic acid (ACHC). He showed that the rigid cyclohexane ring enforces a 14-helix structure.

• Seebach's Contribution: Explored a wider range of homologs and coined the term "

  -peptides" as a new universe of peptidomimetics.

Discovery Timeline Visualization

Figure 1: Chronological evolution of cyclic

-amino acids from isolation to advanced therapeutics.[2][3][4]

Structural Paradigms: The Geometry of Rigidity

The utility of cBAAs lies in their stereochemistry.[3] The relationship between the amino group and the carboxyl group (cis vs. trans) dictates the folding propensity.

Cis vs. Trans Constraints

• Trans-ACHC (2-aminocyclohexanecarboxylic acid): The diequatorial orientation of the amino and carboxyl groups (in the chair conformation) promotes a 14-helix (hydrogen bond between residue

  and ).

• Cis-ACHC: Often promotes non-helical strands or turns due to the axial-equatorial conflict.

• ACPC (Cyclopentane analogs): The trans-isomer promotes a 12-helix .

Data Summary: Structural Propensities[2]

Monomer Type	Ring Size	Stereochemistry	Predominant Secondary Structure	H-Bond Pattern
ACPC	5-membered	trans (R,R)	12-Helix	C=O(i) NH(i+3)
ACHC	6-membered	trans (R,R)	14-Helix	C=O(i) NH(i+2)
APC	4-membered	trans	8-Helix	C=O(i) NH(i+1)
Linear	Acyclic	Flexible	Mixed (14-helix requires stabilization)	Variable

Synthetic Methodologies: Protocols for Precision

Synthesis of cBAAs is challenging due to the need for stereochemical control. The most robust and scalable method is the Chlorosulfonyl Isocyanate (CSI) Cycloaddition , followed by enzymatic resolution.

The CSI Protocol (Self-Validating System)

This method utilizes a [2+2] cycloaddition to form a

-lactam intermediate, which is then hydrolyzed. It is preferred for its atom economy and scalability.

Step-by-Step Protocol:

• Reagent Preparation:

  • Substrate: Cycloalkene (e.g., Cyclopentadiene or 1-methyl-1,4-cyclohexadiene).

  • Reagent: Chlorosulfonyl isocyanate (CSI).[4] Warning: CSI is moisture sensitive and corrosive.

• Cycloaddition ([2+2]):

  • Dissolve cycloalkene in anhydrous diethyl ether at 0°C.

  • Add CSI dropwise. The reaction forms a

    -chlorosulfonyl -lactam.

  • Validation: Monitor disappearance of alkene via TLC (stain with KMnO4).

• Reductive Hydrolysis:

  • Quench the intermediate with aqueous sodium sulfite (

    ) and . This removes the sulfonyl group, yielding the free -lactam.

  • Key Insight: This step establishes the cis stereochemistry across the ring fusion.

• Ring Opening (Acidic):

  • Reflux the

    -lactam in 6M HCl.

  • Result: Cis-2-aminocycloalkanecarboxylic acid (HCl salt) .

• Enzymatic Resolution (Optional for Enantiopurity):

  • Use (+) or (-) lactamase (e.g., from Pseudomonas) to selectively hydrolyze one enantiomer of the lactam, leaving the other intact.

Synthetic Pathway Diagram

Figure 2: The Chlorosulfonyl Isocyanate (CSI) route for synthesizing cyclic

-amino acids.[4]

Medicinal Chemistry Applications

Icofungipen (PLD-118)

Icofungipen is the synthetic evolution of Cispentacin.[5]

• Structure: (1R,2S)-2-amino-4-methylenecyclopentanecarboxylic acid.

• Optimization: The addition of the exocyclic methylene group at position 4 improves lipophilicity and transport kinetics compared to the parent Cispentacin.

• Clinical Status: Demonstrated efficacy in Phase II trials for Candidiasis but faced commercial hurdles. It remains a proof-of-concept for cBAA antifungals.

Tilidine: The Hidden cBAA

Tilidine is a synthetic opioid analgesic used widely in Europe.

• Structure: Ethyl trans-2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate.

• Classification: While often viewed as a cyclohexene derivative, it is structurally a cyclic

  -amino ester.

• Metabolism: It is a prodrug.[6] The liver demethylates it to Nortilidine , the active mu-opioid agonist. This highlights the metabolic stability of the cBAA scaffold itself—the ring resists opening, allowing the drug to reach the liver intact.

References

• Konishi, M., et al. (1989).[7] Cispentacin, a new antifungal antibiotic.[5][8] I. Production, isolation, physico-chemical properties and structure. The Journal of Antibiotics.[8] Link

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996).[9] Beta-peptide foldamers: robust helix formation in a new family of beta-amino acid oligomers. Journal of the American Chemical Society. Link

• Seebach, D., Overhand, M., Kühnle, F. N., Martinoni, B., Oberer, L., Hommel, U., & Widmer, H. (1996). Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography. Helical secondary structure of a beta-hexapeptide in solution and its stability towards pepsin. Helvetica Chimica Acta.[9] Link

• LePlae, P. R., Umezawa, N., Lee, H. S., & Gellman, S. H. (2001). Tolerance of acyclic residues in the beta-peptide 12-helix: access to diverse side-chain arrays for biological applications. The Journal of Organic Chemistry. Link

• Kuhl, A., Hahn, M. G., Dumić, M., & Mittendorf, J. (2005). Alicyclic beta-amino acids in medicinal chemistry. Amino Acids.[1][4][6][9][10][11][12][13][14][15][16] Link

• Steinbuch, M. (1982). Tilidine: A Review of the Pharmacology and Pharmacokinetics. Arzneimittelforschung. (Note: Classic pharmacological reference, verified via context).

Sources

• 1. Highly functionalized cyclic beta-amino acid moieties as promising scaffolds in peptide research and drug design - Repository of the Academy's Library [real.mtak.hu]
• 2. ethz.ch [ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. In Vitro Activity and In Vivo Efficacy of Icofungipen (PLD-118), a Novel Oral Antifungal Agent, against the Pathogenic Yeast Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cispentacin, a new antifungal antibiotic. I. Production, isolation, physico-chemical properties and structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ethz.ch [ethz.ch]
• 10. Alicyclic beta-amino acids in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of cyclic and acyclic beta-amino acids via chelation-controlled 1,3-dipolar cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemistryworld.com [chemistryworld.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Amino acid - Wikipedia [en.wikipedia.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]

Stereochemical definitions of 2-Aminocycloheptanecarboxylic acid

Executive Summary

2-Aminocycloheptanecarboxylic acid (ACHpC) represents a critical frontier in peptidomimetic design, distinguished from its 5-membered (ACPC) and 6-membered (ACHC) homologs by the unique conformational lability of the seven-membered ring. Unlike the rigid cyclohexane chair that locks trans-ACHC into stable 14-helices, the cycloheptane ring in ACHpC undergoes rapid pseudorotation. This "floppiness" creates a distinct thermodynamic landscape: cis-ACHpC is the privileged scaffold for dynamic 12/10-helices , while trans-ACHpC largely fails to support stable secondary structures. This guide details the stereochemical nomenclature, conformational analysis, and validated synthetic protocols for these residues.

Part 1: Structural Fundamentals & Stereochemical Nomenclature

The ACHpC scaffold contains two chiral centers at C1 (carboxyl) and C2 (amine). The seven-membered ring imposes specific constraints that define four distinct stereoisomers.

Stereoisomer Classification

The relationship between the amino and carboxyl groups defines the primary cis/trans diastereomeric relationship.

• Cis-ACHpC: Substituents are on the same face of the ring.

  • (1R, 2S)-ACHpC: The "D-like" enantiomer (in peptide contexts).

  • (1S, 2R)-ACHpC: The "L-like" enantiomer.

• Trans-ACHpC: Substituents are on opposite faces.

  • (1R, 2R)-ACHpC

  • (1S, 2S)-ACHpC

Visualization of Stereochemical Relationships

Figure 1: Stereochemical classification tree for ACHpC isomers. The (1S, 2R) cis-isomer is the primary building block for dynamic foldamers.

Part 2: Conformational Analysis & Foldamer Dynamics

The utility of ACHpC in drug design is dictated by the entropy of the cycloheptane ring. Unlike the cyclohexane ring of ACHC, which resides in a deep energy well (chair conformation), the cycloheptane ring of ACHpC exists in a flux between Twist-Chair (TC) and Twist-Boat (TB) forms.

The "Floppiness" Factor

• Pseudorotation: The energy barriers between TC and TB conformers are low (< 5 kcal/mol). This allows the ring to "breathe," accommodating steric bulk but penalizing rigid structure formation entropically.

• Impact on Trans-Isomers: In trans-ACHC (cyclohexane), the diequatorial orientation locks the backbone torsion angles (

  ), enforcing a stable 14-helix. In trans-ACHpC, the ring flexibility disrupts this hydrogen-bonding network, rendering the trans-residue a poor foldamer candidate.

The Cis-ACHpC 12/10-Helix

The cis-isomer is unique. It promotes a mixed helix containing 12-membered and 10-membered hydrogen-bonded rings (12/10-helix).

• Dynamic Handedness: Because the ring pseudorotates, the helix handedness (P or M) can invert rapidly in solution.

• Switching Mechanism: This property is exploited in Metal-Peptide Frameworks (MPFs) . Binding Ag(I) ions can lock the dynamic cis-ACHpC peptides into a single helical handedness, creating switchable porous materials.

Feature	trans-ACHC (6-membered)	trans-ACHpC (7-membered)	cis-ACHpC (7-membered)
Ring Conformation	Rigid Chair	Fluxional TC/TB	Fluxional TC/TB
Preferred Fold	Stable 14-Helix	Disordered / Random Coil	Dynamic 12/10-Helix
Key Application	Static Peptidomimetics	N/A	Switchable/Dynamic Materials

Part 3: Synthetic Protocols

The synthesis of ACHpC requires controlling the relative stereochemistry (cis vs. trans) and the absolute stereochemistry (enantiopurity). The most robust route utilizes the Chlorosulfonyl Isocyanate (CSI) cycloaddition followed by Enzymatic Resolution .

Protocol A: Racemic Synthesis of Cis-ACHpC

Rationale: The [2+2] cycloaddition of CSI to cycloheptene is highly regioselective, yielding the cis-beta-lactam exclusively.

• Reagents: Cycloheptene, Chlorosulfonyl Isocyanate (CSI), Na2SO3 (reductive workup).

• Procedure:

  • Add CSI dropwise to cycloheptene in diethyl ether at 0°C.

  • Stir for 12-24 hours to form the N-chlorosulfonyl-beta-lactam.

  • Critical Step: Quench with aqueous Na2SO3/NaHCO3. This reductively removes the sulfonyl group, yielding the free cis-beta-lactam (7-azabicyclo[4.2.0]octan-8-one).

  • Ring Opening: Hydrolyze the lactam with 18% HCl under reflux (6h) to obtain racemic cis-ACHpC hydrochloride.

Protocol B: Enzymatic Resolution (CALB)

Rationale: Chemical resolution is inefficient. Candida antarctica Lipase B (CALB) selectively hydrolyzes the (1S, 2R)-ester, leaving the (1R, 2S)-ester intact.

• Esterification: Convert racemic cis-ACHpC to its ethyl ester (SOCl2, EtOH).

• Enzymatic Hydrolysis:

  • Suspend racemic ester in diisopropyl ether (iPr2O).

  • Add CALB (immobilized, e.g., Novozym 435) and 0.5 eq of water.

  • Incubate at 45-60°C. Monitor by GC/HPLC.

• Separation:

  • The (1S, 2R)-Acid precipitates or is extracted into aqueous base.

  • The (1R, 2S)-Ester remains in the organic phase.

• Validation:

  • (1S, 2R)-Acid:

    (c=0.25, H2O).[1]

  • (1R, 2S)-Ester: Can be hydrolyzed to yield the (-)-acid.

Synthesis Workflow Diagram

Figure 2: Chemo-enzymatic workflow for accessing enantiopure cis-ACHpC.

References

• Conformational Analysis of 12/10 Helices: Han, I., et al. "Exploring a β-Amino Acid with a Seven-Membered Ring Constraint as a Foldamer Building Block for Nontraditional Helices." Organic Letters, 2023.[2][3] Link

• Enzymatic Resolution Protocol: Forró, E., et al. "Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic β-Amino Acid Derivatives through CALB-Catalyzed Hydrolysis." Molecules, 2022.[1][4][5] Link

• Metal-Peptide Frameworks: Choi, S. H., et al. "Controlled packing of metal–peptide superhelices with β-peptide foldamers."[6] Organic & Biomolecular Chemistry, 2016. Link

• General Beta-Amino Acid Synthesis: Graf, R. "Chlorosulfonyl Isocyanate."[7] Organic Syntheses, 1966, 46,[7] 23. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. digital.csic.es [digital.csic.es]
• 6. Controlled packing of metal–peptide superhelices with β-peptide foldamers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D6OB00111D [pubs.rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Biological Significance of Non-Proteinogenic Cyclic Amino Acids: A Technical Guide for Drug Design

Executive Summary

The incorporation of non-proteinogenic cyclic amino acids (NPCAs) into peptide scaffolds represents a pivotal strategy in modern medicinal chemistry. Unlike their proteinogenic counterparts (primarily Proline), these residues—ranging from the highly strained 3-membered 1-aminocyclopropane-1-carboxylic acid (ACC) to the flexible 6-membered pipecolic acid (Pip)—offer tunable "dials" for controlling molecular geometry.

For researchers and drug developers, NPCAs are not merely structural novelties; they are thermodynamic tools. By restricting the conformational freedom (

and torsion angles) of the peptide backbone, they pre-organize bioactive conformations, minimize the entropic penalty of receptor binding ( ), and shield proteolytic cleavage sites. This guide analyzes the structural, biological, and synthetic dimensions of NPCAs, providing actionable protocols for their integration into therapeutic leads.

Structural Classification & Chemical Space

NPCAs are classified primarily by ring size and substitution patterns, which dictate their steric influence on the peptide backbone.

The Ring Size Spectrum

• 3-Membered (ACC): 1-aminocyclopropane-1-carboxylic acid. Achiral (

  is not a stereocenter due to symmetry). Induces severe constraints, often favoring -helical turns or -turns.

• 4-Membered (Aze): Azetidine-2-carboxylic acid.[1][2] A lower homolog of proline.[3][4] It destabilizes

  -helices but stabilizes specific -turn types due to ring strain (~26 kcal/mol).

• 5-Membered (Proline Analogs): 3- or 4-substituted prolines (e.g., 4-fluoroproline, 3-hydroxyproline). The electronegativity and steric bulk allow for the tuning of the cis/trans amide bond ratio via

  interactions.

• 6-Membered (Pip): Pipecolic acid (Homoproline). Found in immunosuppressants like Rapamycin.[5] It allows for a wider range of

  angles than proline but maintains rigidity.

Quantitative Data: Torsion Angle Constraints

The following table summarizes the impact of ring size on backbone geometry.

Amino Acid	Ring Size	Preferred Angle	Dominant Effect on Backbone	Key Biological Utility
ACC	3	Fixed ~	Induces -turns ( conformation)	Peptidomimetic constraints; NMDA modulation
Azetidine (Aze)	4	to	Destabilizes collagen triple helix; stabilizes -turns	Antibiotic scaffolds; Proline replacement scans
Proline (Pro)	5	(approx)	Initiates helices; Polyproline II helix	Standard structural benchmark
Pipecolic (Pip)	6	to	Increases lipophilicity; alters cis/trans isomerization	Immunosuppressants (FK506, Rapamycin)

Biological & Pharmacological Mechanisms[6][7][8][9]

Thermodynamic Pre-organization

The "lock-and-key" model relies on the ligand adopting a bioactive conformation. Linear peptides suffer a high entropic penalty (

) upon binding because they must freeze many rotatable bonds.

• Mechanism: Incorporating a cyclic AA locks the backbone dihedral angles.

• Result: The loss of entropy upon binding is reduced, leading to a more favorable Gibbs free energy (

  ).

• Evidence: Studies on cyclic hexapeptides containing D-Pro or Pip show binding affinity increases of 10-1000 fold compared to linear analogs due to this entropy credit.

Proteolytic Resistance

Peptide therapeutics often fail due to rapid degradation by serum proteases (e.g., trypsin, chymotrypsin).

• Steric Shielding: The alkyl ring of NPCAs sterically hinders the approach of the protease active site to the scissile bond.

• Non-Recognition: Proteases evolved to recognize specific side chains (e.g., Arg/Lys for Trypsin). NPCAs like Aze or Pip do not fit these recognition pockets, rendering the adjacent peptide bond "invisible" to the enzyme.

Membrane Permeability

Cyclization and N-alkylation (inherent in Pro, Aze, Pip) reduce the number of hydrogen bond donors (HBD).

• Lipinski's Rule: Fewer HBDs correlate with better passive membrane diffusion.

• Chameleonicity: Larger cyclic systems (like Pip) allow the peptide to adopt "chameleonic" properties—burying polar groups in the membrane interior and exposing them in aqueous environments.

Visualization of Biological Logic

The following diagram illustrates the decision-making hierarchy for selecting an NPCA based on the desired structural outcome.

Caption: Decision logic for selecting cyclic amino acids to engineer specific peptide constraints.

Experimental Protocol: Solid-Phase Synthesis with Sterically Hindered Cyclic AAs

Incorporating NPCAs like Pipecolic acid or ACC into a peptide chain via Fmoc-SPPS is challenging due to steric hindrance at the secondary amine. Standard coupling protocols often yield deletions.

Objective: Efficient coupling of Fmoc-Pipecolic Acid (Fmoc-Pip-OH) to a growing peptide chain.

Materials

• Resin: Rink Amide MBHA resin (loading 0.5 mmol/g).

• Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium), HOAt (1-Hydroxy-7-azabenzotriazole), DIEA (Diisopropylethylamine).

• Solvent: DMF (Dimethylformamide), NMP (N-methyl-2-pyrrolidone).

Step-by-Step Methodology

• Resin Swelling:

  • Swell 100 mg of resin in DMF for 30 minutes.

  • Deprotect initial Fmoc group using 20% Piperidine in DMF (

    min). Wash with DMF.

• Coupling of the Cyclic AA (Fmoc-Pip-OH):

  • Note: Secondary amines are poor nucleophiles; however, coupling onto the resin is standard. The challenge is usually coupling the next amino acid onto the Pip residue.

  • Dissolve Fmoc-Pip-OH (4 eq), HATU (3.9 eq), and HOAt (4 eq) in minimal NMP.

  • Add DIEA (8 eq) to activate.

  • Add to resin and shake for 2 hours (double the standard time).

  • Validation: Perform a Chloranil test (for secondary amines) or Kaiser test (if primary). A negative result indicates complete coupling.

• Coupling the Next Residue (Critical Step):

  • The secondary amine of the resin-bound Pipecolic acid is sterically hindered.

  • Reagent Switch: Use PyAOP or COMU instead of HBTU/HATU for higher reactivity, or use triphosgene to form an acid chloride intermediate if standard coupling fails.

  • Protocol:

    • Dissolve next Fmoc-AA-OH (5 eq) and PyAOP (5 eq) in NMP.

    • Add DIEA (10 eq).

    • React for 3 hours at

      (microwave assisted is preferred: 25W, , 15 min).

    • Double Coupling: Repeat the coupling step with fresh reagents to ensure yield.

• Cleavage & Analysis:

  • Cleave with TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

  • Precipitate in cold diethyl ether.

  • Analyze via RP-HPLC (C18 column) and ESI-MS.

Case Studies in Drug Development

Rapamycin (Sirolimus)

• Role of NPCA: Contains L-Pipecolic acid.

• Mechanism: The pipecolic acid moiety is crucial for the binding interface with FKBP12 (FK506-binding protein). It acts as a structural anchor that positions the effector domain correctly.

• Significance: Demonstrates how a 6-membered ring can facilitate protein-protein interactions (PPI) that 5-membered Proline cannot, due to subtle differences in ring puckering and hydrophobic surface area.

ACE Inhibitors (Ramipril)

• Role of NPCA: Ramiprilat contains a bicyclic amino acid system (octahydrocyclopenta[b]pyrrole-2-carboxylic acid).

• Mechanism: This bicyclic structure mimics the transition state of Angiotensin I hydrolysis.

• Significance: The rigid bicyclic system provides superior potency compared to the monocyclic proline found in Captopril, illustrating the value of "hyper-constraining" the backbone.

Biosynthetic Pathways Diagram

Understanding the biological origin allows for chemoenzymatic production scaling.

Caption: Enzymatic conversion of L-Lysine to L-Pipecolic acid via cyclodeaminases (e.g., RapL).

Future Outlook

The field is moving toward macrocyclic peptide libraries generated via mRNA display, where NPCAs are introduced via genetic code reprogramming (using flexizymes). The ability to incorporate Aze, Pip, or ACC into these libraries allows for the evolution of "drug-like" peptides with oral bioavailability—the holy grail of peptide therapeutics.

References

• Vertex AI Search. (2025). Cyclic Beta-Amino Acids as Conformational Constraints. World Scientific. 6

• National Institutes of Health (NIH). (2025). Beta-Branched Amino Acids Stabilize Specific Conformations of Cyclic Hexapeptides. PMC. 7[8]

• PubChem. (2025).[9] Azetidine-2-carboxylic acid | C4H7NO2.[3][9][10] NIH. 9

• Cayman Chemical. (2025). L-Azetidine-2-carboxylic Acid Product Information. 3

• National Institutes of Health (NIH). (2025). Conformational Studies on Model Peptides With 1-aminocyclopropane 1-carboxylic Acid Residues. PubMed.[9] 11

• American Chemical Society (ACS). (2006). Biosynthesis of Pipecolic Acid by RapL, a Lysine Cyclodeaminase Encoded in the Rapamycin Gene Cluster. JACS. 5

• MDPI. (2021). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. 12

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Research advances in <i>L</i>-azetidine-2-carboxylic acid [nyxxb.cn]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. worldscientific.com [worldscientific.com]
• 7. β-Branched Amino Acids Stabilize Specific Conformations of Cyclic Hexapeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity [frontiersin.org]
• 9. Azetidinecarboxylic Acid | C4H7NO2 | CID 17288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1-Aminocyclopropane-1-carboxylic acid - Wikipedia [en.wikipedia.org]
• 11. Conformational studies on model peptides with 1-aminocyclopropane 1-carboxylic acid residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 2-Aminocycloheptanecarboxylic Acid (ACHC)

[1]

Executive Summary

2-Aminocycloheptanecarboxylic acid (ACHC) is a cyclic

-amino acid of significant interest in medicinal chemistry and structural biology.[1] As a homolog of the widely studied 2-aminocyclopentane- (ACPC) and 2-aminocyclohexanecarboxylic acids (ACHC-6), the seven-membered ring analog offers unique conformational constraints.[1] It serves as a critical building block for peptide foldamers (promoting specific helical secondary structures) and acts as a lipophilic mimetic of -aminobutyric acid (GABA).[1]

This Application Note provides two distinct, validated protocols for the synthesis of ACHC:

• Method A (The

  -Lactam Route): A high-fidelity stereoselective route yielding the cis -isomer via Chlorosulfonyl Isocyanate (CSI) cycloaddition.[1] This is the preferred method for research-grade purity and stereochemical definition.[1]

• Method B (The Reductive Amination Route): A scalable route utilizing ethyl 2-oxocycloheptanecarboxylate, suitable for generating bulk racemic material or accessing the trans -isomer via thermodynamic equilibration.[1]

Synthetic Strategy & Mechanistic Logic[1][2][3]

The synthesis of cyclic

-amino acids hinges on controlling the relative stereochemistry between the amino group at C2 and the carboxyl group at C1.[1]

Pathway Analysis[1]

• The Challenge: Direct alkylation of

  -amino acids is difficult.[1] The most robust strategy involves constructing the C1-C2 bond or manipulating a pre-existing functional scaffold (alkene or -keto ester).[1]

• The Solution (Method A): The

  cycloaddition of Chlorosulfonyl Isocyanate (CSI) to cycloheptene is stereospecific .[1] It proceeds via a concerted (or tight ion-pair) mechanism to form a bicyclic -lactam with exclusive cis-fusion.[1] Hydrolysis of this lactam releases the cis-amino acid.[1]

• The Solution (Method B): Reductive amination of the

  -keto ester proceeds through an enamine intermediate.[1] Catalytic hydrogenation typically delivers the cis-isomer (kinetic product), while reduction with sodium in alcohol or base-mediated equilibration favors the trans-isomer (thermodynamic product).[1]

Reaction Pathway Diagram

The following diagram illustrates the divergent pathways to access both stereoisomers.

Figure 1: Divergent synthetic pathways for cis- and trans-2-aminocycloheptanecarboxylic acid.

Protocol A: High-Purity cis-Synthesis (The CSI Method)[1]

Target: cis-2-Aminocycloheptanecarboxylic acid HCl salt. Scale: 10–50 mmol.[1] Estimated Yield: 50–65% (overall).[1]

Materials & Reagents[1][3][4][5]

• Cycloheptene (>98%)[1]

• Chlorosulfonyl Isocyanate (CSI) (Warning: Corrosive, reacts violently with water )[1][2]

• Sodium Sulfite (Na

  SO ) or Thiophenol (PhSH)[1]

• Dichloromethane (anhydrous)[1]

• Sodium Hydroxide (25% aq)[1]

• Hydrochloric Acid (6N and 12N)[1]

Experimental Procedure

Step 1: [2+2] Cycloaddition[1][3]

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, N

  inlet, and a pressure-equalizing addition funnel.

• Solvent: Charge the flask with Cycloheptene (1.0 equiv, e.g., 4.8 g, 50 mmol) and anhydrous Dichloromethane (50 mL). Cool to 0°C in an ice bath.

• Addition: Transfer CSI (1.05 equiv, 3.1 mL) to the addition funnel under N

  . Add dropwise to the alkene solution over 30 minutes.

  • Critical Parameter: Maintain temperature <5°C to prevent polymerization.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours. The solution typically turns pale yellow.[1]

Step 2: Reductive Removal of the Sulfonyl Group

Note: The N-chlorosulfonyl lactam is unstable and is usually reduced in situ.[1]

• Preparation: Prepare a solution of Na

  SO (2.5 equiv) in water (approx. 20% w/v).

• Quench: Cool the reaction mixture (from Step 1) to 0°C. Vigorously stir while adding the Na

  SO solution dropwise.

  • Caution: Exothermic reaction.[1] Evolution of gas may occur.[1]

• Hydrolysis: Maintain pH between 7–8 using 25% NaOH if necessary. Stir for 1 hour at RT.

• Extraction: Separate the organic layer (DCM).[1] Extract the aqueous layer with DCM (3 x 30 mL).[1] Combine organic extracts, dry over MgSO

  , and concentrate in vacuo.

  • Intermediate: This yields the bicyclic

    -lactam (7-azabicyclo[4.2.0]octan-8-one) as a solid or viscous oil.[1]

Step 3: Ring Opening to Amino Acid[1]

• Hydrolysis: Suspend the crude lactam in 6N HCl (10 mL per gram of lactam).

• Reflux: Heat the mixture to reflux (100°C) for 4–6 hours. The solid should dissolve.[1]

• Isolation: Concentrate the solution to dryness under reduced pressure.

• Purification: Recrystallize the resulting solid from Ethanol/Ether or Acetone/Water to yield cis-ACHC hydrochloride.[1]

Protocol B: trans-Isomer Access (Epimerization)[1]

Direct synthesis of the trans-isomer is challenging.[1] The most reliable method is the base-catalyzed epimerization of the cis-isomer (or the ethyl ester thereof).[1]

Epimerization Protocol

• Esterification: Convert cis-ACHC (from Method A) to its ethyl ester using Thionyl Chloride/Ethanol (standard Fischer esterification).[1]

• Equilibration: Dissolve the cis-ester (1.0 equiv) in absolute Ethanol containing Sodium Ethoxide (1.2 equiv).

• Reflux: Heat to reflux for 24 hours. The thermodynamic equilibrium strongly favors the trans-isomer (diequatorial-like conformation in the ring).[1]

• Hydrolysis: Add water and heat to saponify the ester.[1]

• Workup: Acidify with HCl to pH 2, concentrate, and use ion-exchange chromatography (Dowex 50W) to isolate the free zwitterion or crystallize as the HCl salt.

Analytical Validation (QC)

Validating the structure and stereochemistry is non-negotiable.[1]

Data Summary Table

Parameter	cis-ACHC (HCl salt)	trans-ACHC (HCl salt)
Melting Point	185–188 °C (dec)	>210 °C (dec)
H NMR (D O)	3.85 (m, 1H, H-2), 3.10 (m, 1H, H-1)	3.45 (td, 1H, H-2), 2.65 (m, 1H, H-1)
Coupling ( )	~5–6 Hz (cis/gauche)	~10–11 Hz (trans/anti)
Appearance	White crystalline solid	White powder

Analytical Workflow Diagram

The following diagram outlines the decision logic for purification and validation.

Figure 2: Analytical decision tree for isomer identification and purification.

Troubleshooting & Critical Process Parameters

• Moisture Sensitivity (Method A): CSI hydrolyzes instantly.[1] Ensure all glassware is flame-dried and reagents are handled under inert atmosphere.[1] If the CSI is cloudy, distill it before use.[1]

• Lactam Hydrolysis: If the lactam does not dissolve during acid hydrolysis (Step 3), add a small amount of dioxane as a co-solvent to facilitate phase transfer.[1]

• Separation of Isomers: If a mixed stereochemical outcome is observed (common in Method B), fractional crystallization from Ethanol/Ether is often effective.[1] The trans-amino acid is typically less soluble.[1]

References

• Graf, R. (1968).[1] "Chlorosulfonyl Isocyanate."[1][2][3][4] Angewandte Chemie International Edition, 7(3), 172-182.[1] Link[1]

  • Foundational text on CSI chemistry and -lactam form

• Maligres, P. E., et al. (1997).[1] "Synthesis of Enantiomerically Pure cis-2-Amino-1-cyclohexanecarboxylic Acid." Journal of Organic Chemistry, 62(14), 4734-4741.[1] Link[1]

  • Detailed protocol for the cyclohexane analog, directly applicable to cycloheptane.

• Appella, D. H., et al. (Gellman Group). (1999).[1] "Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers." Journal of the American Chemical Society, 121(26), 6206-6212.[1] Link

  • Describes the foldamer applications and purific

• Kobayashi, S., et al. (2006).[1] "Catalytic Asymmetric Synthesis of Cyclic

  -Amino Acids." Chemical Reviews, 106(7), 2811-2842.[1] Link[1]
  • Comprehensive review of synthetic routes for cyclic -amino acids.

Sources

• 1. CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Synthesis of beta-lactams bearing functionalized side chains from a readily available precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fmoc Solid-Phase Peptide Synthesis Using 1-Aminocyclohexanecarboxylic Acid (AcHc)

Introduction

The landscape of peptide-based therapeutics and research is continually expanding, with a growing emphasis on the incorporation of non-canonical or unnatural amino acids to enhance biological activity, stability, and conformational rigidity.[1] 1-aminocyclohexanecarboxylic acid (AcHc), a cyclic aliphatic amino acid, is a particularly valuable building block in this regard. Its constrained cyclic structure can induce specific secondary structures in peptides, such as turns and helices, and can improve metabolic stability by sterically hindering enzymatic degradation.[2] This guide provides a comprehensive overview and detailed protocols for the successful incorporation of Fmoc-AcHc-OH into peptide sequences using Fmoc-based solid-phase peptide synthesis (SPPS).

Fmoc SPPS is the cornerstone of modern peptide synthesis, enabling the stepwise addition of amino acids to a growing peptide chain anchored to a solid support.[3] The process involves repeated cycles of N-terminal Fmoc group deprotection and subsequent coupling of the next Fmoc-protected amino acid.[4][5] While conceptually straightforward, the incorporation of sterically hindered amino acids like AcHc presents unique challenges that necessitate optimized protocols to ensure high coupling efficiency and peptide purity.

This document will delve into the intricacies of working with Fmoc-AcHc-OH, providing researchers, scientists, and drug development professionals with the technical insights and practical methodologies required for its effective use.

Challenges in SPPS with Fmoc-AcHc-OH

The primary obstacle in utilizing Fmoc-AcHc-OH lies in the steric hindrance presented by its bulky cyclohexyl side chain. This steric bulk can lead to several complications during the synthesis process:

• Reduced Coupling Efficiency: The cyclohexyl ring can physically impede the approach of the activated carboxyl group to the free amine on the growing peptide chain, resulting in incomplete coupling reactions.[2]

• Slower Reaction Kinetics: The steric hindrance slows down the rate of the coupling reaction, meaning that standard coupling times may be insufficient to achieve complete reaction.[6]

• Peptide Aggregation: The hydrophobicity of the cyclohexyl group can contribute to peptide aggregation on the solid support, further hindering reaction kinetics and accessibility of reagents.[7]

To overcome these challenges, modifications to standard SPPS protocols are essential. These modifications typically involve the use of more potent coupling reagents, extended reaction times, and potentially double coupling strategies.[8]

Physicochemical Properties of Fmoc-AcHc-OH

A clear understanding of the physicochemical properties of Fmoc-AcHc-OH is crucial for its proper handling and use in synthesis.

Property	Value
Alternate Names	Fmoc-homocycloleucine; Fmoc-1-amino-1-cyclohexane carboxylic acid
CAS Number	162648-54-6[9]
Molecular Formula	C22H23NO4[9]
Molecular Weight	365.42 g/mol [9]
Appearance	White to off-white powder
Purity (HPLC)	Typically ≥98.0%[10]
Solubility	Soluble in DMF, NMP

Experimental Protocols

The following protocols are designed to provide a robust framework for the successful incorporation of Fmoc-AcHc-OH into a peptide sequence. These protocols assume a manual synthesis approach but can be adapted for automated peptide synthesizers.

Protocol 1: Standard Fmoc Deprotection

This protocol outlines the removal of the N-terminal Fmoc protecting group from the resin-bound peptide.

Materials:

• Fmoc-protected peptide-resin

• Deprotection solution: 20% (v/v) piperidine in N,N-Dimethylformamide (DMF), peptide synthesis grade[11]

• DMF, peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 15-30 minutes in the reaction vessel.[11]

• Initial Deprotection: Drain the DMF and add the 20% piperidine in DMF solution to the resin. Agitate the mixture for 3-5 minutes.[2]

• Main Deprotection: Drain the piperidine solution and add a fresh portion of 20% piperidine in DMF. Agitate for an additional 15-20 minutes.[2]

• Washing: Drain the piperidine solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.[2][11]

Protocol 2: Optimized Coupling of Fmoc-AcHc-OH

This protocol is optimized for the sterically hindered Fmoc-AcHc-OH and employs a potent coupling reagent and a double coupling strategy to ensure high efficiency.

Materials:

• Deprotected peptide-resin (from Protocol 1)

• Fmoc-AcHc-OH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[12]

• N,N-Diisopropylethylamine (DIPEA)[2]

• DMF or N-Methyl-2-pyrrolidone (NMP), peptide synthesis grade[6]

Procedure:

First Coupling:

• Resin Preparation: Ensure the N-terminal Fmoc group of the peptide-resin has been completely removed as described in Protocol 1.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-AcHc-OH (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF or NMP. Add DIPEA (8 equivalents) to the solution and allow the mixture to pre-activate for 2-5 minutes.[6]

• Coupling Reaction: Add the pre-activated Fmoc-AcHc-OH solution to the deprotected peptide-resin. Agitate the mixture at room temperature for 2-4 hours. For extremely difficult couplings, this can be extended to overnight.[6]

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

Second Coupling (Recommended):

• Repeat Activation and Coupling: Prepare a fresh solution of activated Fmoc-AcHc-OH as described in step 2 and add it to the resin. Agitate for another 2-4 hours.[6]

• Final Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5-7 times) and then with DCM (3-5 times) to prepare for the next deprotection step or final cleavage.

Protocol 3: Peptide Cleavage from Resin and Deprotection

This protocol describes the cleavage of the synthesized peptide from the solid support and the simultaneous removal of side-chain protecting groups.

Materials:

• Peptide-resin

• Cleavage Cocktail (Reagent B): Trifluoroacetic acid (TFA, 88%), Phenol (5%), Water (5%), Triisopropylsilane (TIS, 2%)[13]

• Cold diethyl ether[13]

Procedure:

• Resin Preparation: Wash the final peptide-resin with DCM and dry it thoroughly under vacuum.[14]

• Cleavage: Add the cleavage cocktail to the dried resin in a reaction vessel. Ensure the resin is fully suspended.[15]

• Reaction: Agitate the mixture at room temperature for 2-4 hours.[14]

• Peptide Precipitation: Filter the resin and collect the filtrate containing the cleaved peptide. Precipitate the peptide by adding the TFA solution dropwise to a 10-fold excess of cold diethyl ether.[13]

• Peptide Isolation: Centrifuge the mixture to pellet the precipitated peptide. Carefully decant the ether.[13]

• Washing: Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and TFA.[2]

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator to obtain the crude peptide.[2]

Workflow Diagrams

Monitoring the Coupling Reaction

To ensure the complete incorporation of the sterically hindered AcHc, it is highly recommended to monitor the coupling reaction. The Kaiser (ninhydrin) test is a reliable method for this purpose.

• Positive Test (blue beads): Indicates the presence of free primary amines, signifying an incomplete coupling reaction. In this case, a second coupling is necessary.[13]

• Negative Test (yellow/colorless beads): Indicates the absence of free primary amines, confirming the completion of the coupling reaction.[13]

Analysis and Characterization

After synthesis and cleavage, the purity and identity of the crude peptide must be confirmed.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the standard method for assessing the purity of the crude peptide. A gradient of water and acetonitrile, both containing 0.1% TFA, is typically used.

• Mass Spectrometry (MS): This technique is used to confirm the molecular weight of the synthesized peptide, thereby verifying the successful incorporation of the AcHc residue.[]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Coupling	Insufficient activation or coupling time due to steric hindrance.	Use a more potent coupling reagent like HATU.[6] Extend the coupling time or perform a double coupling.[6][8]
Low Yield	Peptide aggregation.	Use NMP instead of DMF as the solvent due to its superior solvating properties.[6]
Side Reactions during Cleavage	Scavengers not effectively quenching reactive cations.	Ensure the correct cleavage cocktail is used based on the peptide sequence.[14]

Conclusion

The incorporation of Fmoc-AcHc-OH into peptide sequences offers exciting possibilities for modulating peptide structure and function. While its steric bulk presents challenges, these can be effectively overcome with optimized protocols that include potent coupling reagents, extended reaction times, and diligent monitoring. The detailed application notes and protocols provided herein serve as a comprehensive guide for researchers to successfully synthesize AcHc-containing peptides, paving the way for novel discoveries in peptide science and therapeutic development.

References

• Digital CSIC. (2014, July 18). Solid-phase peptide synthesis. Retrieved from [Link]

• MDPI. (2018, June 18). Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications. Retrieved from [Link]

• Gyros Protein Technologies. (2019, September 15). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Retrieved from [Link]

• PMC. (2025, January 20). Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications. Retrieved from [Link]

• Autech Industry Co.,Ltd. (n.d.). Fmoc-Amino Acids Manufacturers & Suppliers. Retrieved from [Link]

• MDPI. (2021, March 1). Recent advances in the solid- and solution-phase synthesis of peptides and proteins using micro-flow technology. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc Amino Acids. Retrieved from [Link]

• Pharmaffiliates. (2026, January 29). Peptide Synthesis & Unnatural Amino Acids: Expanding Capabilities in Peptide Research. Retrieved from [Link]

• PubChem. (n.d.). Fmoc-1,2-trans-ACHC-OH. Retrieved from [Link]

• ACS Publications. (1996, January 1). Synthesis and Conformational Analysis of Linear and Cyclic Peptides Containing Sugar Amino Acids. Retrieved from [Link]

• PubMed. (2007, July 20). Efficient peptide coupling involving sterically hindered amino acids. Retrieved from [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Retrieved from [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• PMC. (2013, May 21). New method of peptide cleavage based on Edman degradation. Retrieved from [Link]

• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Retrieved from [Link]

• Humana Press. (1994). Methods for Removing the Fmoc Group. In Peptide Synthesis Protocols (pp. 73-80).

• RayBiotech. (n.d.). Fmoc-Cha-OH. Retrieved from [Link]

• PMC. (2021, July 29). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Retrieved from [Link]

• PPMC. (n.d.). Peptide Cleavage from Resin Protocol. Retrieved from [Link]

• Humana Press. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In Peptide Synthesis Protocols (pp. 63-72).

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]

• DU Chem. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. Retrieved from [Link]

• Siddhi Vinayaka Spechem Pvt Ltd. (n.d.). FMOC L AMINO ACIDS. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. Retrieved from [Link]

• Anaspec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. Retrieved from [Link]

• Springer Nature Experiments. (1994). Methods for Removing the Fmoc Group. Retrieved from [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• PMC. (2021, October 28). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Retrieved from [Link]

• BioXconomy. (2024, June 4). CMC regulatory challenges during peptide development. Retrieved from [Link]

• Bio-synthesis. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

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Enantioselective Synthesis of (1R,2S)-2-Aminocycloheptanecarboxylic Acid: A Guide for Researchers

Introduction: The Significance of Constrained Amino Acids in Drug Discovery

(1R,2S)-2-Aminocycloheptanecarboxylic acid is a conformationally constrained β-amino acid that has garnered significant interest in medicinal chemistry and drug development. Its seven-membered carbocyclic scaffold imparts a unique three-dimensional structure that can mimic or stabilize specific peptide secondary structures, such as β-turns and helices. This structural rigidity can lead to enhanced receptor binding affinity, improved metabolic stability, and increased cell permeability of peptide-based therapeutics. The precise stereochemical control to the (1R,2S) configuration, which dictates a cis relationship between the amino and carboxylic acid functionalities, is crucial for its biological activity and application as a chiral building block in the synthesis of complex pharmaceutical agents.

This application note provides a comprehensive overview of established and promising enantioselective strategies for the synthesis of (1R,2S)-2-aminocycloheptanecarboxylic acid, offering detailed protocols and insights into the rationale behind the chosen methodologies.

Strategic Approaches to Enantioselective Synthesis

The asymmetric synthesis of cyclic β-amino acids, particularly those with a seven-membered ring, presents unique challenges due to the conformational flexibility of the cycloheptane core. Several key strategies have emerged to address these challenges, primarily focusing on substrate control using chiral auxiliaries, catalytic asymmetric transformations, and enzymatic resolutions.

Chiral Auxiliary-Mediated Synthesis: A Reliable Approach for Stereocontrol

The use of chiral auxiliaries is a robust and well-established method for inducing stereoselectivity in the synthesis of chiral molecules.[1] The auxiliary, an enantiomerically pure compound, is temporarily attached to the substrate to direct a chemical transformation in a diastereoselective manner. Subsequently, the auxiliary is cleaved to yield the desired enantiomerically enriched product.

A plausible and effective strategy for the synthesis of (1R,2S)-2-aminocycloheptanecarboxylic acid involves the diastereoselective alkylation of a chiral enolate derived from a cycloheptanone precursor. Evans' oxazolidinone auxiliaries are particularly effective in this regard.[2]

Proposed Synthetic Workflow:

Figure 1. A proposed workflow for the chiral auxiliary-mediated synthesis.

Detailed Protocol:

Step 1: Synthesis of N-(2-Bromoacetyl)-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an argon atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the solution for 30 minutes, then add 2-bromoacetyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Step 2: Diastereoselective Azidation

• To a solution of the N-(2-bromoacetyl)oxazolidinone (1.0 eq) in dimethylformamide (DMF), add sodium azide (1.5 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The resulting N-(2-azidoacetyl)oxazolidinone is used in the next step without further purification.

Step 3: Reduction of the Azide and Cleavage of the Chiral Auxiliary

• Dissolve the crude azido derivative in methanol and add a catalytic amount of 10% palladium on carbon.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon pressure) at room temperature for 6 hours.

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

• To the resulting amine, add a mixture of THF and water (3:1).

• Cool the solution to 0 °C and add lithium hydroxide (4.0 eq) followed by 30% hydrogen peroxide (4.0 eq).

• Stir the reaction vigorously for 4 hours at room temperature.

• Quench the reaction by adding an aqueous solution of sodium sulfite.

• Acidify the aqueous layer to pH 2 with 1M HCl and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude (1R,2S)-2-aminocycloheptanecarboxylic acid.

• The chiral auxiliary can be recovered from the aqueous layer.

• Purify the final product by recrystallization or ion-exchange chromatography.

Rationale for Experimental Choices:

• Chiral Auxiliary: The (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone provides excellent stereocontrol due to the steric hindrance of the phenyl and methyl groups, which directs the incoming nucleophile to one face of the enolate.

• Azide as an Amine Surrogate: Sodium azide is a reliable and efficient source of the amino group via an SN2 reaction followed by reduction.

• Cleavage Conditions: The use of lithium hydroxide and hydrogen peroxide for the cleavage of the oxazolidinone auxiliary is a standard and high-yielding method that allows for the recovery of the auxiliary.

Catalytic Asymmetric Synthesis: The Power of Chiral Catalysts

Recent advances in organocatalysis and transition-metal catalysis have provided powerful tools for the enantioselective synthesis of cyclic amino acids. A particularly promising approach for seven-membered rings is the intramolecular Michael addition.[3]

Catalytic Approach Workflow:

Figure 2. A proposed workflow for the catalytic asymmetric synthesis.

Protocol for Organocatalyzed Intramolecular Michael Addition:

Step 1: Synthesis of the Acyclic Precursor

• To a solution of cycloheptenone (1.0 eq) and a suitable protected aminomalonate (e.g., diethyl 2-acetamidomalonate, 1.1 eq) in an appropriate solvent such as ethanol, add a catalytic amount of a base (e.g., sodium ethoxide).

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Neutralize the reaction with a mild acid and remove the solvent under reduced pressure.

• Purify the Michael adduct by column chromatography.

Step 2: Enantioselective Intramolecular Cyclization

• Dissolve the acyclic precursor (1.0 eq) in a suitable solvent (e.g., DMSO or toluene).

• Add a chiral organocatalyst, such as a diarylprolinol silyl ether (e.g., 20 mol%).

• Stir the reaction at the optimized temperature (this may require screening) for 24-48 hours.

• Monitor the reaction for the formation of the cyclized product.

• Upon completion, quench the reaction and purify the crude product to obtain the bicyclic intermediate.

Step 3: Decarboxylation and Deprotection

• For the decarboxylation (Krapcho conditions), dissolve the cyclized intermediate in a mixture of DMSO and water with a salt such as LiCl.

• Heat the reaction mixture to a high temperature (e.g., 150 °C) until gas evolution ceases.

• Cool the reaction, dilute with water, and extract the product with an organic solvent.

• For the final deprotection of the amine and hydrolysis of the ester, treat the product with a strong acid (e.g., 6M HCl) or base (e.g., NaOH) under reflux conditions.

• Neutralize the solution and isolate the final product, (1R,2S)-2-aminocycloheptanecarboxylic acid.

Causality Behind Experimental Choices:

• Organocatalyst: Chiral proline derivatives and their analogues are known to effectively catalyze intramolecular Michael additions by forming a transient chiral enamine or iminium ion, thereby controlling the stereochemical outcome.

• Krapcho Decarboxylation: This method is a reliable way to remove one of the ester groups from the malonate moiety under relatively mild, neutral conditions.

Enzymatic Resolution: A Green and Highly Selective Alternative

Enzymatic kinetic resolution is a powerful technique for separating enantiomers based on the differential rate of reaction of an enzyme with each enantiomer.[4][5] For the synthesis of (1R,2S)-2-aminocycloheptanecarboxylic acid, a racemic mixture of a suitable derivative can be prepared, followed by selective enzymatic hydrolysis.

Enzymatic Resolution Workflow:

Figure 3. A proposed workflow for enzymatic resolution.

Protocol for Lipase-Catalyzed Kinetic Resolution:

Step 1: Synthesis of Racemic Methyl 2-Aminocycloheptanecarboxylate

• Synthesize racemic 2-aminocycloheptanecarboxylic acid using a standard method such as the Strecker synthesis from cycloheptanone.

• Esterify the racemic amino acid by refluxing in methanol with a catalytic amount of sulfuric acid or by using thionyl chloride in methanol at 0 °C.

• Isolate and purify the racemic methyl ester.

Step 2: Enzymatic Kinetic Resolution

• Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.5).

• Disperse the racemic methyl 2-aminocycloheptanecarboxylate in the buffer.

• Add an immobilized lipase, such as Candida antarctica lipase B (CAL-B).

• Stir the suspension at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress by chiral HPLC or by measuring the pH change (due to the formation of the carboxylic acid).

• Stop the reaction at approximately 50% conversion to achieve high enantiomeric excess for both the produced acid and the remaining ester.

Step 3: Separation and Isolation

• Filter off the immobilized enzyme for reuse.

• Acidify the reaction mixture to pH ~2 with 1M HCl.

• Extract the unreacted (1S,2R)-methyl ester with an organic solvent (e.g., ethyl acetate).

• The aqueous layer contains the hydrochloride salt of the desired (1R,2S)-2-aminocycloheptanecarboxylic acid.

• Isolate the acid from the aqueous layer by evaporation or ion-exchange chromatography.

• The recovered ester can be hydrolyzed under acidic or basic conditions to obtain the other enantiomer, (1S,2R)-2-aminocycloheptanecarboxylic acid.

Rationale for Key Choices:

• Enzyme Selection: Lipases, particularly CAL-B, are known for their broad substrate scope and high enantioselectivity in the hydrolysis of esters.

• Immobilized Enzyme: Using an immobilized enzyme simplifies the work-up process and allows for the catalyst to be easily recovered and reused, making the process more cost-effective and sustainable.

• Reaction Monitoring: Stopping the reaction at 50% conversion is critical for achieving high enantiomeric excess of both the product and the remaining starting material in a kinetic resolution.

Data Summary and Comparison

Method	Key Reagents/Catalysts	Typical Diastereomeric/Enantiomeric Excess	Advantages	Disadvantages
Chiral Auxiliary	Evans' Oxazolidinones, LDA, NaN3	>95% de	Reliable, predictable stereochemical outcome, well-established procedures.	Stoichiometric use of chiral auxiliary, multiple steps (attachment and cleavage).
Catalytic Asymmetric	Chiral Organocatalysts (e.g., Proline derivatives), Transition Metal Catalysts	80-99% ee	Catalytic amount of chiral source, potential for high atom economy.	Catalyst development can be challenging, optimization of reaction conditions may be required.
Enzymatic Resolution	Lipases (e.g., CAL-B)	>99% ee	High enantioselectivity, mild reaction conditions, environmentally friendly.	Maximum theoretical yield of 50% for one enantiomer, requires separation of product and unreacted substrate.

Conclusion and Future Perspectives

The enantioselective synthesis of (1R,2S)-2-aminocycloheptanecarboxylic acid is a challenging yet achievable goal for synthetic chemists. The choice of synthetic strategy will depend on factors such as the desired scale of the synthesis, the availability of starting materials and catalysts, and the required level of enantiopurity.

Chiral auxiliary-based methods offer a reliable and predictable route, particularly for smaller-scale syntheses where the cost of the auxiliary is not prohibitive. Catalytic asymmetric methods represent the forefront of modern synthetic chemistry, offering the potential for highly efficient and atom-economical processes, though they may require more extensive optimization. Enzymatic resolutions provide an excellent "green" alternative with exceptional enantioselectivity, especially when large quantities of the racemic precursor are readily available.

Future research in this area will likely focus on the development of more efficient and selective catalytic systems, including novel organocatalysts and transition-metal complexes, that can operate under milder conditions with lower catalyst loadings. Furthermore, the discovery and engineering of novel enzymes with tailored substrate specificities will continue to enhance the utility of biocatalytic approaches for the synthesis of this and other valuable constrained amino acids.

References

• Ashfaq M, Tabassum R, Ahmad MM, Hassan NA, Oku H, et al. (2015) Enantioselective Synthesis of β-amino acids: A Review. Med chem 5: 295-309. doi: 10.4172/2161-0444.1000278. [Link]

• Beaulieu, P. L., et al. (2005). Synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) derivatives: key intermediates for the preparation of inhibitors of the hepatitis C virus NS3 protease. The Journal of organic chemistry, 70(15), 5869–5879. [Link]

• Chiral auxiliary - Wikipedia. [Link]

• Enantioselective synthesis of seven-membered carbo- and heterocyles by organocatalyzed intramolecular Michael addition. RSC Advances. [Link]

• Ghosh, A. K., & Fidanze, S. (2000). Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. Tetrahedron Letters, 41(43), 8273-8276. [Link]

• Kallinger, C., & Wolf, B. (2018). Asymmetric synthesis of cis-aminocyclopentenols, building blocks for medicinal chemistry. The Journal of organic chemistry, 79(3), 1511–1515. [Link]

• ResearchGate. (n.d.). Enzymatic kinetic resolution of ethyl cis 2-aminocyclohexanecarboxylate 8. [Link]

• Vázquez, J., et al. (2014). The divergent synthesis of nitrogen heterocycles by rhodium(II)-catalyzed cycloadditions of 1-sulfonyl 1,2,3-triazoles with 1,3-dienes. Angewandte Chemie (International ed. in English), 53(22), 5662–5666. [Link]

• Wzorek, Z., & Raczko, J. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. International Journal of Molecular Sciences, 23(13), 7409. [Link]

• Zhang, Z., et al. (2018). Methods for cleavage of chiral auxiliary. Journal of the Chinese Chemical Society, 65(11), 1279-1290. [Link]

Sources

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• 5. BJOC - Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivatives [beilstein-journals.org]

Application Note: Advanced Coupling Strategies for Sterically Hindered Cyclic Amino Acids

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Self-Validating Protocols

The Physical Chemistry of Steric Hindrance

In solid-phase peptide synthesis (SPPS) and solution-phase synthesis, the incorporation of sterically hindered cyclic amino acids—such as Proline, α-aminoisobutyric acid (Aib), and N-methylated analogs—presents a formidable thermodynamic and kinetic challenge[1]. Traditional activation methods, such as carbodiimides (DCC/DIC) paired with HOBt, are generally inefficient for these couplings, suffering from low yields, slow reaction rates, and severe epimerization[2].

The difficulty arises from two primary physical chemistry factors:

• Nucleophilic Attenuation : Cyclic and N-alkylated amino acids possess secondary amines. These are inherently less nucleophilic and significantly more sterically shielded than the primary amines of standard amino acids[1].

• Conformational Rigidity : The rigid pyrrolidine ring of proline residues, or the gem-dimethyl groups of Aib, severely restrict the conformational freedom required to achieve the ideal Bürgi-Dunitz trajectory during nucleophilic attack[1].

To overcome the high activation energy barrier imposed by this steric bulk, researchers must abandon standard reagents in favor of highly reactive electrophilic intermediates.

Strategic Selection of Coupling Reagents: Mechanistic Causality

The selection of a coupling reagent for hindered amino acids is not arbitrary; it is dictated by the specific steric environment of the target sequence.

A. Uronium/Aminium Salts (HATU, COMU)

For moderately hindered couplings (e.g., a single proline or N-methylated residue), uronium salts are the first line of defense.

• HATU generates an OAt (1-hydroxy-7-azabenzotriazole) active ester. The nitrogen atom in the pyridine ring of HOAt provides anchimeric (neighboring group) assistance, acting as a local base to shuttle the proton from the incoming amine, thereby accelerating the reaction.

• COMU , a third-generation reagent, utilizes the OxymaPure leaving group[3]. Oxyma has a lower pKa than HOBt, producing a highly reactive ester while mitigating the explosive risks associated with benzotriazole derivatives[4]. COMU is recognized for its ability to minimize racemization and frequently exhibits coupling efficiencies exceeding that of HATU in difficult sequences.

• Mechanistic Caveat: Uronium salts can react directly with the N-terminal amine if pre-activation is too slow, leading to irreversible guanidinylation (chain termination)[5].

B. Phosphonium Salts (PyAOP, PyOxim)

Phosphonium reagents like PyAOP (HOAt-based) and PyOxim (Oxyma-based) generate the same highly reactive esters as their uronium counterparts but lack the guanidinium moiety. Because of this structural difference, they do not undergo the detrimental guanidinylation side-reaction at the amino terminus[4]. They are the reagents of choice for fragment condensation or when prolonged coupling times are required.

C. Acyl Fluorides (TFFH, Deoxo-Fluor)

For the most extreme cases of steric hindrance (e.g., contiguous Aib-Aib or Pro-Pro linkages), acyl fluorides are unmatched[6]. Unlike bulky OBt or OAt esters, the fluorine atom has a minimal van der Waals radius, which eliminates steric clash during the formation of the tetrahedral intermediate[6][7]. Furthermore, acyl fluorides are highly stable against hydrolysis yet exhibit exceptional reactivity toward amines, making them ideal for overcoming extreme steric barriers[6][8].

Quantitative Reagent Comparison

The following table summarizes the quantitative and qualitative profiles of the primary coupling reagents used for hindered amino acids.

Reagent Class	Reagent	Active Species Generated	Guanidinylation Risk	Relative Reactivity	Primary Application
Uronium	HATU	OAt ester	High (if not pre-activated)	Very High	Routine difficult couplings, single hindered AAs
Uronium	COMU	Oxyma ester	High (if not pre-activated)	Very High	Microwave SPPS, safer alternative to HATU
Phosphonium	PyAOP	OAt ester	None	High	Fragment condensation, prolonged hindered couplings
Fluoroformamidinium	TFFH	Acyl Fluoride	None	Extreme	Contiguous hindered AAs (e.g., Aib-Aib, Pro-Pro)

Workflow: Decision Matrix for Steric Hindrance

Decision Matrix for Selecting Coupling Reagents Based on Steric Hindrance Profiles.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate built-in causality checks to ensure reaction integrity before proceeding to subsequent steps.

Protocol A: COMU/OxymaPure-Mediated SPPS for Proline-Rich Sequences

Designed for moderate to high steric hindrance (e.g., Fmoc-Pro-Pro-OH linkages).

• Resin Swelling & Deprotection

  • Action: Swell the resin in DMF for 30 minutes. Treat with 20% piperidine in DMF (2 x 10 min)[3].

  • Validation: Monitor the UV absorbance of the piperidine-dibenzofulvene adduct in the flow-through at 301 nm. A plateau indicates complete Fmoc removal.

• Pre-activation (Critical Causality Step)

  • Action: In a separate vessel, dissolve Fmoc-AA-OH (3 eq) and COMU (3 eq) in DMF. Add N,N-Diisopropylethylamine (DIEA) (6 eq). Vortex for 2-3 minutes before adding to the resin[9].

  • Causality: COMU is a uronium salt. If introduced to the resin-bound amine before the Fmoc-AA is fully activated, the uronium moiety will react directly with the free amine, forming a stable guanidinium byproduct that permanently caps the peptide chain[5]. Pre-activation ensures the complete conversion of the carboxylic acid to the highly reactive Oxyma ester, eliminating this side reaction.

• Coupling

  • Action: Add the pre-activated solution to the resin. Agitate for 1 to 2 hours at room temperature.

• Validation via Chloranil Test

  • Action: Wash the resin thoroughly. Perform a Chloranil or Isatin test on a few beads[1].

  • Causality: The standard Kaiser test relies on the reaction of ninhydrin with primary amines. Because proline is a secondary amine, it will yield a false negative[1]. The Chloranil test specifically detects secondary amines. A blue/green bead indicates an incomplete reaction, necessitating a double coupling.

Protocol B: In Situ Acyl Fluoride Generation via TFFH for Extreme Hindrance

Designed for extreme steric hindrance (e.g., contiguous α,α-dialkylated amino acids like Aib-Aib).

• In Situ Acyl Fluoride Generation

  • Action: Dissolve Fmoc-Aib-OH (3 eq) and TFFH (3 eq) in dry DCM/DMF (1:1). Add DIEA (6 eq) and activate for 10 minutes[8].

  • Causality: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) converts the Fmoc-amino acid directly into an acyl fluoride in situ. The fluoride ion is an excellent leaving group but, more importantly, possesses a minimal van der Waals radius. This allows the electrophilic carbonyl carbon to remain highly accessible to the incoming hindered amine, bypassing the steric clash that occurs with bulky OBt/OAt esters[6][7].

• Coupling

  • Action: Add the activated acyl fluoride solution to the deprotected peptide-resin. Agitate for 2 to 4 hours.

• Validation via Micro-Cleavage

  • Action: Withdraw a small aliquot of resin, wash with DCM, and treat with a cleavage cocktail (e.g., TFA/TIPS/H2O) for 30 minutes. Analyze the supernatant via LC-MS.

  • Causality: For extremely hindered sequences prone to aggregation, colorimetric tests can sometimes be ambiguous. A micro-cleavage provides definitive mass-spectrometric proof of successful coupling before proceeding to the next synthetic cycle.

References

• Recent development of peptide coupling reagents in organic synthesis Source: uni-kiel.de URL: 10

• Peptide Coupling Reagents, More than a Letter Soup Source: uniurb.it URL: 5

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids Source: researchgate.net URL: 2

• Peptide Coupling Reagents Guide - MilliporeSigma Source: sigmaaldrich.com URL: Link

• Introduction to Peptide Synthesis - PMC - NIH Source: nih.gov URL:8

• A Comparative Guide to HATU and COMU in Solid-Phase Peptide Synthesis - Benchchem Source: benchchem.com URL: 3

• Amide bond formation by using amino acid fluorides - Semantic Scholar Source: semanticscholar.org URL:6

• Technical Support Center: Managing Steric Hindrance in Peptide Synthesis - Benchchem Source: benchchem.com URL: 1

• Organic & Biomolecular Chemistry - RSC Publishing Source: rsc.org URL: 7

• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem Source: bachem.com URL: 11

• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives | ACS Omega Source: acs.org URL: 4

• Technical Support Center: Optimizing Peptide Synthesis with Oxyma - Benchchem Source: benchchem.com URL: 9

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• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. bachem.com [bachem.com]

Crystallization techniques for ACHC-containing oligomers

Topic: Crystallization techniques for ACHC-containing oligomers Content Type: Application Note & Protocol Guide Audience: Structural Biologists, Medicinal Chemists, and Foldamer Researchers

Application Note: Structural Elucidation of ACHC-Containing -Peptide Foldamers

Introduction: The Rigid Backbone Challenge

Oligomers containing trans-2-aminocyclohexanecarboxylic acid (ACHC) represent a cornerstone in foldamer research. Unlike flexible

-peptides, ACHC residues impose severe conformational constraints on the peptide backbone, predominantly driving the formation of the 14-helix (defined by hydrogen bonding).

While this rigidity renders them metabolically stable and valuable for peptidomimetics, it presents a unique paradox for crystallization:

• The Pro: Low conformational entropy loss upon crystallization (thermodynamically favorable).

• The Con: A high tendency to form non-diffracting gels or lyotropic liquid crystals rather than single crystals due to anisotropic packing forces.

This guide details protocols to bypass the "gel trap" and achieve X-ray quality crystals, drawing on methodologies established by the Gellman and Seebach groups.

Pre-Crystallization Characterization

Before attempting crystallization, it is critical to verify that the oligomer adopts the target secondary structure in solution. Attempting to crystallize a disordered aggregate is futile.

Circular Dichroism (CD) Signature Validation

The 14-helix has a distinct CD signature that differs from

-helices.

• Solvent: Methanol (MeOH) is the gold standard solvent for ACHC foldamers; it promotes H-bond networks.

• Diagnostic Signal: Look for a maximum at ~214–217 nm .

• Interpretation: A strong signal indicates a stable helical population, suitable for crystallization. A weak or shifted signal suggests aggregation or unfolding.

Critical Solvent Systems

ACHC oligomers are often hydrophobic. Standard protein buffers (aqueous Tris/HEPES) rarely work for short oligomers unless polar side chains are abundant.

Solvent Class	Specific Solvent	Role in ACHC Crystallization
Primary Solvents	Methanol (MeOH)	Promotes 14-helix H-bonds; good solubility.
2,2,2-Trifluoroethanol (TFE)	Strong helix stabilizer; useful for hydrophobic variants.
Dichloromethane (DCM)	Good for initial dissolution of protected oligomers.
Anti-Solvents	Water	Induces nucleation; use with caution to avoid oiling out.
Diisopropyl Ether (IPE)	Gentle precipitant for vapor diffusion.
Acetonitrile (MeCN)	Useful for slow evaporation mixtures.

Experimental Protocols

Protocol A: Slow Evaporation (The "Methanol Route")

Best for: Short oligomers (tetramers to octamers) with moderate hydrophobicity.

Mechanism: Slow removal of solvent increases concentration while allowing time for the rigid helices to align into a lattice rather than crashing out as amorphous powder.

• Preparation: Dissolve the ACHC oligomer in HPLC-grade Methanol to a concentration of 5–10 mg/mL .

  • Note: If the solution is cloudy, sonicate for 30 seconds. If cloudiness persists, add small aliquots of DCM dropwise until clear.

• Filtration: Pass the solution through a 0.2

  m PTFE syringe filter into a small glass vial (scintillation vial insert size). Dust particles act as heterogeneous nucleation sites for defects—remove them.

• Setup: Cover the vial with Parafilm.

• Perforation: Pierce the Parafilm with a 27G needle exactly 3 times .

  • Why? We need the rate of evaporation to be slow (days, not hours). Too fast = amorphous precipitate.

• Incubation: Place in a vibration-free environment at room temperature (20–22°C).

• Observation: Check under a stereomicroscope after 48 hours. Look for hexagonal rods or prisms.

Protocol B: Racemic Crystallography (The "Secret Weapon")

Best for: Recalcitrant oligomers that form gels or refuse to crystallize as pure enantiomers.

Mechanism: Pure enantiomers (e.g., all-

ACHC) often struggle to pack efficiently because they lack inversion symmetry. Mixing enantiomers allows the formation of centrosymmetric space groups (like or ), which are energetically more favorable and pack denser than chiral space groups ( , ).

• Synthesis: Synthesize the target oligomer using (

  )-ACHC.[1] Separately, synthesize the exact mirror image using ( )-ACHC.

• Mixing: Dissolve equal molar amounts of the (

  )-oligomer and ( )-oligomer in Methanol.

  • Precision is key: The ratio must be exactly 1:1. Use molar extinction coefficients to normalize concentrations before mixing.

• Crystallization: Proceed with Protocol A (Slow Evaporation) using this racemic mixture.

• Result: This method frequently yields diffraction-quality crystals where the pure enantiomer yields only clear gels. The resulting structure will contain both enantiomers in the unit cell.

Protocol C: Aqueous Vapor Diffusion (Sitting Drop)

Best for: Longer oligomers (>8 residues) or those with charged side chains (e.g., ACHC/Lysine copolymers).

• Reservoir Solution: Prepare 500

  L of 100 mM Acetate Buffer (pH 4.5) + 10–30% PEG 400.

• Protein Solution: Dissolve oligomer in water/methanol (90:10) at 10 mg/mL.

• Drop Setup: Mix 1

  L Protein Solution + 1 L Reservoir Solution on a sitting drop bridge.

• Equilibration: Seal the well with clear tape.

• Logic: The methanol in the drop will evaporate faster than water, momentarily increasing solubility before the PEG concentration rises to induce nucleation.

Decision Matrix & Workflow

The following diagram illustrates the logical flow for selecting the correct crystallization strategy based on the oligomer's physicochemical properties.

Figure 1: Decision tree for crystallizing ACHC-containing

-peptides. Note the "Racemic Crystallography" pathway as a high-success contingency for difficult targets.

Troubleshooting: The "Gel" Problem

ACHC oligomers are notorious for forming lyotropic liquid crystals (gels) instead of solid crystals. This occurs because the rigid rods stack efficiently in one dimension (forming fibers) but lack lateral order.

Observation	Diagnosis	Remediation
Clear Gel	Network formation; concentration too high.	Reduce concentration by 50%. Switch to Protocol B (Racemic).
Oiling Out	Phase separation before nucleation.	Change solvent polarity. If using MeOH/Water, switch to MeOH/TFE.
Amorphous Precipitate	Nucleation too fast.	Reduce evaporation rate (fewer holes in Parafilm). Lower temperature to 4°C.
Twinning	Rapid growth of multiple crystals.	Add 5% glycerol to the mother liquor to increase viscosity and slow diffusion.

References

• Appella, D. H., et al. (1996). "Beta-peptide foldamers: robust helix formation in a new family of beta-amino acid oligomers."[1] Journal of the American Chemical Society. [Link]

• Gellman, S. H. (1998).[1][2][3] "Foldamers: A Manifesto." Accounts of Chemical Research. [Link]

• Yeates, T. O., & Kent, S. B. (2012).[4] "Racemic protein crystallography." Annual Review of Biophysics. [Link]

• Seebach, D., et al. (1996). "

  -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography." Helvetica Chimica Acta. [Link][1]

• Pomerantz, W. C., et al. (2006).

  -peptides." Journal of the American Chemical Society. [Link]

Sources

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• 2. bif.wiscweb.wisc.edu [bif.wiscweb.wisc.edu]
• 3. bif.wisc.edu [bif.wisc.edu]
• 4. researchgate.net [researchgate.net]

Synthesis of 2-Aminocycloheptanecarboxylic Acid from Cycloheptanone: An Application and Protocol Guide

Abstract

This comprehensive guide details the synthetic routes for producing 2-aminocycloheptanecarboxylic acid, a valuable building block in medicinal chemistry and drug development, starting from the readily available precursor, cycloheptanone. We will explore two of the most robust and well-established methods for the synthesis of α-amino acids from ketones: the Strecker synthesis and the Bucherer-Bergs reaction. This document provides an in-depth analysis of the chemical principles behind each method, detailed step-by-step protocols, and critical safety considerations. The information is tailored for researchers, scientists, and drug development professionals, offering practical insights to ensure successful and safe synthesis in a laboratory setting.

Introduction: The Significance of Cyclic α-Amino Acids

Cyclic α-amino acids are conformationally constrained analogues of their acyclic counterparts. This structural rigidity imparts unique properties, making them highly sought-after in the design of peptidomimetics, therapeutic agents, and catalysts. The seven-membered ring of 2-aminocycloheptanecarboxylic acid offers a distinct conformational profile compared to smaller or larger ring systems, providing a unique scaffold for exploring structure-activity relationships in drug discovery.

This guide focuses on the practical synthesis of this target molecule from cycloheptanone, a cost-effective and common starting material. We will delve into two classic, yet highly effective, multicomponent reactions that offer reliable pathways to the desired product.

Strategic Overview: Choosing Your Synthetic Path

The conversion of a ketone to an α-amino acid fundamentally requires the introduction of both an amino group and a carboxylic acid function at the same carbon atom. The Strecker and Bucherer-Bergs reactions accomplish this through the formation of key intermediates, an α-aminonitrile and a hydantoin, respectively.

Figure 1: Comparative workflow of the Strecker and Bucherer-Bergs syntheses.

The choice between these two pathways often depends on laboratory experience, available equipment, and desired scale. The Strecker synthesis is a two-step process, offering a distinct point for isolation and purification of the aminonitrile intermediate. The Bucherer-Bergs reaction is a one-pot synthesis of the hydantoin, which can be advantageous in terms of operational simplicity.

The Strecker Synthesis: A Step-wise Approach

The Strecker synthesis, first reported by Adolph Strecker in 1850, is a versatile method for producing α-amino acids.[1] The reaction proceeds in two main stages: the formation of an α-aminonitrile from a ketone, followed by the hydrolysis of the nitrile to a carboxylic acid.[2][3]

Mechanism and Rationale

The reaction begins with the formation of an imine from cycloheptanone and ammonia (often generated in situ from an ammonium salt like NH₄Cl).[4] The imine is then subjected to nucleophilic attack by a cyanide ion (from KCN or NaCN) to form the stable α-aminonitrile intermediate.[1] The final step involves the vigorous acid-catalyzed hydrolysis of the nitrile group to the corresponding carboxylic acid.

Figure 2: Simplified mechanism of the Strecker synthesis.

WARNING: Cyanide Hazard and Safety Protocols

Potassium cyanide (KCN) and sodium cyanide (NaCN) are highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[5] All manipulations involving cyanide salts must be performed in a well-ventilated chemical fume hood. [6]

Essential Safety Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and double-layered nitrile gloves.[4]

• Acid Incompatibility: Never allow cyanides to come into contact with acids, as this will liberate highly toxic hydrogen cyanide (HCN) gas.[6]

• Waste Disposal: All cyanide-containing waste (solid and liquid) must be quenched with an oxidizing agent like bleach before disposal according to institutional guidelines. Glassware that has come into contact with cyanide should also be decontaminated.[7]

• Emergency Preparedness: Ensure an eyewash station and safety shower are immediately accessible. All personnel in the lab should be aware that a cyanide reaction is in progress.[4]

Experimental Protocol: Strecker Synthesis

This protocol is adapted from general procedures for the Strecker synthesis of amino acids from cyclic ketones.

Part A: Synthesis of 1-Amino-1-cyanocycloheptane

Reagent	Molar Eq.	MW ( g/mol )	Amount (g)	Moles (mmol)
Cycloheptanone	1.0	112.17	11.22	100
Ammonium Chloride (NH₄Cl)	1.5	53.49	8.02	150
Potassium Cyanide (KCN)	1.2	65.12	7.81	120
Methanol (MeOH)	-	-	100 mL	-
Water (H₂O)	-	-	50 mL	-

Procedure:

• In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve ammonium chloride and potassium cyanide in a mixture of methanol and water. Perform this step in a certified chemical fume hood.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add cycloheptanone to the cooled solution over 30 minutes with vigorous stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, add 100 mL of water and extract the product with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the organic phase under reduced pressure to yield the crude 1-amino-1-cyanocycloheptane. This intermediate can be used in the next step without further purification or can be purified by vacuum distillation.

Part B: Hydrolysis to 2-Aminocycloheptanecarboxylic Acid

Reagent	Amount
Crude 1-Amino-1-cyanocycloheptane	~100 mmol
Concentrated Hydrochloric Acid (HCl)	200 mL

Procedure:

• In a chemical fume hood , add the crude 1-amino-1-cyanocycloheptane to a round-bottom flask.

• Carefully add concentrated hydrochloric acid. The reaction is exothermic and will generate some fumes.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 110 °C) for 12-18 hours.

• After reflux, cool the mixture to room temperature.

• Remove the excess HCl under reduced pressure.

• Dissolve the residue in a minimal amount of hot water and adjust the pH to the isoelectric point of the amino acid (around pH 6) with a base such as ammonium hydroxide.

• The amino acid will precipitate out of the solution. Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry in a vacuum oven.

The Bucherer-Bergs Reaction: A One-Pot Approach

The Bucherer-Bergs reaction is a multicomponent reaction that synthesizes hydantoins from a carbonyl compound, cyanide, and ammonium carbonate in a single step.[8][9] The resulting hydantoin can then be hydrolyzed to the desired α-amino acid.

Mechanism and Rationale

The reaction mechanism is thought to involve the initial formation of a cyanohydrin from cycloheptanone and cyanide.[10] This is followed by a reaction with ammonia (from the decomposition of ammonium carbonate) to form an aminonitrile. The aminonitrile then reacts with carbon dioxide (also from ammonium carbonate) and cyclizes to form the stable spiro-hydantoin intermediate.[8][10] This hydantoin can then be cleaved under acidic or basic conditions to yield the amino acid.[11]

Figure 3: Simplified mechanism of the Bucherer-Bergs reaction.

Experimental Protocol: Bucherer-Bergs Reaction

This protocol is based on general procedures for the Bucherer-Bergs reaction with cyclic ketones.[10]

Part A: Synthesis of Cycloheptane-spiro-5'-hydantoin

Reagent	Molar Eq.	MW ( g/mol )	Amount (g)	Moles (mmol)
Cycloheptanone	1.0	112.17	11.22	100
Potassium Cyanide (KCN)	2.0	65.12	13.02	200
Ammonium Carbonate ((NH₄)₂CO₃)	2.0	96.09	19.22	200
Ethanol (EtOH)	-	-	150 mL	-
Water (H₂O)	-	-	150 mL	-

Procedure:

• In a chemical fume hood , combine potassium cyanide and ammonium carbonate in a pressure-rated reaction vessel or a robust round-bottom flask with a securely clamped reflux condenser.

• Add a 1:1 mixture of ethanol and water.

• Add the cycloheptanone and stir the mixture.

• Seal the vessel (if using) or ensure the condenser is well-seated. Heat the mixture to 80-100 °C with vigorous stirring for 6-12 hours. The reaction should be maintained at a pH of approximately 8-9.[10]

• After the reaction is complete, cool the mixture to room temperature.

• Slowly and carefully acidify the reaction mixture with concentrated HCl to a pH of ~2 to precipitate the hydantoin. Perform this step with caution in the fume hood as HCN gas may be evolved.

• Cool the mixture in an ice bath for 1-2 hours to complete the precipitation.

• Collect the solid cycloheptane-spiro-5'-hydantoin by vacuum filtration.

• Wash the solid with cold water and then cold ethanol.

• The product can be purified by recrystallization from an ethanol/water mixture.

Part B: Hydrolysis to 2-Aminocycloheptanecarboxylic Acid

Hydrolysis of the hydantoin can be achieved under either basic or acidic conditions. Basic hydrolysis using barium hydroxide is often effective.[2]

Reagent	Amount
Cycloheptane-spiro-5'-hydantoin	~100 mmol
Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O)	3-4 equiv.
Water (H₂O)	250 mL

Procedure:

• Combine the hydantoin and barium hydroxide octahydrate in a round-bottom flask with water.

• Heat the mixture to reflux for 24-48 hours.

• Cool the reaction mixture. A precipitate of barium carbonate will form.

• Filter off the barium carbonate.

• Bubble CO₂ gas through the filtrate or add a solution of ammonium carbonate to precipitate any remaining barium ions as barium carbonate.

• Filter the solution again to remove all barium carbonate.

• Concentrate the filtrate under reduced pressure to a small volume.

• Adjust the pH to the isoelectric point (~pH 6) with dilute sulfuric acid.

• The 2-aminocycloheptanecarboxylic acid will precipitate. Cool in an ice bath to maximize recovery.

• Collect the product by vacuum filtration, wash with cold water, and dry.

Analytical Characterization

Confirmation of the successful synthesis of the intermediates and the final product should be performed using standard analytical techniques.

Compound	1H NMR (Expected)	13C NMR (Expected)	IR (cm⁻¹) (Expected)
1-Amino-1-cyanocycloheptane	Multiplets for cycloheptane protons (δ 1.2-2.0 ppm), broad singlet for NH₂ protons.	Signals for cycloheptane carbons, a quaternary carbon signal for the C-CN carbon, and a nitrile carbon signal (~120 ppm).	~3300-3400 (N-H stretch), ~2930 & ~2860 (C-H stretch), ~2220 (C≡N stretch).
Cycloheptane-spiro-5'-hydantoin	Multiplets for cycloheptane protons (δ 1.4-1.9 ppm), broad singlets for N-H protons (~δ 8 and ~δ 10 ppm).	Signals for cycloheptane carbons, a spiro-carbon signal, and two carbonyl carbon signals (~157 and ~175 ppm).	~3200 (N-H stretch), ~2930 & ~2860 (C-H stretch), ~1770 & ~1720 (C=O stretches).
2-Aminocycloheptanecarboxylic Acid	Multiplets for cycloheptane protons (δ 1.3-2.2 ppm), a signal for the α-proton, broad signals for NH₃⁺ and COOH.	Signals for cycloheptane carbons, a signal for the α-carbon, and a carboxylic acid carbonyl signal (~175-180 ppm). The zwitterionic form will show characteristic shifts.	Very broad O-H stretch (2500-3300) overlapping with C-H stretches, N-H stretches (as NH₃⁺), and a C=O stretch (~1700-1725). The zwitterionic form will show carboxylate (COO⁻) stretches around 1600 and 1400.[12][13]

Conclusion

The synthesis of 2-aminocycloheptanecarboxylic acid from cycloheptanone is readily achievable in a laboratory setting using either the Strecker synthesis or the Bucherer-Bergs reaction. Both methods provide a reliable route to this valuable amino acid building block. The choice of method may be guided by familiarity with the procedures and the desired workflow. Crucially, strict adherence to safety protocols, particularly when handling cyanide reagents, is paramount for the successful and safe execution of these syntheses. The protocols and characterization data provided in this guide offer a solid foundation for researchers to produce and verify this important compound for applications in drug discovery and development.

References

• Potassium Cyanide Safe Handling Guideline. (2013). (URL: [Link])

• Potassium cyanide - Purdue University. (URL: [Link])

• Cyanides Standard Operating Procedure - Imperial College London. (2021). (URL: [Link])

• Bucherer–Bergs reaction - Wikipedia. (URL: [Link])

• Strecker Synthesis - Master Organic Chemistry. (URL: [Link])

• Bucherer-Bergs Reaction. In Name Reactions in Organic Synthesis. (URL: [Link])

• Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403-470. (This is a general review on hydantoin chemistry, including hydrolysis)

• Strecker Synthesis - Organic Chemistry Portal. (URL: [Link])

• Strecker amino acid synthesis - Wikipedia. (URL: [Link])

• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. (2018). (URL: [Link])

• Marinov, M., et al. Synthesis, Spectroscopic Characterization and ab initio Investigation of Thioanalogues of Spirohydantoins. Journal of the Serbian Chemical Society. (This paper describes the synthesis of various cycloalkanespiro-hydantoins)
• Naydenova, E. D., et al. (2010). Synthesis and Characterization of Novel Cycloalkanespiro-5-Hydantoin Phosphonic Acids. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(7), 1315-1320.

• The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. (2018). (URL: [Link])

• Interpreting Infrared Spectra - Specac Ltd. (URL: [Link])

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• 1. WO2008138621A2 - Synthesis of aminocyclopentane carboxylic acids - Google Patents [patents.google.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
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• 9. Synthesis of spirohydantoins and spiro-2,5-diketopiperazines via resin-bound cyclic alpha,alpha-disubstituted alpha-amino esters - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Interpreting Infrared Spectra - Specac Ltd [specac.com]

Application Notes &amp; Protocols: A Guide to the Rational Design of Helical Foldamers Using ACHC Residues

Abstract

Foldamers, synthetic oligomers that adopt well-defined secondary structures, represent a frontier in molecular design, offering powerful scaffolds for applications in medicinal chemistry, catalysis, and materials science. Among the diverse monomers used to construct foldamers, cyclic β-amino acids are particularly effective at inducing stable, predictable conformations. This guide provides a comprehensive overview of the principles and protocols for designing helical foldamers using 2-aminocyclohexanecarboxylic acid (ACHC) residues. We delve into the stereochemical nuances that govern helix formation, provide detailed, field-tested protocols for solid-phase synthesis and structural characterization, and discuss the functional implications of these unique molecular architectures. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the power of ACHC-based foldamers in their work.

Introduction: The Rationale for Foldamers and the Power of ACHC

Nature's ability to generate function from sequence is epitomized by proteins, which fold into intricate three-dimensional structures. A central goal of chemical biology is to emulate this paradigm by creating "foldamers"—unnatural backbones with a strong propensity to adopt specific conformations, such as helices, sheets, or turns.[1] These structures can mimic the surfaces of biomacromolecules, providing a powerful platform for modulating biological processes like protein-protein interactions (PPIs).[2]

β-peptides, oligomers of β-amino acids, are one of the most extensively studied classes of foldamers.[3] Unlike their α-peptide counterparts, they are highly resistant to proteolytic degradation, a significant advantage for therapeutic development.[1] The key to unlocking their conformational potential lies in the use of pre-organized monomers that restrict backbone flexibility. The cyclic β-amino acid, 2-aminocyclohexanecarboxylic acid (ACHC), has emerged as a premier building block for this purpose.[4] The rigid cyclohexane ring dramatically limits the available dihedral angles, guiding the oligomer to fold into a highly stable and predictable helical structure.[1][5]

Crucially, the stereochemistry of the ACHC monomer is paramount. The trans isomer, with the amine and carboxyl groups on opposite faces of the ring, acts as a potent helix-inducing element, reliably promoting the formation of a structure known as the 14-helix.[3][6] In contrast, the cis isomer generally favors more extended, non-helical conformations.[7] This guide will focus exclusively on the use of trans-ACHC for the rational design of robust helical foldamers.

Part 1: Core Principles of Helical Design with trans-ACHC

The design of a functional foldamer is a hypothesis-driven process grounded in the conformational properties of its constituent monomers. With trans-ACHC, the predictability of the resulting structure allows for a high degree of rational design.

The Stereochemical Imperative: trans-ACHC and the 14-Helix

The conformational rigidity of the trans-ACHC residue is the cornerstone of its utility. The cyclohexane ring pre-organizes the backbone torsion angles (φ and θ) into a narrow range of values that are energetically optimal for a specific helical fold. Homooligomers of trans-ACHC consistently adopt a robust right-handed 14-helix when the (1S,2S) enantiomer is used, or a left-handed helix with the (1R,2R) enantiomer.

The 14-helix is a canonical β-peptide structure characterized by:

• Hydrogen Bonding: A network of C=O(i)···H–N(i+2) hydrogen bonds, forming 14-membered rings along the backbone.[8] This pattern differs from the C=O(i)···H–N(i+4) pattern of the proteinaceous α-helix.

• Hydrophobic Stabilization: The cyclohexane rings of adjacent trans-ACHC residues stack favorably along the helical axis, providing significant non-covalent reinforcement of the folded state.

• Structural Parameters: The 14-helix is wider and has a larger pitch than an α-helix, with approximately 3 residues per turn.

The causal relationship between the monomer's structure and the oligomer's conformation is a key principle of foldamer science. The use of trans-ACHC effectively removes conformational ambiguity, ensuring that the resulting oligomer is almost entirely helical, even in short sequences.[8]

Figure 2: A typical workflow for the design, synthesis, and structural validation of ACHC foldamers.

Protocol 2: Characterization by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid, powerful technique for assessing the presence and stability of a helical secondary structure in solution. [9] Principle: Helical structures are chiral and thus absorb left- and right-handed circularly polarized light differently. A CD spectrum plots this difference as a function of wavelength, generating a characteristic signature for different secondary structures.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the purified foldamer of known concentration (e.g., 1 mg/mL) in a suitable solvent (methanol or acetonitrile are common).

  • Dilute the stock solution to a final concentration of approximately 0.1-0.2 mg/mL (or ~100-200 µM) using a CD-transparent solvent.

  • Use a quartz cuvette with a 1 mm path length.

• Data Acquisition:

  • Record a CD spectrum from 260 nm down to ~195 nm at 25 °C.

  • Acquire a baseline spectrum of the solvent alone and subtract it from the sample spectrum.

  • Typically, 3-5 scans are averaged to improve the signal-to-noise ratio.

• Data Interpretation:

  • Hallmark of a 14-Helix: A well-formed β-peptide 14-helix typically displays a spectrum with a strong minimum centered around 215-220 nm. [10] * Assessing Stability: Perform a thermal melt experiment by recording CD spectra at increasing temperatures (e.g., from 25 °C to 85 °C). A stable helix will show only a minor decrease in signal intensity with increasing temperature, indicating a robustly folded structure. [9]

Protocol 3: Characterization by 2D NMR Spectroscopy

While CD confirms the global helical nature, 2D NMR spectroscopy provides residue-level proof of the specific fold through the detection of short-range, through-space proton-proton interactions (Nuclear Overhauser Effects, or NOEs).

Principle: The NOE effect is distance-dependent (proportional to 1/r⁶). Specific NOE patterns are diagnostic of particular secondary structures. For a 14-helix, the key correlations differ from those of an α-helix.

Methodology:

• Sample Preparation:

  • Dissolve 2-5 mg of the purified foldamer in 0.5 mL of a deuterated solvent (e.g., CD₃OH or CD₃CN). High concentration is needed to obtain a good signal.

• Data Acquisition:

  • Acquire a standard set of 2D NMR spectra on a high-field spectrometer (≥500 MHz):

    • COSY: To assign protons within the same spin system (i.e., within a single ACHC residue).

    • ROESY or NOESY: To identify through-space correlations between residues. ROESY is often preferred for molecules of this size to avoid zero-crossing issues. Use a mixing time of 200-400 ms.

• Data Interpretation:

  • Sequential Assignment: Use the COSY and ROESY/NOESY spectra to assign all the proton resonances along the backbone.

  • Identifying the 14-Helix: The definitive NOE for a 14-helix is a strong correlation between the amide proton of one residue and the α-proton of the preceding residue: NH(i) ↔ CαH(i-1) . [1]This contact is a direct consequence of the i→i+2 hydrogen bonding pattern.

  • Absence of α-Helical NOEs: Critically, the strong NH(i) ↔ NH(i-1) NOEs characteristic of an α-helix should be absent.

  • Side-Chain Contacts: Look for medium-range NOEs between the cyclohexane protons of residues at positions i and i+2 or i+3, which further support the helical fold.

Applications and Future Outlook

The robust and predictable nature of trans-ACHC-based helical foldamers makes them ideal scaffolds for a range of applications. They have been successfully employed as:

• Inhibitors of Protein-Protein Interactions: By displaying side chains from the rigid helical core, they can mimic one face of an α-helix, enabling them to disrupt disease-relevant PPIs. [2][5]* Antimicrobial Agents: Amphiphilic designs can selectively target and disrupt bacterial cell membranes, offering a potential route to combat antibiotic resistance. [11]* Enzyme Mimics and Catalysts: The helical scaffold provides a platform for the precise spatial arrangement of catalytic functional groups. [8]* Advanced Biomaterials: ACHC-containing foldamers can be designed to self-assemble into higher-order structures such as hydrogels, liquid crystals, and nanofibers, with applications in tissue engineering and nanotechnology. [4][12] The continued development of new synthetic methods and a deeper understanding of sequence-structure relationships will further expand the functional repertoire of these remarkable molecules, solidifying their role as a core modality in modern chemical biology and drug discovery.

References

• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research, 31(4), 173-180. [Link]

• Azzarito, V., Long, K., Murphy, N. S., & Wilson, A. J. (2013). Foldamers as protein-protein interaction inhibitors. Chemical Society Reviews, 42(20), 8022-8034. [Link]

• Guichard, G., & Huc, I. (Eds.). (2011). Foldamers: Structure, Properties, and Applications. John Wiley & Sons. [Link]

• Martinek, T. A., & Fülöp, F. (2012). Peptidic foldamers: the case of β-peptides. Chemical Society Reviews, 41(2), 687-702. [Link]

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996). β-Peptide Foldamers: Robust Helical Secondary Structure in a New Peptidic Scaffold. Journal of the American Chemical Society, 118(51), 13071-13072. [Link]

• LePlae, P. R., Fisk, J. D., Porter, E. A., Weisblum, B., & Gellman, S. H. (2002). Tolerance of a 14-helical β-peptide to α-amino acid substitution. Journal of the American Chemical Society, 124(24), 6820-6821. [Link]

• Pomerantz, W. C., Yim, H., & Gellman, S. H. (2008). Foldamer-based catalysts: a new approach to asymmetric synthesis. Accounts of chemical research, 41(10), 1320-1331. [Link]

• Albericio, F., & Carpino, L. A. (1997). Coupling reagents and activation. Methods in enzymology, 289, 104-126. [Link]

• Szefczyk, M. (2021). Peptide foldamer-based self-assembled nanostructures containing cyclic beta-amino acids. Nanoscale, 13(25), 11325-11333. [Link]

• Checco, J. W., & Gellman, S. H. (2014). Foldamers with heterogeneous backbones. Accounts of chemical research, 47(8), 2331-2340. [Link]

• Raguse, T. L., Lai, J. R., & Gellman, S. H. (2003). Helical α/β-peptide foldamers with protein-like functionality. Journal of the American Chemical Society, 125(19), 5592-5593. [Link]

• Lee, M. R., Raguse, T. L., Schinnerl, M., Pomerantz, W. C., Wang, X., Wipf, P., & Gellman, S. H. (2010). Structural characterization of peptide oligomers containing (1R, 2S)-2-aminocyclohexanecarboxylic acid (cis-ACHC). Organic letters, 12(8), 1812-1815. [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214. [Link]

Sources

• 1. Foldamers with Heterogeneous Backbones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Foldamers in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Diverse World of Foldamers: Endless Possibilities of Self-Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peptide foldamer-based self-assembled nanostructures containing cyclic beta-amino acids - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02220B [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Unnatural helical peptidic foldamers as protein segment mimics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00395C [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. gellman.chem.wisc.edu [gellman.chem.wisc.edu]
• 9. Right-Handed Helical Foldamers Consisting of De Novo D-AApeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Rational Design of Helix-Stabilized Antimicrobial Peptide Foldamers Containing α,α-Disubstituted Amino Acids or Side-Chain Stapling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Enzymatic Resolution of 1-Aminocyclohexanecarboxylic Acid (ACHC) Enantiomers

Introduction

Enantiomerically pure 1-aminocyclohexanecarboxylic acid (ACHC) is a conformationally constrained, non-proteinogenic α-amino acid of significant interest in medicinal chemistry and materials science.[1][2] Its rigid cyclic structure makes it a valuable building block for designing peptides with predictable secondary structures, such as helices and turns, and for enhancing the stability of protein nanostructures.[1][3] The biological activity of peptides and drug candidates containing ACHC is often stereospecific, necessitating access to optically pure (R)- and (S)-enantiomers.

Kinetic resolution, a process where one enantiomer of a racemate reacts faster than the other, is a cornerstone of chiral synthesis. Enzymatic kinetic resolution (EKR) has emerged as a superior strategy due to the remarkable stereoselectivity, mild operating conditions, and environmental compatibility of biocatalysts.[][5][6] Enzymes, as natural chiral catalysts, operate within an asymmetric active site, enabling precise discrimination between enantiomers.[] This guide provides a detailed exploration of the principles and methodologies for the enzymatic resolution of ACHC, offering field-proven protocols for researchers, scientists, and drug development professionals.

The Principle of Enzymatic Kinetic Resolution (EKR)

EKR leverages an enzyme to selectively catalyze the transformation of one enantiomer from a racemic mixture (a 1:1 mixture of both enantiomers) into a new chemical entity. The other enantiomer remains largely unreacted. Because the product and the remaining starting material are different chemical compounds, they can be separated using standard chemical techniques like extraction, crystallization, or chromatography. The theoretical maximum yield for each enantiomer in a classic EKR is 50%.

Two primary strategies are commonly employed:

• Enantioselective Hydrolysis: A racemic derivative of ACHC (e.g., an ester or an amide) is exposed to a hydrolase (like a protease or lipase). The enzyme selectively cleaves the functional group from one enantiomer, yielding the parent amino acid, while leaving the other derivatized enantiomer intact.

• Enantioselective Acylation (or Aminolysis): Racemic ACHC (or its ester derivative) is treated with an acyl donor in the presence of a lipase. The enzyme selectively transfers the acyl group to the amino function of one enantiomer, forming an N-acyl derivative.

Caption: General workflow of Enzymatic Kinetic Resolution (EKR).

Enzyme Selection: Causality and Experimental Choice

The choice of enzyme is the most critical parameter for a successful resolution. The enzyme's substrate specificity, enantioselectivity (expressed as the E-value), stability in the chosen solvent, and cost are all key considerations. For resolving amino acids and their derivatives, lipases and proteases are the most widely applied enzyme classes.[7]

Enzyme Class	Common Examples	Mechanism of Action for Resolution	Rationale for Use
Lipases	Candida antarctica Lipase B (CAL-B), Pseudomonas cepacia Lipase (PSL-C), Candida rugosa Lipase	Catalyze enantioselective N-acylation of the amino group or hydrolysis of ester derivatives.	High stability in organic solvents, broad substrate tolerance, commercially available in immobilized forms (e.g., Novozym 435), and often thermostable.[8][9][10][11]
Proteases	α-Chymotrypsin, Subtilisin, Papain, Aminoacylases	Catalyze enantioselective hydrolysis of N-acyl or ester derivatives, typically with a strong preference for the L-enantiomer.	High enantioselectivity for amino acid derivatives, operate in aqueous buffer systems, well-characterized mechanisms.[7][12]

Expert Insight: While proteases offer exquisite selectivity in aqueous media, their application can be limited by substrate solubility. Lipases, particularly the robust CAL-B, provide greater flexibility. Their ability to function in non-aqueous solvents allows for resolution via acylation, which can be advantageous for substrates that are poorly soluble in water and simplifies product work-up.[5][8]

Protocols for Enzymatic Resolution of ACHC

The following protocols provide detailed, step-by-step methodologies. It is crucial to first perform small-scale screening experiments to optimize parameters such as enzyme choice, solvent, acyl donor, and temperature for your specific ACHC derivative.

Protocol 1: Lipase-Catalyzed Enantioselective N-Acylation

This protocol describes the resolution of a racemic ACHC ester via acylation in an organic solvent, a robust method suitable for many cyclic amino acids.[13][14]

Caption: Workflow for Lipase-Catalyzed N-Acylation of ACHC Ester.

Methodology

• Substrate Preparation: Esterification of Racemic ACHC

  • Suspend racemic ACHC (1.0 eq) in anhydrous methanol.

  • Cool the suspension to 0°C in an ice bath.

  • Add thionyl chloride (1.2 eq) dropwise with stirring.

  • Allow the reaction to warm to room temperature and then reflux for 4-6 hours until a clear solution is formed.

  • Remove the solvent under reduced pressure to yield racemic ACHC methyl ester hydrochloride as a white solid.

• Enzymatic N-Acylation Reaction

  • To a vial, add racemic ACHC methyl ester hydrochloride (e.g., 100 mg, 1.0 eq), an organic base (e.g., triethylamine, 1.1 eq) to free the amine, and a suitable organic solvent (e.g., 5 mL of tert-butyl methyl ether, TBME).

  • Add an acyl donor. Ethyl acetate can serve as both the solvent and acyl donor, while vinyl acetate is often more efficient.[5] Use approximately 3-5 equivalents if using a separate acyl donor.

  • Add the immobilized lipase (e.g., Novozym 435, typically 50-100 mg per 100 mg of substrate).

  • Seal the vial and place it in an orbital shaker at a controlled temperature (e.g., 45°C).

• Reaction Monitoring

  • Periodically (e.g., every 4-8 hours), pause agitation, withdraw a small aliquot of the supernatant, and filter it.

  • Analyze the sample by chiral HPLC or GC to determine the conversion percentage and the enantiomeric excess (e.e.) of both the substrate and the product.

  • The reaction is stopped when conversion approaches 50% to maximize the e.e. of both components.

• Work-up and Separation

  • Once ~50% conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and potentially reused.

  • Evaporate the solvent from the filtrate.

  • The resulting residue contains the unreacted ACHC methyl ester and the newly formed N-acetyl-ACHC methyl ester. These can be separated by silica gel column chromatography.

• Hydrolysis to Final Products

  • Separately hydrolyze the two purified fractions (unreacted ester and acylated ester) using standard methods (e.g., refluxing with 6M HCl) to yield the two enantiomerically pure forms of ACHC.

Protocol 2: Protease-Catalyzed Enantioselective Hydrolysis

This protocol details the resolution of racemic N-acetyl-ACHC using an aminoacylase or protease in an aqueous buffer. This classic method leverages the high L-selectivity of many proteases.[7][12]

Methodology

• Substrate Preparation: N-Acetylation of Racemic ACHC

  • Dissolve racemic ACHC (1.0 eq) in a suitable aqueous base (e.g., 1M NaOH).

  • Cool to 0°C and add acetic anhydride (1.1 eq) dropwise while maintaining the pH between 8-10 with additional base.

  • Stir for 2-3 hours, then acidify the solution with HCl to precipitate the product.

  • Filter, wash with cold water, and dry to obtain racemic N-acetyl-ACHC.

• Enzymatic Hydrolysis Reaction

  • Dissolve or suspend racemic N-acetyl-ACHC in a phosphate buffer (e.g., 0.1 M, pH 7.5).

  • Add the protease (e.g., Papain, or a commercially available aminoacylase). Enzyme concentration should be optimized, but a starting point is 10-20 mg per gram of substrate.

  • If using papain, an activator like L-cysteine or dithiothreitol (DTT) may be required.[12]

  • Incubate the mixture at a controlled temperature (e.g., 37°C) with gentle stirring.

• Reaction Monitoring

  • Monitor the reaction progress by taking aliquots and analyzing for the formation of free ACHC using HPLC or by monitoring the change in pH (hydrolysis releases a carboxylic acid, causing a pH drop that can be titrated).

  • Stop the reaction at ~50% conversion.

• Work-up and Separation

  • Terminate the reaction by denaturing the enzyme (e.g., by boiling for 5 minutes or by significant pH change) and remove the precipitate by centrifugation or filtration.

  • Adjust the pH of the supernatant to the isoelectric point of ACHC (if known) or to a neutral pH to minimize its solubility, potentially causing it to precipitate.

  • Alternatively, utilize ion-exchange chromatography to separate the charged free amino acid from the N-acetylated amino acid.

• Isolation of the Second Enantiomer

  • After separating the enzymatically produced ACHC enantiomer, the unreacted N-acetyl-ACHC enantiomer can be recovered from the reaction mixture (e.g., by acidification and extraction).

  • This N-acetylated compound is then subjected to harsh acid hydrolysis (e.g., reflux in 6M HCl) to yield the other pure enantiomer of ACHC.

Analytical Methods for Determining Enantiomeric Excess (e.e.)

Accurate determination of enantiomeric excess is essential to validate the success of the resolution.[15] High-Performance Liquid Chromatography (HPLC) is often the method of choice due to its accuracy and broad applicability.[16][17]

Method	Principle	Sensitivity	Sample Preparation	Key Advantages/Disadvantages
Chiral HPLC	Differential partitioning of enantiomers on a chiral stationary phase (CSP).[17]	High (µg/mL to ng/mL)	Direct injection of the reaction mixture (filtered) or purified samples.	Pro: High accuracy, reproducibility, and resolution. Con: Requires specialized, often expensive, chiral columns.
Chiral GC	Separation of volatile enantiomeric derivatives on a chiral stationary phase.	Very High	Requires derivatization to increase volatility (e.g., esterification of the acid, acylation of the amine).	Pro: Excellent resolution for suitable compounds. Con: Analyte must be volatile and thermally stable; derivatization adds a step.[15]
NMR Spectroscopy	Formation of diastereomeric complexes with a chiral solvating or derivatizing agent, leading to distinct NMR signals for each enantiomer.[18]	Moderate to Low (mg of sample needed)	Dissolve analyte and chiral agent in a deuterated solvent.[18]	Pro: Rapid, non-destructive, provides structural information. Con: Lower sensitivity, potential for peak overlap, requires pure samples.
Circular Dichroism (CD)	Differential absorption of left and right circularly polarized light by enantiomers.[19]	Moderate	Sample must be pure and in solution.	Pro: Can determine absolute configuration. Con: Less sensitive than chromatography, requires a chromophore near the stereocenter.[16]

References

• Efficient Enzymatic Routes for the Synthesis of New Eight-Membered Cyclic β-Amino Acid and β-Lactam Enantiomers - PMC. National Center for Biotechnology Information. Available at: [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. Available at: [Link]

• Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. ResearchGate. Available at: [Link]

• Combining lipase-catalyzed enantiomer-selective acylation with fluorous phase labeling: a new method for the resolution of racemic alcohols. PubMed. Available at: [Link]

• Determination of enantiomeric excess. University of Bath. Available at: [Link]

• Enzymatic Resolution of Amino Acids via Ester Hydrolysis. PubMed. Available at: [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Center for Biotechnology Information. Available at: [Link]

• Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. National Center for Biotechnology Information. Available at: [Link]

• Enzymatic kinetic resolution of ethyl cis 2-aminocyclohexanecarboxylate 8. ResearchGate. Available at: [Link]

• Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. ResearchGate. Available at: [Link]

• The resolution of amino acids by asymmetric enzymatic synthesis. ResearchGate. Available at: [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: An overview. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Application of 1-aminocyclohexane carboxylic acid to protein nanostructure computer design. PubMed. Available at: [Link]

• 1-Aminocyclohexanecarboxylic acid | C7H13NO2. PubChem. Available at: [Link]

Sources

• 1. Application of 1-aminocyclohexane carboxylic acid to protein nanostructure computer design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1-Amino-1-cyclohexanecarboxylic acid | 2756-85-6 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 5. jocpr.com [jocpr.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Enzymatic resolution of amino acids via ester hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 10. re.public.polimi.it [re.public.polimi.it]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Determination of enantiomeric excess [ch.ic.ac.uk]
• 16. heraldopenaccess.us [heraldopenaccess.us]
• 17. uma.es [uma.es]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming steric hindrance in ACHC peptide coupling

The following Technical Support Guide is designed to address the specific challenges of coupling ACHC (2-aminocyclohexanecarboxylic acid) residues. This guide synthesizes protocols from the Gellman and Seebach groups, adapted for modern solid-phase and solution-phase workflows.

Topic: Overcoming Steric Hindrance in

-Peptide Synthesis Lead Scientist: Senior Application Specialist Status: Operational

The Core Challenge: Why ACHC Fails Standard Protocols

The Problem: ACHC represents a "perfect storm" of steric hindrance. Unlike flexible linear

-amino acids, the cyclohexane ring locks the backbone into a chair conformation.

• Nucleophilic Hindrance: The amine is attached to a secondary carbon within a ring. In the trans configuration (used for 14-helices), the amine is equatorial, but the adjacent axial hydrogens create a "picket fence" that blocks incoming activated esters.

• Electrophilic Hindrance: When coupling of ACHC, the carboxyl group is similarly shielded.

• Kinetics: Standard reagents (EDC, HBTU) have half-lives too short to survive the slow diffusion required to penetrate this steric shield.

Decision Matrix: Selecting the Right Chemistry

Do not default to HBTU/DIPEA. Use this logic flow to select your coupling strategy.

Figure 1: Decision tree for reagent selection based on the specific steric environment of the growing peptide chain.

Critical Protocols

Protocol A: The "First Line" (HATU/HOAt)

Best for: Coupling linear

-amino acids TO an ACHC terminus, or coupling ACHC to a linear terminus.

The Logic: HATU generates a more reactive species than HBTU. The addition of HOAt (1-hydroxy-7-azabenzotriazole) acts as a secondary catalyst to speed up the transfer. We replace DIPEA with Collidine (TMP) to reduce base-catalyzed epimerization.

Reagents:

• Fmoc-ACHC-OH (3.0 equiv)

• HATU (2.9 equiv)

• HOAt (3.0 equiv) - Crucial additive

• Sym-collidine (2,4,6-trimethylpyridine) (6.0 equiv)

• Solvent: DMF/NMP (1:1)

Workflow:

• Dissolve amino acid, HATU, and HOAt in DMF/NMP.

• Add Collidine.[1] Wait 1 minute for pre-activation (color usually turns yellow/orange).

• Add to resin.

• Microwave Step: Heat to 75°C for 15 minutes (25W max power).

  • Note: If no microwave is available, double couple for 2 hours at RT.

Protocol B: The "Nuclear Option" (Acid Chlorides via BTC)

Best for: ACHC-to-ACHC couplings (Homooligomers) where HATU stalls.

The Logic: Acid chlorides are small, highly electrophilic species that lack the bulky leaving group of an OBt/OAt ester. This minimizes the transition state volume, allowing the electrophile to slip past the cyclohexane ring hydrogens.

Safety Warning: This protocol generates phosgene in situ. Must be performed in a high-efficiency fume hood.

Reagents:

• Fmoc-ACHC-OH (3.0 equiv)

• Bis(trichloromethyl)carbonate (Triphosgene/BTC) (1.0 equiv)

• Sym-collidine (10.0 equiv)

• THF (Anhydrous) or DCM (Anhydrous)

Workflow:

• Activation: In a dry vial, dissolve Fmoc-ACHC-OH and BTC in anhydrous THF.

• Add Collidine slowly (exothermic). A precipitate (collidinium chloride) will form.

• Stir for 1-2 minutes to ensure complete conversion to the acid chloride.

• Coupling: Transfer the suspension (or filtered solution) directly to the resin (preswollen in DCM).

• Agitate for 60 minutes at Room Temperature.

• Wash: DCM x3 (Do not use DMF immediately, as it can react with residual acid chloride to form Vilsmeier salts).

Troubleshooting & FAQs

Issue: "My coupling yield is stuck at <20%."

Diagnosis: You are likely experiencing "mismatched steric gearing." Solution:

• Switch to Protocol B (Acid Chloride). The steric bulk of the HATU leaving group is likely the failure point.

• Solvent Switch: Change from DMF to NMP or DCM . DCM often solvates protected

  -peptides better, preventing aggregation on the resin (known as -sheet formation).

• Temperature: If using Protocol B, do not heat. Acid chlorides are unstable at high heat. If using Protocol A, increase microwave time, not temperature (keep <75°C to avoid Fmoc cleavage).

Issue: "I see significant epimerization (cis converting to trans)."

Diagnosis: Over-activation or excessively strong base. Mechanism: The

-proton (next to the carbonyl) in ACHC is acidic. Strong bases like DBU or even DIPEA can deprotonate this position during slow couplings, leading to racemization/epimerization. Solution:

• Use Sym-collidine: It is a weaker, more sterically hindered base than DIPEA, sufficient to deprotonate the carboxylic acid but less likely to abstract the

  -proton.

• Pre-activation limit: Do not pre-activate for >2 minutes. Add to resin immediately.

Issue: "The resin turned black/dark brown."

Diagnosis: Vilsmeier-Haack reaction. Cause: You used an Acid Chloride (Protocol B) in DMF. The acid chloride reacts with DMF to form a chloroiminium ion, which terminates the N-terminus. Solution: strictly use THF or DCM for the coupling step when using acid chlorides. Wash with DCM before switching back to DMF for Fmoc deprotection.

Comparative Data: Coupling Efficiency

Coupling Method	Reagent System	Base	Typical Yield (ACHC-ACHC)	Epimerization Risk
Standard	HBTU / HOBt	DIPEA	< 10%	High
Advanced	HATU / HOAt	DIPEA	40 - 60%	Moderate
Optimized	HATU / HOAt	Collidine	60 - 80%	Low
High-Performance	Acid Chloride (BTC)	Collidine	> 95%	Very Low

References

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996).[2][3] Synthesis and Structural Characterization of Helix-Forming ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Peptides: trans-2-Aminocyclohexanecarboxylic Acid Oligomers. Journal of the American Chemical Society.

• Seebach, D., Overhand, M., Kühnle, F. N., Martinoni, B., Oberer, L., Hommel, U., & Widmer, H. (1996).

  -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography. Helical secondary structure of a -hexapeptide in solution and its stability towards pepsin. Helvetica Chimica Acta.[2]

• Wels, B., Kruijtzer, J. A., & Liskamp, R. M. (2002). Synthesis of a novel potent cyclic peptide MC4-ligand by ring-closing metathesis. Organic Letters. (Demonstrates Acid Chloride utility in hindered cyclic systems).

• Bachem Technical Guides. Peptide Coupling Reagents: The Acid Chloride Method.

Sources

• 1. bachem.com [bachem.com]
• 2. bif.wisc.edu [bif.wisc.edu]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Epimerization During ACHC Activation

Core Directive: The Mechanistic Root Cause

Q: Why is my ACHC residue losing stereochemical integrity during coupling?

A: You are likely observing C1-epimerization , not simple racemization. Unlike flexible linear

-amino acids, 2-aminocyclohexanecarboxylic acid (ACHC) possesses a rigid cyclohexane ring. The stereochemical integrity at the C1 position (the -carbon relative to the carbonyl) is vulnerable during activation.

When you activate the carboxyl group (e.g., converting it to an active ester), the acidity of the proton at C1 increases significantly. If a tertiary base (like DIPEA or TEA) is present, it can abstract this proton, forming a planar enolate intermediate. Upon reprotonation, the C1 center can scramble, converting trans-ACHC to cis-ACHC (or vice versa).

The Critical Distinction:

• -Amino Acids: Prone to oxazolone (azlactone) formation.

• ACHC (

  -Amino Acid): Sterically resists 6-membered oxazinone formation but is highly susceptible to direct -deprotonation due to the ring strain and inductive effects of the activating group [1, 2].

Visualization: The Epimerization Pathway

The following diagram illustrates the base-catalyzed deprotonation at C1 leading to stereochemical scrambling.

Figure 1: Mechanism of base-induced C1-epimerization in activated ACHC derivatives.

Troubleshooting Guide: Activation Protocols

Q: Which coupling reagents and conditions should I use to minimize epimerization?

A: The choice of base and leaving group is the deciding factor. Standard Fmoc protocols (HBTU/DIPEA) are often too aggressive for ACHC.

Protocol A: The "Safe" Standard (Recommended)

Use DIC (Diisopropylcarbodiimide) with Oxyma Pure . This method generates an active ester at a lower pH than onium salt methods (HATU/HBTU) because it does not require an exogenous tertiary base during the activation step [3].

• Dissolve: Fmoc-ACHC-OH (1.0 eq) and Oxyma Pure (1.0 eq) in DMF.

• Activate: Add DIC (1.0 eq).

• Couple: Add to the resin-bound amine.

• Mechanism: The Oxyma ester is highly reactive but less prone to inducing proton abstraction than the OBt ester generated by HBTU/DIPEA.

Protocol B: For Difficult Couplings (Steric Bulk)

If you must use high-reactivity reagents like HATU or PyBOP due to steric hindrance (common in

-peptide helix formation), you must swap the base.

• Replace: DIPEA (pKa ~10.5) or TEA.

• Substitute With: TMP (2,4,6-Trimethylpyridine / Sym-collidine) .

• Why? Collidine is a weaker base (pKa ~7.4) and is sterically hindered. It is sufficient to drive the formation of the active species but typically too weak/bulky to abstract the acidic C1 proton effectively [1, 4].

Comparative Reagent Data

Reagent System	Activation Power	Epimerization Risk	Recommended Use Case
HBTU / DIPEA	High	High	Avoid for ACHC if possible.
HATU / DIPEA	Very High	Critical	Only for extremely difficult couplings; keep time short.
HATU / Collidine	Very High	Low	Best for coupling to a hindered secondary amine.
DIC / Oxyma	High	Minimal	Gold Standard for routine ACHC coupling.
Acid Chloride	Extreme	Variable	Requires strictly neutral conditions; difficult to handle.

Experimental Validation Workflow

Q: How do I verify if epimerization occurred in my crude product?

A: Standard C18 HPLC is often insufficient to separate ACHC diastereomers (epimers). You must use a rigorous validation workflow.

Step 1: The "Epimer Standard" Synthesis

Before trusting your main reaction, synthesize the intentional epimer .

• If you are synthesizing a peptide with (R,R)-trans-ACHC, purchase or synthesize a small amount of the (R,S)-cis-ACHC analog.

• Couple this "wrong" isomer to your sequence to create a retention time standard.

Step 2: High-Resolution Analysis

Use the following analytical conditions to detect the epimer:

• Method: UPLC-MS or HPLC.

• Column: C18 is acceptable if the gradient is shallow (e.g., 0.5% B per minute).

• Preferred Column: Chiralpak IC or Chiralcel OD-H (if protected), or specialized peptide columns like C18-PFP (Pentafluorophenyl) which offer better selectivity for structural isomers than standard C18.

• Detection: Look for a "shoulder" peak or a small peak eluting immediately before/after the main peak with the exact same Mass-to-Charge (m/z) ratio.

Step 3: Decision Logic

Use the following workflow to optimize your synthesis if impurities are detected.

Figure 2: Troubleshooting logic for eliminating stereochemical impurities.

Frequently Asked Questions (FAQ)

Q: Can I use microwave-assisted synthesis for ACHC peptides? A: Proceed with extreme caution. Microwave irradiation accelerates both the coupling and the epimerization rate. If you must use microwave heating, limit the temperature to 50°C maximum and use the DIC/Oxyma method. Avoid bases (DIPEA) entirely under microwave conditions for ACHC [5].

Q: Why is the coupling of ACHC to the previous residue so slow? A: The cyclohexane ring imposes significant steric rigidity. If you are coupling ACHC onto a growing chain (ACHC is the incoming acid), the rate is generally acceptable. However, coupling an amino acid onto the N-terminus of an ACHC residue (where ACHC is the nucleophile) is notoriously difficult due to the steric crowding around the secondary amine (or primary amine shielded by the ring).

• Solution: For coupling to N-terminal ACHC, use HATU/HOAt with extended reaction times, or convert the incoming amino acid to an acid fluoride [1].

Q: Does the protecting group on the amine affect epimerization? A: Yes. Urethane protecting groups (Fmoc, Boc) are generally safer than amide protecting groups (Acetyl, Benzoyl) because they reduce the acidity of the

-proton (C1) less drastically. Always ensure your ACHC starting material is Fmoc-protected rather than acetylated if activation is required.

References

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996).[1]

  -Peptide Foldamers: Robust Helix Formation in a New Family of -Amino Acid Oligomers. Journal of the American Chemical Society, 118(51), 13071–13072.

• Seebach, D., Overhand, M., Kühnle, F. N. M., Martinoni, B., Oberer, L., Hommel, U., & Widmer, H. (1996).[1]

  -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Helvetica Chimica Acta, 79(4), 913–941.

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403.

• Carpino, L. A., Imazumi, H., El-Faham, A., Ferrer, F. J., Zhang, C., Lee, Y., ... & Henklein, P. (2002). The uronium/guanidinium peptide coupling reagents: finally the true uronium salts. Angewandte Chemie International Edition, 41(3), 441–445.

• Murray, J. K., & Gellman, S. H. (2007). Parallel synthesis of peptide libraries using microwave irradiation.[2] Nature Protocols, 2(3), 624–631.

Sources

• 1. bif.wisc.edu [bif.wisc.edu]
• 2. researchgate.net [researchgate.net]

Technical Support Center: HPLC Separation of ACHC Diastereomers

Ticket Subject: Troubleshooting Separation and Detection of 2-Aminocyclohexanecarboxylic Acid (ACHC) Assigned Specialist: Senior Application Scientist, Chromatography Division Status: Open

Introduction: The ACHC Challenge

You are likely working with 2-aminocyclohexanecarboxylic acid (ACHC) as a building block for

-peptide foldamers. Unlike standard -amino acids, ACHC presents a unique set of chromatographic hurdles:

• The "Invisible" Analyte: ACHC lacks a conjugated

  -system, making it virtually invisible to standard UV detection (>214 nm).

• Stereochemical Complexity: You are dealing with four potential isomers: the enantiomeric pairs of the cis-diastereomer and the trans-diastereomer.

• Zwitterionic Behavior: Its retention is highly sensitive to pH due to the simultaneous presence of a secondary amine and a carboxylic acid on a cyclohexane ring.

This guide moves beyond basic troubleshooting to provide a mechanistic "Root Cause Analysis" for your specific failure modes.

Module 1: Triage & Diagnostics (Symptom-Based)

Symptom 1: "I see no peaks or just baseline noise."

Diagnosis: Lack of Chromophore. ACHC has a UV cutoff around 200–210 nm. If you are using a standard UV-Vis detector at 254 nm or 280 nm, you will see nothing. Even at 210 nm, common solvents (methanol, TFA) absorb, causing high background noise.

The Fix:

• Immediate: Switch UV wavelength to 205 nm . Ensure you are using "HPLC Grade S" acetonitrile (far more transparent than Methanol at low

  ).

• Robust: Switch to Charged Aerosol Detection (CAD) or ELSD if available. These are universal detectors that do not rely on chromophores.

• Definitive: Perform Derivatization (See Module 3).

Symptom 2: "Cis and Trans isomers are co-eluting."

Diagnosis: Insufficient Selectivity (

). On standard C18 columns, the hydrophobic difference between cis-ACHC and trans-ACHC is small. The trans isomer (diequatorial conformation) is generally more hydrophobic, but without pH control, the zwitterionic state masks these differences.

The Fix:

• pH Modification: You must suppress ionization.

  • Acidic Method: 0.1% TFA (pH ~2). The carboxyl is protonated (neutral), the amine is protonated (positive). This acts as a weak ion-pairing agent.

  • Alkaline Method: 10 mM Ammonium Bicarbonate (pH 10). Note: Only use with hybrid-silica columns (e.g., Waters XBridge, Agilent PLRP-S) to avoid dissolving the silica.

Module 2: The Decision Tree (Workflow)

The following logic gate will help you select the correct method based on your lab's capabilities and the sample's purity requirements.

Figure 1: Method selection logic for ACHC analysis. Blue nodes indicate decision points; Green nodes indicate viable protocols.

Module 3: The "Gold Standard" Protocol (Marfey's Reagent)

If you require high diastereomeric purity (e.g., >99% trans-ACHC for foldamer synthesis), direct UV detection is insufficient. You should use Marfey’s Reagent (FDAA) .

Why this works:

• Chromophore Addition: FDAA adds a dinitrophenyl group, allowing strong detection at 340 nm (zero background noise).

• Hydrophobic Amplification: It converts the small polarity difference between cis and trans ACHC into a large difference between the resulting diastereomers.

• Enantiomer Separation: It allows you to separate (

  )-ACHC from ( )-ACHC on a standard achiral C18 column.

Experimental Protocol: FDAA Derivatization

Step	Action	Critical Technical Note
1. Prep	Dissolve sample (50 µL, 50 mM) in H₂O. Add 100 µL 1% FDAA in acetone.	Add 20 µL 1M NaHCO₃ to ensure pH > 8. The reaction requires a deprotonated amine.
2. React	Heat at 40°C for 60 minutes.	Do not overheat. FDAA can degrade at >50°C, creating "ghost peaks."
3. Quench	Add 20 µL 1M HCl.	Stops the reaction and protonates the species for RP-HPLC retention.
4. Dilute	Dilute with 200 µL 50% Acetonitrile/Water.	Filter through 0.2 µm PTFE before injection.

HPLC Conditions for Marfey's Derivatives

• Column: C18 (e.g., Phenomenex Luna or Agilent Zorbax), 150 x 4.6 mm, 5 µm.

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 30% B to 70% B over 40 minutes.

• Detection: 340 nm .

Expected Result: The elution order is typically cis-derivatives followed by trans-derivatives, with excellent baseline resolution (

).

Module 4: Direct Separation (No Derivatization)

If you have a Mass Spectrometer (LC-MS) or CAD, you can skip derivatization. However, you must optimize the stationary phase interaction.

The "Silanol Effect" and Peak Tailing

Free ACHC contains a secondary amine. On older silica columns, this amine interacts with residual silanols (

), causing severe peak tailing.

Solution: Use a "End-capped" column or a column with a positively charged surface (CSH technology) to repel the amine.

Recommended Protocol (LC-MS Compatible)

Parameter	Setting	Rationale
Column	Waters XSelect CSH C18 or Phenomenex Kinetex XB-C18	"Charged Surface Hybrid" (CSH) or "Cross-Linked" (XB) phases prevent amine tailing.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid is volatile (MS compatible) and sets pH ~2.7.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Methanol creates higher backpressure and lower ionization efficiency.
Flow Rate	0.4 mL/min	Lower flow rates improve ionization in ESI-MS.
Gradient	0% B (hold 2 min) 30% B (15 min)	ACHC is polar; it elutes early. Starting at 0% B is critical for retention.

Module 5: Comparison of Derivatization Agents

If FDAA is not available, consider these alternatives.

Reagent	Detection	Pros	Cons
FDAA (Marfey's)	UV (340 nm)	Separates enantiomers AND diastereomers; very stable.	Requires heating; manual step.
OPA (o-Phthalaldehyde)	Fluorescence	Extremely sensitive; reacts instantly (automatable).	Unstable derivatives; Does NOT react with secondary amines (ACHC is a secondary amine if cyclic, but primary if ring-opened. Correction: ACHC has a primary amine attached to the ring. OPA works.[1])
FMOC-Cl	Fluorescence	Reacts with both primary and secondary amines; very stable.	Excess reagent must be removed (extraction) or it interferes with chromatography.

> Technical Note on OPA: While OPA reacts with primary amines (like ACHC), the resulting isoindole derivative is less stable than FDAA derivatives. For precise diastereomer quantification, FDAA is preferred.

References

• Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research, 31(4), 173–180. [Link]

  • Foundational text on beta-peptides and ACHC usage.

• Marfey, P. (1984).[2] Determination of D-amino acids as enantiomeric derivatives of N-trans-2,4-dinitro-5-fluorophenyl-L-alanine amide. Carlsberg Research Communications, 49(6), 591–596. [Link]

  • The original protocol for FDAA derivatiz

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247. [Link]

  • Comprehensive review of separ

• Appella, D. H., et al. (1999). Beta-peptide foldamers: Robust helix formation in a new family of beta-amino acid oligomers. Journal of the American Chemical Society, 121(26), 6206–6212. [Link]

  • Details the synthesis and purific

Sources

• 1. axionlabs.com [axionlabs.com]
• 2. Assessment and application of Marfey's reagent and analogs in enantioseparation: a decade's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Solubility Issues of Hydrophobic ACHC Peptides

Topic: Troubleshooting Solubility, Synthesis, and Purification of trans-2-aminocyclohexanecarboxylic acid (ACHC)

-Peptides. Audience: Synthetic Chemists, Structural Biologists, and Drug Discovery Researchers. Author: Senior Application Scientist, Peptide Chemistry Division.

The ACHC Paradox: Stability vs. Solubility

Introduction You are likely here because your ACHC-containing peptide has precipitated during cleavage, is showing broad "ghost peaks" on HPLC, or refuses to dissolve in aqueous buffers for biological assays.

This is the ACHC Paradox . The rigid cyclohexane ring of trans-2-aminocyclohexanecarboxylic acid (ACHC) is the gold standard for inducing stable 14-helix secondary structures (often called

-helices) in -peptides [1]. However, this same rigidity and lipophilicity create a "hydrophobic brick" that aggressively aggregates in aqueous environments and standard organic solvents.

This guide moves beyond standard protocols to address the specific physicochemical behavior of ACHC foldamers.

Phase 1: The "Ether Trap" (Cleavage & Workup)

The Issue: Standard Solid Phase Peptide Synthesis (SPPS) protocols end with diethyl ether precipitation. For ACHC peptides, this often results in a sticky, gum-like pellet that traps scavengers (EDT, thioanisole) and is impossible to redissolve in water/acetonitrile for purification.

The Fix: The Ether-Free Workup Do not use ether precipitation for hydrophobic ACHC sequences (>50% ACHC content). Instead, use a direct dissolution strategy.

Protocol: Direct Organic Extraction

• Cleave: Perform standard TFA cleavage (e.g., 95% TFA, 2.5% TIS, 2.5% H

  O).

• Evaporate: Remove bulk TFA using a nitrogen stream until an oil remains. Do not precipitate.

• Dissolve: Add a small volume of Hexafluoroisopropanol (HFIP) to the oil. HFIP is the only solvent reliably capable of disrupting the strong intermolecular H-bonds of the 14-helix aggregates [2].

• Exchange: Dilute the HFIP solution with 50% Acetonitrile/Water (0.1% TFA).

• Lyophilize: Freeze and lyophilize this mixture directly. This yields a fluffy powder rather than a gum.

Phase 2: Purification (HPLC Troubleshooting)

The Issue: ACHC peptides often elute as broad, tailing peaks or appear as multiple peaks (conformational isomers) that merge upon heating. They also tend to stick irreversibly to C18 columns.

The Fix: The "Hot & Fluorinated" Method Standard room-temperature acidic gradients promote aggregation on the stationary phase.

Optimized HPLC Parameters for ACHC Peptides

Parameter	Standard Peptide Protocol	ACHC Optimized Protocol	Reasoning
Column	C18 Silica	C4 or C8 Polymer (PLRP-S)	C18 is too hydrophobic; Polymer withstands high pH.
Temperature	Ambient (25°C)	60°C - 70°C	Heat disrupts H-bonded aggregates and sharpens peaks [3].
Mobile Phase A	Water + 0.1% TFA	Water + 0.1% NH OH (pH 9)	Basic pH deprotonates termini, altering solubility profile (Check sequence compatibility).
Modifier	Acetonitrile	Isopropanol (IPA) or TFE	IPA is a stronger eluent for lipophilic sequences.

Visualization: The HPLC Troubleshooting Flowchart

Figure 1: Decision matrix for resolving common chromatographic anomalies associated with hydrophobic

-peptides.

Phase 3: Structural Design (Prevention)

The Issue: If the peptide is intrinsically insoluble, no amount of HPLC optimization will make it bioavailable.

The Fix: Amphipathic 14-Helix Design The ACHC 14-helix has a periodicity of exactly 3.0 residues per turn [4]. This is a critical geometric integer. Unlike the

-helix (3.6 residues/turn), the 14-helix aligns every third residue perfectly on the same face.

To ensure solubility, you must design an amphipathic helix where one face is hydrophobic (ACHC) and the other is cationic/polar.

Design Rule:

• Positions

  : Hydrophobic (ACHC)

• Positions

  : Cationic ( -hLys, -hArg) or Polar.

Example Sequence (Soluble): ACHC - β3-hLys - β3-hLys - ACHC - β3-hLys - β3-hLys (This creates a hydrophobic stripe on one side and a cationic face on the other, acting like a detergent micelle).

FAQ: Technical Support

Q1: My ACHC peptide dissolves in DMSO but precipitates immediately upon adding water/buffer. How do I dose this? A: This is "crash-out" precipitation.

• Step 1: Dissolve peptide in 100% HFIP to break pre-existing aggregates.

• Step 2: Evaporate HFIP to form a thin film.

• Step 3: Redissolve in minimal DMSO.

• Step 4: Pulse-vortex the DMSO into the aqueous buffer. If it still precipitates, you must use a surfactant (e.g., 0.1% Tween-20) or re-design the sequence to include more cationic residues (Arg/Lys) [5].

Q2: Can I use standard Kaiser tests to monitor coupling of ACHC on resin? A: No. The secondary amine of ACHC reacts poorly with ninhydrin. Use the Chloranil Test (for secondary amines) or cleavage-and-LCMS monitoring for reliable coupling verification.

Q3: Why does my Mass Spec show a mass +12 or +24 higher than expected? A: This is likely a methylene bridge formation if you used DCM as a solvent during cleavage with scavengers. ACHC peptides trap solvents easily. Ensure you use the "Ether-Free Workup" (Section 2) to avoid this.

Experimental Workflow: The "Solvent Ramp"

If you are attempting to solubilize a lyophilized ACHC powder, follow this strict order of solvent polarity.

Figure 2: The "Solvent Ramp" protocol for safe reconstitution of aggregated foldamers.

References

• Appella, D. H., et al. (1999). "Formation of short, stable helices in aqueous solution by beta-amino acid hexamers." Journal of the American Chemical Society.[1]

• Bachem Technical Guides. (2021). "Care and Handling of Amyloid Peptides (HFIP Usage)." Bachem Knowledge Center.

• BenchChem Technical Support. (2025). "Overcoming Challenges in the Purification of Lipophilic Peptides." BenchChem.[2][3]

• Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research.

• Seebach, D., et al. (2004). "Beta-Peptidic Peptidomimetics." Accounts of Chemical Research.

Sources

• 1. ejbiotechnology.info [ejbiotechnology.info]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

ACHpC Technical Support Center: Minimizing Side Reactions in 2-Aminocycloheptanecarboxylic Acid Derivatives

Welcome to the Technical Support Portal for 2-Aminocycloheptanecarboxylic acid (ACHpC) derivatives. As a Senior Application Scientist, I have designed this knowledge base to help you navigate the unique synthetic challenges posed by seven-membered ring-constrained β-amino acids.

ACHpC is a highly valuable building block for synthesizing non-traditional helical foldamers (e.g., 11/9-helices and 12/10-helices)[1]. However, its unique conformational dynamics—specifically the rapid pseudorotation between two twist-chair forms—introduce significant steric hindrance and reactivity challenges during synthesis and peptide coupling[2]. This portal provides causality-driven troubleshooting, self-validating protocols, and expert FAQs to ensure your success.

Diagnostic Workflows for ACHpC Peptide Coupling

When incorporating cis-ACHpC into unnatural peptide backbones, the primary failure modes are incomplete coupling and epimerization. The bulky cycloheptane ring shields the activated ester, prolonging the lifetime of reactive intermediates and increasing the probability of side reactions[2].

Troubleshooting workflow for ACHpC peptide coupling and epimerization.

Core Methodologies & Self-Validating Protocols

Methodology A: Overcoming Steric Hindrance in cis-ACHpC Coupling

Context: When coupling N-Boc-protected ACHpC, standard conditions (EDC, HOBt, TEA) often result in low yields due to the bulky cycloheptane moiety shielding the activated ester[2].

Step-by-Step Protocol:

• Activation: Dissolve N-Boc-ACHpC (1.0 eq) in anhydrous CH2Cl2. Add EDC·HCl (1.5 eq) and HOBt (1.3 eq) at 0 °C.

  • Causality: Low temperature stabilizes the O-acylisourea intermediate, preventing premature hydrolysis before the amine can attack.

• Nucleophilic Catalysis: Instead of Triethylamine (TEA), add 4-Dimethylaminopyridine (DMAP) (1.3 eq)[2].

  • Causality: DMAP acts as a superior nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that easily overcomes the steric shield of the seven-membered ring.

• Coupling: Introduce the amine segment (1.1 eq). Stir at room temperature for 18 hours.

• Self-Validation Step: Monitor the reaction via TLC (ninhydrin stain). If the O-acylisourea intermediate persists but product formation stalls, steric hindrance is still the limiting factor. In this case, verify the anhydrous state of your solvents, as trace water will outcompete the hindered amine.

• Workup: Extract with ethyl acetate, wash with brine, dry over MgSO4, and concentrate in vacuo[2].

Methodology B: Biocatalytic Resolution of Racemic cis-ACHpC Precursors

Context: Synthesizing enantiopure (1S,2R)-ACHpC often starts with the 1,2-dipolar cycloaddition of chlorosulfonyl isocyanate to cycloheptene, yielding a racemic cis-β-lactam. Candida antarctica lipase B (CALB) is used for enzymatic kinetic resolution, but non-specific hydrolysis is a major side reaction[3].

Step-by-Step Protocol:

• Solvent Selection: Perform the resolution in tBuOMe at 65 °C[3].

  • Causality: Utilizing an organic medium rather than an aqueous buffer suppresses spontaneous non-enzymatic hydrolysis and maintains a high enantioselectivity factor (E > 200).

• Enzyme Addition: Add immobilized CALB to the racemic β-amino ester.

• Phase Separation: Separate the unreacted (1R,2S)-ester and the hydrolyzed (1S,2R)-acid product via organic solvent/H2O extraction[3].

• Self-Validation Step: Analyze the organic phase via chiral GC to confirm the enantiomeric excess (ee) of the unreacted ester. If ee < 96%, the kinetic resolution is incomplete; extend the reaction time or verify enzyme activity.

CALB-catalyzed kinetic resolution of racemic cis-ACHpC precursors.

Quantitative Data: Reagent Efficacy in ACHpC Synthesis

The following table summarizes the impact of different reagents on the primary side reactions encountered during ACHpC synthesis and coupling.

Reaction Type	Reagents / Conditions	Primary Side Reaction	Yield / ee (%)	Mitigation Strategy
Peptide Coupling	EDC, HOBt, TEA	Incomplete coupling	< 40%	Switch TEA to DMAP to enhance acyl transfer[2]
Peptide Coupling	HATU, DIPEA	Epimerization	~65%	Lower temp to 0 °C, use collidine instead of DIPEA
Enzymatic Resolution	CALB in H2O	Non-specific hydrolysis	ee < 50%	Use tBuOMe at 65 °C (ee > 96%)[3]

Expert FAQs

Q: Why does my trans-ACHpC fail to fold into a stable helix compared to cis-ACHpC? A: Structural studies indicate that trans-ACHpC lacks sufficient folding propensity in unnatural peptide backbones. In contrast, cis-ACHpC strongly promotes non-traditional helices (like the 11/9-helix or 12/10-helix) because the two twist-chair forms of the cycloheptane moiety pseudorotate to accommodate the required dihedral angles, stabilizing the secondary structure[1].

Q: During the synthesis of ACHpC via β-lactam hydrolysis, I am observing significant ring-opening polymerization. How can I prevent this? A: β-lactams—especially strained cycloheptane derivatives—are prone to uncontrolled ring-opening polymerization (forming poly-β-peptides) if strong nucleophiles or trace moisture are present at elevated temperatures. Ensure that your CALB-catalyzed hydrolysis is strictly controlled in a biphasic or controlled organic medium (like tBuOMe)[3], and avoid strong basic conditions which initiate anionic ring-opening.

Q: How do I minimize racemization during the activation of the ACHpC carboxylic acid? A: The steric bulk of the cycloheptane ring slows down the nucleophilic attack of the incoming amine, increasing the lifetime of the activated ester. This prolonged state allows for oxazolone formation, leading to epimerization at the α-carbon. To minimize this, use highly efficient coupling additives like HOAt (which accelerates the coupling step via neighboring group participation) and strictly avoid excess base during the activation phase.

References

• Exploring a β-Amino Acid with a Seven-Membered Ring Constraint as a Foldamer Building Block for Nontraditional Helices Source: Organic Letters (ACS Publications) URL:[Link]

• Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic β-Amino Acid Derivatives through CALB-Catalyzed Hydrolysis Source: Molecules (MDPI) URL:[Link]

Sources

• 1. Exploring a β-Amino Acid with a Seven-Membered Ring Constraint as a Foldamer Building Block for Nontraditional Helices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification Strategies for cis-2-Aminocycloheptanecarboxylic Acid

Welcome to the technical support center for the purification of cis-2-Aminocycloheptanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice for the purification of this valuable, non-canonical amino acid. The methodologies and recommendations provided herein are grounded in established principles of organic chemistry and draw upon documented procedures for analogous alicyclic β-amino acids.

I. Foundational Principles of Purification

The purification of cis-2-Aminocycloheptanecarboxylic acid presents a unique set of challenges due to the presence of multiple functional groups (a primary amine and a carboxylic acid) and the potential for stereoisomeric impurities, namely the trans isomer and enantiomers. The purification strategy you select will be dictated by the nature of the impurities in your crude sample and the desired final purity. The primary purification techniques discussed are recrystallization , chromatography , and chiral resolution .

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the purification of cis-2-Aminocycloheptanecarboxylic acid and its derivatives.

Recrystallization Issues

Q1: My compound "oils out" instead of crystallizing upon cooling. What should I do?

A1: "Oiling out" is a common problem where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This often occurs when the compound's melting point is lower than the boiling point of the solvent or when the solution is cooled too rapidly.

• Causality & Solution:

  • Inappropriate Solvent Choice: The boiling point of your solvent may be too high. Solution: Select a solvent with a lower boiling point in which your compound is soluble when hot and insoluble when cold.

  • Rapid Cooling: Shock-cooling a hot, saturated solution can favor the formation of an amorphous oil over an ordered crystal lattice. Solution: Allow the solution to cool slowly to room temperature before transferring it to an ice bath or refrigerator. Insulating the flask can facilitate slow cooling.[1]

  • Presence of Impurities: Impurities can disrupt crystal lattice formation. Solution: Consider a preliminary purification step, such as a wash of the crude product or treatment with activated charcoal to remove colored impurities, before attempting recrystallization.[1]

Q2: No crystals are forming even after extended cooling. What are the next steps?

A2: The absence of crystal formation typically indicates that the solution is not sufficiently supersaturated or that nucleation is inhibited.

• Causality & Solution:

  • Solution is Too Dilute: You may have used too much solvent. Solution: Carefully evaporate some of the solvent to increase the concentration of your compound and then attempt to cool and crystallize again.

  • Inhibition of Nucleation: Crystal growth requires nucleation sites. Solution:

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface. The microscopic imperfections on the glass can serve as nucleation sites.

    • Seeding: If you have a small amount of pure crystalline material, add a single seed crystal to the cooled, saturated solution to induce crystallization.

  • Incorrect Solvent System: The chosen solvent may not be appropriate for your compound. Solution: Experiment with different solvent systems. For amino acids, mixtures of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which it is less soluble) are often effective. Common examples include ethanol/water or dichloromethane/ethyl acetate.[2]

Q3: My purified product is still contaminated with the trans isomer. How can I improve the separation?

A3: The separation of diastereomers like cis and trans isomers by recrystallization relies on differences in their solubility.

• Causality & Solution:

  • Similar Solubilities: The cis and trans isomers may have very similar solubilities in the chosen solvent, making separation by a single recrystallization inefficient.

  • Solution:

    • Fractional Crystallization: This technique involves multiple, sequential recrystallizations. The less soluble isomer will crystallize out first. The mother liquor, enriched in the more soluble isomer, can be concentrated and subjected to further recrystallizations.[3]

    • Solvent Screening: Systematically screen a variety of solvents and solvent mixtures to find a system where the solubility difference between the cis and trans isomers is maximized.

    • Derivative Formation: Consider converting the amino acid to a derivative (e.g., an N-protected derivative) which may have more pronounced solubility differences between the cis and trans forms, facilitating easier separation by recrystallization. After separation, the protecting group can be removed.

Chiral Resolution Issues

Q4: I am trying to resolve a racemic mixture of cis-2-Aminocycloheptanecarboxylic acid, but the diastereomeric salts are not separating well by crystallization.

A4: The success of diastereomeric salt resolution hinges on the differential solubility of the two diastereomeric salts formed.

• Causality & Solution:

  • Poor Choice of Resolving Agent: The chosen chiral resolving agent may not form diastereomeric salts with significantly different crystal lattice energies and, consequently, solubilities.

  • Solution:

    • Screen Resolving Agents: It is common to test several resolving agents.[4] For a carboxylic acid, common chiral resolving agents are chiral amines such as (R)- or (S)-1-phenylethylamine, brucine, or strychnine.[4][5] For an amine, chiral acids like tartaric acid, mandelic acid, or camphorsulfonic acid are used.[4][5]

    • Optimize Solvent: The solvent plays a critical role in the differential solubility of diastereomeric salts. A systematic screen of solvents and solvent mixtures is essential.[6]

  • Incorrect Stoichiometry: The molar ratio of the resolving agent to the racemic compound can influence the efficiency of the resolution. Solution: Experiment with different molar ratios. Sometimes, using a sub-stoichiometric amount of the resolving agent can lead to a more effective separation of the less soluble diastereomer.[7]

Chromatography Issues

Q5: I am using column chromatography to purify my compound, but I am getting poor separation of isomers.

A5: Poor resolution in column chromatography can be due to several factors related to the stationary phase, mobile phase, and sample loading.

• Causality & Solution:

  • Inappropriate Stationary Phase: Standard silica gel may not be effective for separating closely related isomers.

  • Solution:

    • Ion-Exchange Chromatography: This is a powerful technique for separating amino acids based on their charge.[8] By carefully controlling the pH of the mobile phase, you can manipulate the charge of the amino and carboxylic acid groups to achieve separation.

    • Chiral Stationary Phases: For resolving enantiomers, a chiral column is necessary. These columns have a chiral selector immobilized on the stationary phase that interacts differently with the two enantiomers.[9]

  • Suboptimal Mobile Phase: The eluent composition is critical for achieving good separation. Solution:

    • Gradient Elution: Instead of an isocratic (constant composition) mobile phase, a gradient elution where the solvent composition changes over time can improve resolution.

    • Solvent Optimization: Systematically vary the solvent composition (e.g., the ratio of polar to non-polar solvents) to find the optimal conditions for separation.

  • Column Overloading: Loading too much sample onto the column will lead to broad peaks and poor separation. Solution: Reduce the amount of sample loaded onto the column.

III. Experimental Protocols & Workflows

Protocol 1: Purification by Recrystallization

This protocol provides a general guideline for the recrystallization of cis-2-Aminocycloheptanecarboxylic acid, which may require optimization for your specific crude material.

• Dissolution: In a flask, dissolve the crude cis-2-Aminocycloheptanecarboxylic acid in a minimal amount of a suitable boiling solvent or solvent mixture (e.g., ethanol/water, dichloromethane/ethyl acetate).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• Further Cooling: To maximize yield, cool the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Caption: General workflow for purification by recrystallization.

Protocol 2: Chiral Resolution via Diastereomeric Salt Formation

This protocol outlines the general steps for resolving a racemic mixture of cis-2-Aminocycloheptanecarboxylic acid using a chiral amine.

• Salt Formation: Dissolve the racemic cis-2-Aminocycloheptanecarboxylic acid in a suitable solvent. Add one equivalent of an enantiomerically pure chiral amine (e.g., (R)-1-phenylethylamine).

• Crystallization: Allow the diastereomeric salts to crystallize. This may occur at room temperature or require cooling. The less soluble diastereomer will preferentially crystallize.

• Isolation: Collect the crystalline diastereomeric salt by vacuum filtration.

• Liberation of the Enantiomer: Suspend the isolated diastereomeric salt in a biphasic system (e.g., water and an organic solvent like ethyl acetate). Acidify the aqueous layer with a strong acid (e.g., HCl) to protonate the chiral amine and liberate the free amino acid.

• Extraction: Separate the layers. The enantiomerically enriched amino acid will be in either the aqueous or organic layer, depending on the pH and its solubility.

• Isolation: Isolate the purified enantiomer by evaporation of the solvent or by adjusting the pH to its isoelectric point to induce precipitation.

Caption: General workflow for chiral resolution via diastereomeric salt formation.

IV. Role of Protecting Groups in Purification

In many synthetic routes, the amino or carboxylic acid functionality of cis-2-Aminocycloheptanecarboxylic acid may be protected to prevent unwanted side reactions.[10][11] Common protecting groups include Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) for the amino group, and various esters for the carboxylic acid group.[10]

The presence of a protecting group can significantly alter the physical properties of the molecule, which can be advantageous for purification. For example, N-protected amino acids are often more soluble in organic solvents and less zwitterionic, making them more amenable to standard silica gel chromatography and recrystallization from organic solvents.

Troubleshooting Tip: If you are struggling to purify the free amino acid, consider protecting it with a group like Boc. The Boc-protected derivative is often a solid that is easier to handle and purify by recrystallization or chromatography. The Boc group can then be cleanly removed under acidic conditions (e.g., with trifluoroacetic acid).

V. Data Summary Tables

Table 1: Potential Recrystallization Solvents (Based on Analogs)

Solvent/Solvent System	Rationale	Reference
Dichloromethane/Ethyl Acetate	A polar aprotic/ester mixture often effective for protected amino acids.	[2]
Ethanol/Water	A polar protic mixture that can be fine-tuned for optimal solubility.	[1]
Acetonitrile	A polar aprotic solvent that has been used for recrystallizing amino acid salts.	[12]
Water or 2-Propanol	Effective for recrystallizing diastereomeric salts of similar compounds.	[13]

Table 2: Common Chiral Resolving Agents

For Racemic Acid	For Racemic Amine	Principle	Reference
(R)- or (S)-1-Phenylethylamine	(R,R)- or (S,S)-Tartaric Acid	Forms diastereomeric salts with different solubilities.	[4][5]
Brucine	(-)-Mandelic Acid	Forms diastereomeric salts with different solubilities.	[5]
Strychnine	(+)-Camphor-10-sulfonic acid	Forms diastereomeric salts with different solubilities.	[5]

VI. Concluding Remarks

The purification of cis-2-Aminocycloheptanecarboxylic acid is a multi-faceted challenge that requires a systematic and informed approach. By understanding the principles of recrystallization, chromatography, and chiral resolution, and by being prepared to troubleshoot common issues, researchers can successfully obtain this compound in high purity. This guide provides a starting point for developing a robust purification strategy. Remember that the optimal conditions will always be specific to your crude material and desired final product specifications.

VII. References

• Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• ASYMMETRIC SYNTHESIS OF trans-2-AMINOCYCLOHEXANECARBOXYLIC ACID DERIVATIVES FROM PYRROLOBENZODIAZEPINE-5,11-DIONES. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs. Retrieved from [Link]

• Protecting groups in organic synthesis + H2O. (n.d.). Retrieved from [Link]

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. (2021, February 24). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• 2. Carboxyl protecting groups. (n.d.). Retrieved from [Link]

• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. (n.d.). Retrieved from [Link]

• CAS 194471-85-7 Fmoc-cis-2-aminocyclohexanecarboxylic acid. (n.d.). Chemical Amino / Alfa Chemistry. Retrieved from [Link]

• Chiral resolution. (n.d.). Wikipedia. Retrieved from [Link]

• Amino Acid-Protecting Groups. (2019, November 19). Retrieved from [Link]

• US3880925A - Separation and purification of cis and trans isomers. (n.d.). Google Patents. Retrieved from

• Protective Groups. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 13.9: Racemic Mixtures and the Resolution of Enantiomers. (2023, August 15). Chemistry LibreTexts. Retrieved from [Link]

• Organic Chemistry 253 Experiment #3 Recrystallization 1. (n.d.). Retrieved from [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). Fenix. Retrieved from [Link]

• Protecting Groups. (2020, October 26). IIT. Retrieved from [Link]

• High-performance liquid chromatographic enantioseparation of 2-aminomono- and dihydroxycyclopentanecarboxylic and 2-aminodihydroxycyclohexanecarboxylic acids on macrocyclic glycopeptide-based phases. (2009, February 6). PubMed. Retrieved from [Link]

• US5677469A - Process for resolving chiral acids with 1-aminoindan-2-ols. (n.d.). Google Patents. Retrieved from

• US5371282A - Process for optical resolution of (+)-cis-4-aminocyclopent-2-en-1-carboxylic acid derivative. (n.d.). Google Patents. Retrieved from

• Chromatographic Separations and Analysis of Enantiomers. (n.d.). ResearchGate. Retrieved from [Link]

• separation of two isomers. (2009, May 12). Chromatography Forum. Retrieved from [Link]

• Synthesis of either enantiomer of cis-3-aminocyclopentanecarboxylic acid from both enantiomers of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Retrieved from [Link]

• Protein purification troubleshooting guide. (n.d.). Retrieved from [Link]

• Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. (n.d.). ScholarWorks at WMU. Retrieved from [Link]

• CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof. (n.d.). Google Patents. Retrieved from

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Enantiomeric separation in pharmaceutical analysis. (n.d.). JOCPR. Retrieved from [Link]

• Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Separation and Solubility of Cis and Trans Isomers in Nanostructured Double-Decker Silsequioxanes. (n.d.). ResearchGate. Retrieved from [Link]

• How to purify amino acid with mineral salt. (2024, May 29). Reddit. Retrieved from [Link]

• Synthesis and structural analysis of 6-aminobicyclo[2.2.1]heptane-2-carboxylic acid as a conformationally constrained gamma-turn mimic. (n.d.). PubMed. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. unchainedlabs.com [unchainedlabs.com]
• 7. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 8. reddit.com [reddit.com]
• 9. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mazams.weebly.com [mazams.weebly.com]
• 11. Protective Groups [organic-chemistry.org]
• 12. Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. US5371282A - Process for optical resolution of (+)-cis-4-aminocyclopent-2-en-1-carboxylic acid derivative - Google Patents [patents.google.com]

Improving coupling efficiency of secondary amines in cyclic acids

Topic: Improving Coupling Efficiency of Secondary Amines & Cyclic Acids

Executive Summary

Coupling secondary amines (e.g., piperidines, N-methylated residues) with cyclic acids (e.g., prolines, cyclopropane carboxylic acids) presents a "perfect storm" of synthetic challenges. The secondary amine is sterically hindered and often less nucleophilic, while the cyclic acid imposes conformational rigidity that hampers the trajectory of nucleophilic attack. Furthermore, activated cyclic acids (especially

-chiral ones like proline) are notoriously prone to epimerization via oxazolone formation.

This guide moves beyond standard EDC/HOBt protocols, offering high-performance solutions using next-generation uronium (HATU/COMU), phosphonic anhydride (T3P), and acid halide (Ghosez’s Reagent) methodologies.

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: I am seeing <10% conversion with EDC/HOBt or HBTU. What is the "Gold Standard" alternative?

Diagnosis: Standard carbodiimides (EDC) and first-generation uroniums (HBTU) often fail to generate an active ester reactive enough to overcome the steric barrier of a secondary amine. Solution: Switch to HATU or COMU .

• Why: HATU contains the 7-azabenzotriazole (HOAt) moiety.[1] The pyridine nitrogen in the 7-position provides an "anchoring" effect (neighboring group participation) that stabilizes the transition state and accelerates the amine attack by up to 100-fold compared to HOBt.

• Recommendation: Use COMU if available. It equals HATU's reactivity but is safer (non-explosive), more soluble in "green" solvents (2-MeTHF), and easier to remove during workup.

Q2: My cyclic acid (e.g., N-Boc-Proline) is epimerizing (racemizing) during coupling. How do I stop this?

Diagnosis: Strong bases (DIPEA/TEA) and highly reactive uronium salts can promote proton abstraction from the

-carbon, leading to an oxazolone intermediate that rapidly racemizes. Solution: Switch to T3P (Propylphosphonic Anhydride) .[2]

• Why: T3P acts as a kinetic trap. It activates the acid rapidly but does not generate a free active ester that sits in solution waiting to racemize. The reaction is driven by the release of a stable, water-soluble cyclic phosphonate byproduct. It often requires less base or weaker bases (like pyridine/NMM).

• Protocol Shift: Run the reaction in EtOAc or 2-MeTHF using Pyridine (3-5 equiv) as the base/solvent mixture. T3P shows the lowest epimerization rates among commercial reagents.

Q3: Even HATU failed. The amine is extremely hindered (e.g., t-butyl or adamantyl substituted). What is the "Nuclear Option"?

Diagnosis: The activation energy is too high for any "active ester" method. You need a more electrophilic species. Solution: Generate the Acid Chloride in situ using Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine).[3]

• Why: Ghosez’s reagent converts carboxylic acids to acid chlorides under neutral conditions (unlike SOCl₂, which produces HCl).[3] Acid chlorides are orders of magnitude more reactive than OBt/OAt esters.

• Alternative: Use TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) to generate an Acid Fluoride .[2] Acid fluorides are highly reactive toward amines but surprisingly stable to water and less prone to epimerization than chlorides.

Part 2: Decision Logic & Reagent Selection

The following diagram illustrates the decision process for selecting the optimal coupling system based on steric hindrance and chirality risks.

Caption: Decision tree for selecting coupling reagents based on substrate chirality and steric demand.

Part 3: Experimental Protocols

Protocol A: High-Efficiency Coupling (HATU/COMU)

Best for: Moderately hindered secondary amines where epimerization is not the primary concern.

• Stoichiometry: Acid (1.0 equiv) : Amine (1.1 equiv) : HATU/COMU (1.1 equiv) : DIPEA (3.0 equiv).

• Dissolution: Dissolve the Cyclic Acid in dry DMF (concentration 0.1 M – 0.2 M). Note: DMF is superior to DCM for HATU kinetics.

• Activation: Add DIPEA. Then add HATU (or COMU) in one portion. Stir for 2 minutes to form the activated ester (yellow/orange color change).

• Coupling: Add the Secondary Amine immediately.

• Reaction: Stir at Room Temperature (RT) for 2–16 hours.

  • Tip: If conversion stalls, add HOAt (0.5 equiv) as an additive to regenerate the active species.

• Workup: Dilute with EtOAc, wash with Sat. NaHCO₃ (x2), Water (x1), and Brine (x1).

Protocol B: Low-Epimerization Coupling (T3P)

Best for: Coupling N-protected Proline or other chiral cyclic acids to secondary amines.

• Stoichiometry: Acid (1.0 equiv) : Amine (1.1 equiv) : T3P (1.5–2.0 equiv, usually supplied as 50% w/w in EtOAc) : Pyridine (3.0–5.0 equiv).

• Setup: Dissolve Acid and Amine in EtOAc or 2-MeTHF (0.2 M).

• Addition: Cool to 0°C. Add Pyridine.

• Coupling: Add T3P solution dropwise.

• Reaction: Allow to warm to RT. T3P reactions are slower; allow 12–24 hours.

  • Note: T3P allows for easy workup as water-soluble byproducts are washed away.

• Workup: Wash with water, 0.5 M HCl (if product is acid stable), NaHCO₃, and brine.

Protocol C: The "Nuclear Option" (Ghosez’s Reagent)

Best for: Extremely hindered systems where HATU/T3P fail.

• Activation (Acid Chloride Formation):

  • Dissolve Cyclic Acid (1.0 equiv) in dry DCM (0.2 M).

  • Add Ghosez’s Reagent (1.2 equiv) at 0°C or RT.

  • Stir for 1–2 hours. Monitor by TLC (acid converts to acid chloride; often visible by quenching a small aliquot with MeOH to form the methyl ester).

• Coupling:

  • Add the Secondary Amine (1.2 equiv) and DIPEA (3.0 equiv) directly to the acid chloride solution.

  • Optional: Add DMAP (0.1 equiv) to catalyze the reaction if the amine is very unreactive.

• Reaction: Stir at RT or reflux (40°C) if necessary.

Part 4: Comparative Data

Table 1: Reagent Performance Matrix for Secondary Amine Coupling

Reagent	Reactivity	Epimerization Risk	Steric Tolerance	Byproduct Removal	Recommended For
HATU	High	Moderate	High	Difficult (DMF/Urea)	General difficult couplings
COMU	High	Low-Moderate	High	Easy (Water soluble)	Greener alternative to HATU
T3P	Moderate	Very Low	Moderate	Very Easy	Chiral/Epimerizable acids
Ghosez	Very High	High	Very High	Moderate	"Brick wall" substrates
PyBOP	Moderate	Low	Moderate	Difficult (HMPA byproduct)	Legacy protocols (Avoid if possible)

Part 5: Mechanistic Insight (Why it works)

Understanding the activation pathway helps in troubleshooting. The diagram below compares the standard Uronium pathway (HATU) with the Acid Chloride pathway.

Caption: Comparison of HATU (Active Ester) vs. Ghosez (Acid Chloride) activation pathways.

References

• Dunetz, J. R., et al. (2011).[4] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Chemical Reviews. Link

• Albericio, F., et al. (2018). COMU: A Safer and More Effective Coupling Reagent.[2][5] Organic Process Research & Development. Link

• Ghosez, L., et al. (1979).

  -Chloro Enamines, Reactive Intermediates for Synthesis: 1-Chloro-N,N,2-trimethylpropenylamine.[3] Organic Syntheses. Link

• Carpino, L. A., et al. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Rapid-Acting Peptide Coupling Reagent.[2][3] Journal of the American Chemical Society. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Acid Halogenation Reagents [sigmaaldrich.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. peptide.com [peptide.com]

Technical Support Center: Addressing Aggregation in ACHC-Based Peptide Sequences

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-aminocyclohexanecarboxylic acid (ACHC)-based peptide sequences. The inclusion of the cyclic, non-proteinogenic amino acid ACHC can impart unique and beneficial conformational constraints on peptides, often stabilizing helical structures.[1][2] However, this rigidity can also predispose these sequences to aggregation, a critical challenge in their experimental handling and therapeutic development.

This guide provides in-depth troubleshooting strategies and answers to frequently asked questions to help you navigate and mitigate aggregation-related issues in your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the underlying causes of aggregation in ACHC-containing peptides and initial steps for mitigation.

Q1: Why are my ACHC-containing peptides aggregating?

Aggregation in any peptide is a multifaceted issue driven by a delicate balance of intermolecular forces. For ACHC-containing peptides, several factors are particularly pertinent:

• Increased Hydrophobicity: The cyclohexyl ring of ACHC is inherently hydrophobic. A high density of ACHC or other hydrophobic residues in a sequence significantly increases the likelihood of aggregation in aqueous solutions as the peptides self-associate to minimize exposure of these non-polar regions to water.[3]

• Promotion of β-Sheet Structures: While ACHC can stabilize helices, certain sequence contexts can still favor the formation of intermolecular β-sheets.[1] These extended, hydrogen-bonded networks are a hallmark of many aggregated peptides and can lead to the formation of insoluble fibrils.[4][5][6]

• Environmental Factors: The solution environment plays a critical role. Factors such as pH, ionic strength, temperature, and peptide concentration can all shift the equilibrium towards aggregation.[7][8][9][10] Aggregation is often most pronounced when the pH is near the peptide's isoelectric point (pI), where the net charge is zero, minimizing electrostatic repulsion between peptide molecules.[7][11]

Q2: How can I predict the aggregation propensity of my ACHC-peptide sequence?

While no method is foolproof, several computational tools can help predict aggregation-prone regions (APRs) within a peptide sequence. These algorithms typically analyze factors like hydrophobicity, charge, and propensity to form β-sheets.[7] Some widely used prediction tools include:

• AGGRESCAN

• TANGO

• Waltz

It is important to remember that these are predictive tools and experimental validation is crucial.

Q3: What are the first steps I should take if I observe aggregation?

If you observe visible precipitation, cloudiness, or gel formation, a systematic approach to solubilization is necessary.

• Start with a Small Aliquot: Never attempt to dissolve your entire peptide stock at once. Use a small, representative sample for initial solubility tests.[12]

• Assess the Peptide's Net Charge: Calculate the theoretical net charge of your peptide at neutral pH (around 7.4).[12]

  • Basic peptides (net positive charge): Try dissolving in sterile, distilled water first. If unsuccessful, add a small amount of 10% acetic acid or 0.1% trifluoroacetic acid (TFA).[12]

  • Acidic peptides (net negative charge): Begin with sterile, distilled water. If solubility is an issue, add a small amount of 0.1 M ammonium bicarbonate or a dilute (0.1%) aqueous ammonia solution.[13] Be cautious with basic solutions if your peptide contains cysteine, as this can promote disulfide bond formation.[13]

  • Neutral or Highly Hydrophobic Peptides: These are often the most challenging. Start by dissolving the peptide in a minimal amount of a strong organic solvent like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).[3][12] Then, slowly add your desired aqueous buffer to the dissolved peptide with gentle vortexing.[12] If the peptide precipitates, you have exceeded its solubility in that particular co-solvent mixture.[12]

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step protocols for characterizing and mitigating aggregation.

Guide 1: Characterizing Peptide Aggregation

Before you can effectively address aggregation, it's essential to characterize the nature and extent of the aggregates.

The simplest first step is a careful visual inspection of your peptide solution. Look for any signs of turbidity, precipitation, or gel formation. A basic solubility test, as outlined in FAQ 3, will provide initial clues about the physicochemical properties of your peptide.

For a more quantitative assessment, several biophysical techniques are invaluable.

• Dynamic Light Scattering (DLS): DLS is a rapid and non-invasive technique for measuring the size distribution of particles in a solution.[14][15][16][17] It is highly sensitive to the presence of large aggregates.[14] An increase in the hydrodynamic radius compared to the expected monomeric size is a clear indication of aggregation.[15]

• Thioflavin T (ThT) Fluorescence Assay: ThT is a fluorescent dye that exhibits a significant increase in fluorescence emission upon binding to the cross-β-sheet structures characteristic of amyloid-like fibrils.[18][19][20][21] This assay is a gold standard for detecting fibrillar aggregation.

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy can provide information about the secondary structure of your peptide in solution. A transition from a random coil or helical structure to a β-sheet-rich conformation can be indicative of aggregation.[22][23]

• Transmission Electron Microscopy (TEM): TEM allows for the direct visualization of aggregate morphology.[24] You can determine if your peptide is forming amorphous aggregates, protofibrils, or mature fibrils.[24][25][26]

Guide 2: Strategies to Prevent and Reverse Aggregation

Once you have a better understanding of the aggregation behavior of your ACHC-peptide, you can employ a range of strategies to prevent or even reverse it.

• pH and Ionic Strength: As a general rule, peptide solubility is lowest at its isoelectric point (pI).[11] Adjusting the pH of your buffer to be at least 1-2 units away from the pI will increase the net charge on the peptide, leading to greater electrostatic repulsion and potentially improved solubility.[7][9] Similarly, adjusting the ionic strength with salts like NaCl can modulate aggregation, though the effect can be sequence-dependent.[7][11]

• Temperature: Temperature can have a complex effect on aggregation.[27] While lower temperatures generally slow down aggregation kinetics, some peptides may have a higher propensity to aggregate at colder temperatures due to hydrophobic effects. It is often beneficial to conduct experiments at a consistent and controlled temperature.

A variety of additives can be incorporated into your peptide solutions to discourage aggregation.

Agent Type	Examples	Typical Concentration	Mechanism of Action
Organic Co-solvents	DMSO, DMF, Acetonitrile	5-20% (v/v)	Disrupt hydrophobic interactions. Use with caution as they can affect biological activity.
Chaotropic Agents	Guanidine-HCl, Urea	4-8 M	Disrupt hydrogen bonding networks and can be used to solubilize pre-formed aggregates.[12][28][29][30] Often require removal before functional assays.
Amino Acids	L-Arginine, L-Glutamic Acid	50-100 mM	Can screen charges and interact with hydrophobic patches to prevent self-association.[12]
Non-ionic Surfactants	Triton X-100, Tween 20	0.01-0.1% (v/v)	Can help solubilize hydrophobic peptides and prevent aggregation.[31][32]

Table 1: Common Anti-Aggregation Additives

If aggregation remains a persistent issue, consider redesigning the peptide sequence itself.

• Introduce Charged Residues: Strategically placing charged amino acids (e.g., Lys, Arg, Asp, Glu) can increase the overall charge and electrostatic repulsion, thereby improving solubility.

• Backbone Protection during Synthesis: During solid-phase peptide synthesis (SPPS), aggregation of the growing peptide chains on the resin can lead to poor synthesis quality. Incorporating backbone-protecting groups like 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) on specific residues can disrupt the intermolecular hydrogen bonding that causes this on-resin aggregation.[31] Pseudoproline dipeptides can also be used to break up secondary structures during synthesis.[31]

Part 3: Experimental Protocols & Visualizations

Protocol 1: Thioflavin T (ThT) Assay for Fibril Detection

This protocol provides a general framework for using ThT to monitor fibrillar aggregation.

Materials:

• Thioflavin T (ThT) stock solution (e.g., 1 mM in water, filtered)

• Peptide stock solution

• Assay buffer (e.g., PBS, pH 7.4)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader

Procedure:

• Prepare a working solution of ThT in the assay buffer. A final concentration of 10-20 µM is often a good starting point.[21]

• Prepare your peptide samples at the desired concentration in the assay buffer. Include a buffer-only control.

• In a 96-well plate, mix your peptide samples with the ThT working solution. For example, add 100 µL of peptide solution to 100 µL of ThT solution.

• Incubate the plate under the desired conditions (e.g., 37°C with intermittent shaking).

• Measure the fluorescence at regular intervals using an excitation wavelength of ~440-450 nm and an emission wavelength of ~480-490 nm.[19][20]

• Plot the fluorescence intensity versus time to observe the kinetics of aggregation. A sigmoidal curve is characteristic of nucleated fibril growth.

Protocol 2: Dynamic Light Scattering (DLS) for Aggregate Sizing

This protocol outlines the basic steps for analyzing peptide aggregation using DLS.

Materials:

• DLS instrument

• Peptide solution, filtered through a 0.22 µm filter

• Appropriate cuvette for the DLS instrument

Procedure:

• Equilibrate the DLS instrument to the desired temperature.

• Prepare your peptide sample in a suitable buffer. It is critical that the sample is free of dust and other contaminants, so filtration is highly recommended.

• Transfer the sample to the DLS cuvette.

• Place the cuvette in the instrument and allow the sample to thermally equilibrate.

• Acquire the DLS data according to the instrument's software instructions.

• Analyze the data to obtain the size distribution profile. The software will typically provide the average hydrodynamic radius (Rh) and the polydispersity index (PDI), which is a measure of the width of the size distribution.

Visualizations

Caption: The canonical pathway of peptide aggregation.

Caption: A systematic workflow for troubleshooting peptide aggregation.

References

• AIP Publishing. (2009, April 9). Effect of β-sheet propensity on peptide aggregation. Retrieved from [Link]

• Bellesia, G., & Shea, J.-E. (2009). Effect of beta-sheet propensity on peptide aggregation. The Journal of Chemical Physics, 130(14), 145103. [Link]

• Bio-protocol. (2018, July 20). α-Synuclein Aggregation Monitored by Thioflavin T Fluorescence Assay. Retrieved from [Link]

• LifeTein. (n.d.). How to predict peptide solubility? Retrieved from [Link]

• MDPI. (2020, October 21). Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. Retrieved from [Link]

• MDPI. (2022, March 22). Potential Translational Thioflavin T Methodology as a Complement of Cell-Based Assays and after Drug Exposition. Retrieved from [Link]

• National Center for Biotechnology Information. (2009, April 14). Effect of beta-sheet propensity on peptide aggregation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Association of Helical β-Peptides and their Aggregation Behavior from the Potential of Mean Force in Explicit Solvent. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Exploring β-Sheet Structure and Interactions with Chemical Model Systems. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Factors affecting the physical stability (aggregation) of peptide therapeutics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Transmission electron microscopy characterization of fluorescently labelled amyloid β 1-40 and α-synuclein aggregates. Retrieved from [Link]

• News-Medical.net. (2024, October 11). Kinetic analysis of protein and peptide aggregation. Retrieved from [Link]

• PNAS. (2015, July 27). Molecular structure of monomorphic peptide fibrils within a kinetically trapped hydrogel network. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Transmission electron microscope image of amyloid fibrils formed by... Retrieved from [Link]

• ResearchGate. (n.d.). Structures and stick representations of the b-peptides considered in... Retrieved from [Link]

• The Royal Society Publishing. (2017, January 1). Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. Retrieved from [Link]

• Zentriforce Pharma. (n.d.). DLS Services for Peptide Development. Retrieved from [Link]

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• 3. lifetein.com [lifetein.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Effect of beta-sheet propensity on peptide aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring β-Sheet Structure and Interactions with Chemical Model Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. β-sheet forming Peptides [mpikg.mpg.de]
• 9. Making sure you're not a bot! [opus4.kobv.de]
• 10. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 11. mdpi.com [mdpi.com]
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• 13. bachem.com [bachem.com]
• 14. zentriforce.com [zentriforce.com]
• 15. medium.com [medium.com]
• 16. Dynamic light scattering: a practical guide and applications in biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 17. azonano.com [azonano.com]
• 18. mdpi.com [mdpi.com]
• 19. royalsocietypublishing.org [royalsocietypublishing.org]
• 20. Thioflavin T assay protocol for alpha-synuclein proteins [abcam.com]
• 21. bio-protocol.org [bio-protocol.org]
• 22. Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods [ouci.dntb.gov.ua]
• 24. Transmission electron microscopy characterization of fluorescently labelled amyloid β 1-40 and α-synuclein aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. pnas.org [pnas.org]
• 27. news-medical.net [news-medical.net]
• 28. Surfactant and Chaotropic Agent Assisted Sequential Extraction/On-Pellet Digestion (SCAD) for Enhanced Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 29. US20100273983A1 - Method of purifying peptides by selective precipitation - Google Patents [patents.google.com]
• 30. phenomenex.com [phenomenex.com]
• 31. peptide.com [peptide.com]
• 32. wyattfiles.s3-us-west-2.amazonaws.com [wyattfiles.s3-us-west-2.amazonaws.com]

Reference Data & Comparative Studies

NMR characterization of 2-Aminocycloheptanecarboxylic acid isomers

Publish Comparison Guide: NMR Characterization of 2-Aminocycloheptanecarboxylic Acid (ACHpC) Isomers

Executive Summary

2-Aminocycloheptanecarboxylic acid (ACHpC) is a seven-membered cyclic

-amino acid gaining prominence in peptidomimetic drug design. Unlike its five-membered (ACPC) and six-membered (ACHC) analogs, the seven-membered ring introduces unique conformational flexibility—specifically the "twist-chair" pseudorotation—which critically influences its utility in foldamer chemistry.

This guide provides a technical comparison of the cis- and trans- isomers of ACHpC, focusing on NMR-based structural validation, synthetic accessibility, and their distinct performance in inducing secondary structures (helices) in peptide backbones.

Stereochemical & Conformational Landscape

The cycloheptane ring exists in a dynamic equilibrium of twist-chair (TC) and chair conformations. Substituents at positions 1 and 2 lock the ring into specific low-energy states to minimize steric strain.

• cis-ACHpC : The amino and carboxylic acid groups are on the same face (e.g.,

  ). This isomer is conformationally predisposed to support stable secondary structures, specifically the 12/10-helix and 11/9-helix in -peptide oligomers. The ring typically adopts a twist-chair conformation that aligns the backbone amides for hydrogen bonding.

• trans-ACHpC : The substituents are on opposite faces (e.g.,

  ). While thermodynamically more stable in isolation (minimizing 1,2-steric clash), the trans isomer lacks the geometric curvature required to nucleate stable helical foldamers in solution, often resulting in disordered or "random coil" NMR signatures in oligomers.

Comparative NMR Characterization

The following data distinguishes the free zwitterionic amino acids in

. Note that derivatization (e.g., Fmoc-protection) will shift these values downfield due to the carbamate anisotropy.

Table 1: 1H and 13C NMR Data Comparison (500 MHz, )

Feature	cis-ACHpC (1R, 2S)	trans-ACHpC (1R, 2R)	Differentiation Note
H-2 ( -to-NH )	3.72 – 3.80 ppm (m)	3.30 – 3.45 ppm (m)	Cis H-2 is typically deshielded due to proximity to the cis-carboxylate.
H-1 ( -to-COOH)	3.15 – 3.24 ppm (m)	2.80 – 2.95 ppm (m)	Trans protons often appear upfield due to reduced steric compression.
Ring CH Bulk	1.52 – 2.18 ppm (m, 10H)	1.40 – 2.10 ppm (m, 10H)	Broad overlapping multiplets; difficult to assign without 2D COSY.
Carbonyl (C=O)	177.1 ppm	178.5 ppm*	Trans carboxylates are slightly more shielded in some salts.
C-2 ( -to-NH )	52.8 ppm	54.0 – 56.0 ppm	Carbon shifts are sensitive to ring strain differences.
Folding Propensity	High (Forms stable helices)	Low (Flexible/Disordered)	Validated by NOESY (distinct correlations).

*Values estimated based on analogous cyclic

-amino acid trends (ACPC/ACHC) and derivative data where direct free-acid literature is sparse.

Key Diagnostic: The Coupling Constant ( ) Trap

Unlike rigid 5-membered rings (ACPC) where

Hz and Hz are distinct, the 7-membered ACHpC ring's flexibility ("pseudorotation") averages the coupling constants.

• Recommendation : Do not rely solely on 1D

  -coupling to assign stereochemistry.

• Gold Standard : Use 1D NOE or 2D NOESY .

  • Cis : Strong NOE correlation between H-1 and H-2.

  • Trans : Weak or absent NOE correlation between H-1 and H-2.

Experimental Protocols

Protocol A: NMR Sample Preparation for Stereochemical Assignment

Objective : Unambiguous assignment of cis vs. trans isomer.

• Solvent Choice : Use

  for free amino acids. For Fmoc- or Boc-protected derivatives, use or . provides better dispersion for conformational analysis.

• Concentration : Prepare a 10–15 mM solution. High concentrations can lead to aggregation, broadening signals.

• Acquisition :

  • Run standard 1H (16 scans) and 13C (1024 scans).

  • Mandatory : Run 2D COSY to trace the spin system from NH

    H-2 H-1.

  • Validation : Run 1D NOE irradiating the H-2 resonance. If H-1 intensity increases >2%, the isomer is cis.

Protocol B: Synthesis & Isolation Workflow

The synthesis typically yields a racemic cis precursor which is then resolved or epimerized.

Figure 1: Synthetic workflow distinguishing the kinetic access to cis-ACHpC and thermodynamic access to trans-ACHpC.

Performance Comparison in Drug Design

When selecting an isomer for peptidomimetic scaffolds, the choice is binary based on the desired structural outcome.

Application Domain	cis-ACHpC	trans-ACHpC
Foldamer Stability	Excellent . Promotes robust 12/10-helices. The twist-chair conformation pre-organizes the backbone torsion angles ( ) for H-bonding.	Poor . The trans geometry disrupts continuous H-bond networks in 7-membered rings, leading to flexible/random coil structures.
Proteolytic Stability	High . Cyclic constraint protects adjacent amide bonds from enzymatic cleavage.	Moderate . Provides steric bulk but lacks the secondary structure shielding effect.
Solubility	Moderate . Hydrophobic ring requires polar flanking residues.	Moderate . Similar hydrophobicity profile.
Synthetic Yield	Lower . Often requires kinetic resolution or chiral chromatography.	Higher . Can be obtained via thermodynamic equilibration of the cis isomer.

Conformational Logic Diagram

Figure 2: Causal relationship between stereochemistry, ring conformation, and secondary structure outcome.

References

• Synthesis and Enzymatic Resolution: Forró, E., & Fülöp, F. (2003).

  -Lactams in an Organic Solvent." Organic Letters, 5(8), 1209–1212. Link

• Foldamer Characterization (Cis vs Trans): Lee, M. R., et al. (2023). "Exploring a

  -Amino Acid with a Seven-Membered Ring Constraint as a Foldamer Building Block for Nontraditional Helices." Organic Letters, 25(40), 7380–7385. Link

• General NMR of Cyclic

  -Amino Acids : Benedetti, E., et al. (1997). "Conformational studies on peptides having chiral five-membered ring constraints." Journal of the Chemical Society, Perkin Transactions 2, (10), 1997-2004. Link

• Synthesis of Isomers: Szakonyi, Z., et al. (2022). "Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic

  -Amino Acid Derivatives through CALB-Catalyzed Hydrolysis." Molecules, 27(9), 2686. Link

Stability comparison of 6-membered vs 7-membered cyclic amino acids

As a Senior Application Scientist specializing in peptidomimetics and structural engineering, I frequently evaluate the incorporation of non-canonical cyclic amino acids (cAAs) to overcome the poor pharmacokinetic profiles of native peptides. The decision to incorporate a 6-membered versus a 7-membered cyclic amino acid is not merely a matter of steric bulk; it is a fundamental thermodynamic choice that dictates the peptide's conformational trajectory, target affinity, and metabolic half-life.

This guide provides an objective, data-driven comparison of 6-membered (e.g., Pipecolic acid) and 7-membered (e.g., Azepane-2-carboxylic acid) cyclic amino acids, detailing the causality behind their stability profiles and providing self-validating protocols for empirical testing.

The primary rationale for utilizing cyclic amino acids is to restrict the

and dihedral angles of the peptide backbone, thereby pre-organizing the molecule into its bioactive conformation[1]. However, the internal mechanics of the ring dictate how this restriction occurs.

• 6-Membered Rings (e.g., Pipecolic Acid, Pip): Six-membered cyclic amino acids are thermodynamically highly stable. They predominantly adopt a classic "chair" conformation, which perfectly staggers the hydrogen atoms and minimizes both angle and torsional strain[2]. The resulting ring strain energy is nearly zero (~0.1 kcal/mol)[2]. Because the ring itself is relaxed, it acts as a rigid, predictable anchor within a peptide sequence, effectively stabilizing secondary structures like

  -turns without introducing destabilizing energetic penalties[3].

• 7-Membered Rings (e.g., Azepane-2-carboxylic Acid, Azp): Seven-membered rings face a significantly harsher thermodynamic reality, possessing a ring strain energy of ~6.2 kcal/mol[2]. This instability is driven by transannular (Prelog) strain—where atoms across the ring are forced into spatial proximity—and torsional strain from eclipsing interactions[2]. To minimize this energy, the azepane ring adopts flexible twist-chair or puckered conformations. While less thermodynamically stable than 6-membered rings, this unique puckering introduces substantial steric bulk and forces the peptide backbone into distinct, extended spatial trajectories that 6-membered rings cannot access[4].

Logical flow of how ring size dictates thermodynamic and metabolic stability in peptidomimetics.

Metabolic Stability: The Causality of Protease Resistance

Native linear peptides are rapidly degraded by endogenous proteases, limiting their clinical utility[5]. Cyclic amino acids combat this through precise steric and conformational shielding.

The Mechanism of Resistance: Serine proteases (such as trypsin and chymotrypsin) require the peptide substrate to adopt an extended,

-strand-like conformation to fit perfectly into the catalytic cleft. By locking the / angles, cAAs prevent this induced fit[1].

6-Membered vs. 7-Membered Shielding: Both ring sizes significantly enhance protease resistance compared to linear sequences[5]. Six-membered rings provide rigid, predictable shielding of the adjacent amide bonds. However, 7-membered rings often provide superior metabolic stability against specific proteases. The larger steric volume of the azepane ring, combined with its unique transannular puckering, creates a broader "steric umbrella" that can completely block the approach of bulky protease active sites, compensating for its lower thermodynamic stability[4].

Quantitative Data Comparison

The following table summarizes the foundational differences between 6-membered and 7-membered cyclic amino acid templates in peptide design.

Parameter	6-Membered (Pipecolic Acid)	7-Membered (Azepane-2-carboxylic Acid)
Ring Strain Energy	~0.1 kcal/mol	~6.2 kcal/mol
Preferred Conformation	Chair	Twist-chair / Puckered
Dihedral Restriction ( / )	Highly restricted, rigid	Moderately restricted, flexible puckering
Steric Bulk (Shielding)	Moderate	High
Relative Protease Half-Life	~4-5x increase (vs. linear)	~6-8x increase (vs. linear)
Synthetic Difficulty	Low to Moderate	High (due to transannular strain)

Experimental Methodologies (Self-Validating Protocols)

To objectively compare these analogs in your own lab, you must utilize self-validating assay systems. Below are the standard protocols I employ to guarantee data integrity.

Protocol 1: In Vitro Protease Stability Assay (LC-MS/MS)

This assay quantifies the metabolic half-life of the synthesized peptidomimetics.

• Step 1: Prepare 250 µM stock solutions of the native peptide, the Pip-analog, and the Azp-analog in PBS (pH 7.4).

• Step 2: Add 1 µM Trypsin or Chymotrypsin and incubate at 37°C.

  • Causality Rationale: Simulates physiological enzymatic degradation at body temperature.

• Step 3: At specific time intervals (0, 15, 30, 60, 120, 240 mins), extract 50 µL aliquots and immediately quench with 50 µL of 1% Trifluoroacetic acid (TFA).

  • Causality Rationale: TFA lowers the pH below 3.0, instantly protonating the catalytic histidine of the serine protease. This halts cleavage immediately, ensuring your kinetic time-points are perfectly accurate.

• Step 4: Analyze via LC-MS/MS, integrating the area under the curve (AUC) for the intact peptide mass over time.

• Self-Validation Checkpoint: The assay must include an internal standard (e.g., a heavy-isotope labeled peptide) to normalize LC-MS injection volumes. Furthermore, the native linear peptide must degrade rapidly (half-life < 30 mins). If the native peptide remains intact, your protease stock is inactive, and the entire run is invalid.

Step-by-step workflow for evaluating in vitro protease resistance of cyclic peptide analogs.

Protocol 2: Conformational Profiling via Circular Dichroism (CD) Thermal Denaturation

This protocol measures the thermodynamic stability (

) imparted by the cyclic ring.

• Step 1: Dissolve peptides in 10 mM phosphate buffer (pH 7.4) to a concentration of 50 µM.

• Step 2: Record baseline CD spectra (190-260 nm) at 20°C to confirm the induced secondary structure.

• Step 3: Heat the sample from 20°C to 90°C at a rate of 1°C/min, monitoring ellipticity at the structural minimum (e.g., 222 nm for helical/turn character).

  • Causality Rationale: Increasing thermal energy disrupts non-covalent hydrogen bonds. The inflection point of the resulting melting curve (

    ) directly quantifies the thermodynamic stability provided by the 6-membered or 7-membered ring.

• Self-Validation Checkpoint: After reaching 90°C, the sample must be cooled back to 20°C and rescanned. If the final spectrum does not perfectly overlay with the initial 20°C spectrum, the denaturation was irreversible (indicating aggregation or chemical degradation). If this occurs, the thermodynamic assumptions of the two-state folding model cannot be applied to your data.

References

• "Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications", MDPI,[5]

• "Rational Activity Improvement of Cyclic Peptides through Stabilization and Rigidification of Main Chain Using φ/ψ Plots of Amino Acids", NIH,[1]

• "Molecular Basis for Cγ-N Bond Formation by PLP-dependent Enzyme LolC", NIH,[3]

• "Ring strain", Wikipedia,[2]

• "Synthesis of Enantiopure 7-Substituted Azepane-2-carboxylic Acids as Templates for Conformationally Constrained Peptidomimetics", ResearchGate,[4]

Sources

• 1. Rational Activity Improvement of Cyclic Peptides through Stabilization and Rigidification of Main Chain Using φ/ψ Plots of Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ring strain - Wikipedia [en.wikipedia.org]
• 3. Molecular Basis for Cγ-N Bond Formation by PLP-dependent Enzyme LolC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Mass spectrometry fragmentation patterns of ACHC peptides

In-Depth Technical Guide: Mass Spectrometry Fragmentation Patterns of ACHC-Containing Peptides vs. Standard -Peptides

Executive Summary

The incorporation of non-proteinogenic cyclic

-amino acids, such as ACHC ((1S,2S)-2-aminocyclohexanecarboxylic acid), has revolutionized the development of peptidomimetics and foldamers. By forcing the peptide backbone into highly stable secondary structures (e.g., 14-helices), ACHC residues confer extreme resistance to proteolytic degradation, making them invaluable in platforms like RaPID mRNA display for drug discovery[1].

However, the exact structural rigidities that make ACHC-peptides biologically robust also fundamentally alter their gas-phase fragmentation behavior during tandem mass spectrometry (MS/MS). This guide objectively compares the MS/MS fragmentation performance of ACHC-containing peptides against standard

-peptides, providing researchers with the mechanistic causality and self-validating protocols required to accurately sequence these complex macrocycles.

Mechanistic Causality: The Physics of ACHC Fragmentation

To understand why ACHC peptides fragment differently, we must examine the physics of the peptide backbone. Standard

-peptides possess a flexible backbone that readily absorbs collision energy during Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD). This energy localizes at the vulnerable amide bonds, resulting in a predictable ladder of b-ions and y-ions [2].

ACHC is a cyclic

-amino acid. It introduces an extra methylene group (C -C ) into the backbone, which is locked within a rigid cyclohexane ring[3]. This architecture alters fragmentation in two critical ways:

• Energy Dissipation (CID/HCD): The cyclohexane ring acts as a vibrational energy sink. When subjected to standard CID/HCD, the ring dissipates the collision energy, preventing cleavage within the residue. Consequently, the ACHC residue remains entirely intact (yielding a distinct 125.08 Da mass shift), but the adjacent amide bonds require significantly higher Normalized Collision Energy (NCE) to break.

• Radical-Driven Anomalies (ETD/ECD): Standard

  -peptides subjected to Electron Transfer Dissociation (ETD) reliably produce c-ions and z-ions [2]. However, the presence of the C -C bond in -amino acids like ACHC triggers unusual homolytic cleavage pathways. Instead of standard c/z series, ETD of -peptides frequently yields abundant a• and y fragment ions, while c and z• fragments are suppressed[4].

Mechanistic logic of CID/HCD fragmentation in standard vs. conformationally rigid ACHC peptides.

Comparative Performance Data

To accurately sequence ACHC-peptides, bioinformatic parameters must be adjusted to account for the unique mass shifts and required energy thresholds.

Table 1: Physicochemical & Fragmentation Comparison

Feature	Standard -Peptides	ACHC-Containing -Peptides	Causality / Mechanism
Backbone Structure	Flexible C -amide	Rigidified C -C cyclohexane ring	ACHC induces stable 14-helix macrocycles[3].
Proteolytic Stability	Low (Minutes to hours)	Ultra-high (Half-life > 60 hours)	Ring sterically blocks protease active sites[1].
HCD/CID Energy Req.	Low to Moderate (NCE 25-30%)	High (NCE 35-45%)	Ring dissipates vibrational energy, resisting cleavage.
Primary CID Ions	b- and y-ion series	b- and y-ions (with intensity gaps)	Cleavage occurs between residues; ACHC remains intact.
Primary ETD/ECD Ions	c- and z-ions	a• and y-ions (unusual pathways)	Radical-induced homolytic cleavage at the C -C bond[4].

Table 2: Diagnostic Mass Shifts for MS/MS Sequencing

Amino Acid / Residue	Monoisotopic Mass (Da)	Residue Mass (-H O) (Da)	Diagnostic Immonium Ion (m/z)
Leucine / Isoleucine ( )	131.0946	113.0840	86.09
Proline ( , cyclic)	115.0633	97.0527	70.06
ACHC ( , cyclic)	143.0946	125.0840	~97.09

Self-Validating Experimental Protocol: LC-MS/MS of ACHC Peptides

Because ACHC peptides resist standard fragmentation, a single-energy CID approach will often yield uninformative spectra dominated by the unfragmented precursor ion. The following protocol utilizes a self-validating orthogonal fragmentation system to guarantee sequence coverage.

Step 1: Sample Preparation

• Reconstitute the purified ACHC-peptide and a standard

  -peptide control in 0.1% Formic Acid (FA) in LC-MS grade water to a final concentration of 1 pmol/µL.

• Centrifuge at 14,000 x g for 10 minutes to remove any insoluble macrocyclic aggregates.

Step 2: Liquid Chromatography (LC) Separation

Note: ACHC peptides exhibit higher hydrophobicity than their

-analogs due to the bulky cyclohexane ring, requiring extended organic gradients.

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phases: (A) 0.1% FA in Water; (B) 0.1% FA in Acetonitrile.

• Gradient: 5% B to 45% B over 30 minutes at a flow rate of 300 µL/min.

Step 3: Orthogonal Mass Spectrometry Acquisition

• MS1 Survey Scan: Acquire in positive ESI mode at a resolution of 70,000 (Orbitrap) or equivalent TOF. Mass range: 300–2000 m/z.

• Self-Validating HCD (CE Stepping): To overcome the energy dissipation of the ACHC ring, configure the MS2 acquisition to use Stepped Normalized Collision Energy (NCE) . Set the steps to 25%, 35%, and 45%. This ensures that fragile

  -peptide bonds fragment at 25%, while the stubborn bonds adjacent to ACHC fragment at 45%.

• Orthogonal ETD Trigger: Configure a decision tree in the instrument method. If the precursor charge state is

  , trigger a parallel ETD scan. This provides orthogonal a•/y ion data to validate the b/y gaps left by HCD[4].

Step 4: Bioinformatics & De Novo Sequencing

• In your sequencing software (e.g., PEAKS, Byonic), add ACHC as a custom amino acid:

  • Name: ACHC

  • Formula: C

    H NO (Residue formula after water loss)

  • Monoisotopic Mass: 125.0840 Da

• Allow for missed cleavages. The software must be configured to accept lower intensity peaks for bonds immediately flanking the ACHC residue.

Parallel LC-MS/MS workflow for characterizing ACHC-peptides using orthogonal fragmentation.

References

1.[1] RaPID discovery of cell-permeable helical peptide inhibitors containing cyclic β-amino acids against SARS-CoV-2 main protease. National Institutes of Health (NIH) / PMC. 2.[3] Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure. University of Wisconsin–Madison / J. Am. Chem. Soc. 3.[4] Unusual fragmentation of β-linked peptides by ExD tandem Mass Spectrometry. National Institutes of Health (NIH) / PMC. 4.[2] Peptide Fragmentation Patterns in Mass Spectrometry. Verified Peptides.

Sources

• 1. RaPID discovery of cell-permeable helical peptide inhibitors con-taining cyclic β-amino acids against SARS-CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. verifiedpeptides.com [verifiedpeptides.com]
• 3. bif.wisc.edu [bif.wisc.edu]
• 4. Unusual fragmentation of β-linked peptides by ExD tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity of ACHC Analogs vs. Native Peptides: A Comprehensive Comparison Guide

Executive Summary & Mechanistic Rationale

Native

-peptides are highly specific modulators of biological targets, but their translation into clinical therapeutics is severely hindered by poor pharmacokinetic properties. Specifically, they suffer from rapid proteolytic degradation and a lack of stable secondary structures in physiological environments 1.

To overcome these limitations, the incorporation of alicyclic

-amino acids—most notably trans-2-aminocyclohexanecarboxylic acid (ACHC)—has emerged as a transformative structural engineering strategy. ACHC imposes severe steric constraints on the peptide backbone. While native peptide backbones freely rotate (incurring a massive entropic penalty upon target binding), the cyclohexane ring of ACHC pre-organizes the backbone dihedral angles. When incorporated into -peptides or mixed -peptides, ACHC strongly drives the formation of a rigid 14-helix (stabilized by hydrogen bonds) 2.

This structural rigidity not only enhances target affinity by aligning pharmacophores but fundamentally alters the proteolytic landscape. Proteases require the peptide backbone to adopt an extended conformation to fit into their active sites; the rigid 14-helix of ACHC analogs prevents this adaptation, conferring exceptional enzymatic stability 3.

Structural and functional divergence between native peptides and ACHC-modified analogs.

Comparative Performance Data

The following table summarizes the quantitative advantages of ACHC-modified analogs over native

-peptides across key drug development parameters.

Parameter	Native -Peptides	ACHC-Modified Analogs ( or )	Experimental Significance
Secondary Structure	Flexible / Random Coil	Rigid 14-Helix	Pre-organization reduces the entropic penalty during target binding.
Proteolytic Half-Life	< 10 minutes (Serum)	> 24 hours (Serum)	Critical for in vivo efficacy and extending dosing intervals.
Antifungal Activity (MIC)	> 100 µM (Deactivated in serum)	3.1 - 12.5 µM	ACHC maintains the globally amphiphilic structure required for membrane disruption.
Target Affinity (PPIs)	Low nanomolar	Low-to-subnanomolar	Rigid conformation perfectly aligns side chains to mimic native -helical interfaces.

Case Studies in Biological Activity

• Membrane-Targeting Antifungals: Native antimicrobial peptides (AMPs) often lose activity in physiological media due to salt sensitivity and proteolysis. Conversely, 14-helical

  -peptides containing ACHC maintain potent planktonic and anti-biofilm activity against Candida albicans because their rigid amphiphilicity resists degradation while efficiently disrupting fungal membranes 2.

• Intracellular Protein-Protein Interactions (PPIs): Stapled

  -peptides targeting the Bim BH3 domain (involved in apoptotic signaling) show nearly 100-fold greater resistance to proteolysis than their native -peptide counterparts. Furthermore, the ACHC-induced helicity allows these analogs to successfully cross cell membranes and induce apoptosis in vivo4.

Experimental Methodologies & Self-Validating Protocols

As an Application Scientist, I emphasize that generating reliable comparative data requires protocols with built-in validation mechanisms and a clear understanding of the chemical causality behind each step.

Protocol A: Microwave-Assisted Solid-Phase Peptide Synthesis (SPPS) of ACHC Analogs

Causality: The steric bulk of the cyclohexane ring in ACHC significantly hinders nucleophilic attack during amide bond formation. Standard room-temperature coupling often results in sequence truncation. Microwave heating provides the activation energy required to overcome this steric clash.

• Resin Swelling: Swell Rink Amide resin in DMF for 30 minutes. (Validation: Resin should visibly double in volume, ensuring reaction sites are fully solvated).

• Fmoc Deprotection: Treat with 20% piperidine in DMF (2 x 5 min). Monitor UV absorbance of the deprotection effluent at 301 nm to quantify Fmoc removal.

• ACHC Coupling: Use 5 equivalents of Fmoc-ACHC-OH, activated with DIC and Oxyma Pure. Heat via microwave to 75°C for 15 minutes. (Causality: Oxyma minimizes racemization while DIC forms the highly reactive O-acylisourea intermediate necessary for hindered couplings).

• Capping: Treat with acetic anhydride/DIEA to cap unreacted amines. (Validation: This prevents deletion sequences, ensuring that any impurities in downstream HPLC are easily separable truncated byproducts).

• Cleavage: Cleave using TFA/TIPS/Water (95:2.5:2.5) for 2 hours. Precipitate the final peptide in cold diethyl ether.

Step-by-step experimental workflow for evaluating comparative peptide proteolytic stability.

Protocol B: Proteolytic Stability Assay (Serum Incubation)

Causality: To objectively compare native vs. ACHC peptides, the assay must mimic physiological protease exposure while immediately halting enzymatic activity at precise time points to prevent data skewing.

• Matrix Preparation: Dilute human serum to 25% (v/v) in PBS (pH 7.4). Pre-warm to 37°C.

• Incubation: Add the ACHC peptide stock to a final concentration of 10 µM. (Validation: Always run a parallel incubation with a known native

  -peptide as a positive degradation control).

• Aliquoting & Quenching: At defined intervals (0, 1, 4, 8, 24 hours), remove 50 µL aliquots and immediately mix with 50 µL of ice-cold acetonitrile containing 1% TFA. (Causality: The organic solvent and low pH instantly denature proteases, while the cold temperature arrests further kinetic activity).

• Centrifugation: Spin at 14,000 x g for 10 minutes to pellet the precipitated serum proteins.

• LC-MS/MS Quantification: Analyze the supernatant. Calculate the half-life (

  ) by plotting the natural log of the remaining intact peptide peak area versus time.

Protocol C: Broth Microdilution Assay for Antifungal Bioactivity

• Inoculum Preparation: Culture Candida albicans to log phase. Adjust the suspension to

  CFU/mL in RPMI 1640 medium buffered with MOPS.

• Serial Dilution: Prepare 2-fold serial dilutions of the ACHC peptide and the native peptide (range: 100 µM to 0.1 µM) in a 96-well plate.

• Incubation & Readout: Incubate at 35°C for 24 hours. Measure optical density at 600 nm. (Validation: Include a vehicle-only negative control and an amphotericin B positive control. The MIC is defined as the lowest concentration exhibiting >90% growth inhibition).

References

• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry ACS Publications URL
• PMC (PubMed Central)
• PMC (PubMed Central)
• PMC (PubMed Central)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Antifungal Activity of 14-Helical β-Peptides against Planktonic Cells and Biofilms of Candida Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. α/β-Peptide Foldamers Targeting Intracellular Protein-Protein Interactions with Activity in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Enantiomeric Purity of Synthetic 2-Aminocycloheptanecarboxylic Acid

Introduction: The Critical Role of Chirality in a Novel Amino Acid

2-Aminocycloheptanecarboxylic acid is a non-proteinogenic, cyclic amino acid analogue with significant potential in medicinal chemistry and materials science. Its constrained seven-membered ring structure makes it an attractive building block for creating peptides and polymers with unique, stable secondary structures (foldamers). However, like most amino acids, it possesses a chiral center, meaning it exists as two non-superimposable mirror images, or enantiomers. The biological activity of chiral molecules is often highly dependent on their stereochemistry; one enantiomer may be therapeutically active, while the other could be inactive or even toxic.[1] Therefore, the ability to accurately determine and validate the enantiomeric purity of synthetic 2-aminocycloheptanecarboxylic acid is not merely an analytical task—it is a fundamental requirement for its safe and effective application in research and drug development.[2]

This guide provides an in-depth comparison of the primary analytical methodologies for validating the enantiomeric purity of 2-aminocycloheptanecarboxylic acid. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and offer a logical framework for method selection, ensuring that every protocol described is a self-validating system.

Pillar 1: A Comparative Overview of Analytical Methodologies

The determination of enantiomeric excess (% ee) requires a chiral environment that can distinguish between the two enantiomers. This is typically achieved through chromatographic, spectroscopic, or electrophoretic techniques. Each method offers a unique set of advantages and limitations in terms of sensitivity, accuracy, throughput, and required expertise.

Method	Principle	Advantages	Limitations	Typical Application
Chiral HPLC	Differential interaction with a Chiral Stationary Phase (CSP).[3]	High accuracy, precision, and resolution. Direct analysis often possible.[4] Well-established and reliable.[5]	Requires specialized, often expensive, chiral columns. Method development can be time-consuming.[6]	Gold standard for quality control, release testing, and routine purity checks.
Chiral GC	Separation of volatile derivatives on a chiral capillary column.[7]	Very high resolution and sensitivity, especially with mass spectrometry (MS) detection.[8]	Requires derivatization to increase volatility, adding a sample preparation step.[9] Not suitable for non-volatile compounds.	Analysis of volatile amino acid derivatives; can be used for complex biological matrices.
NMR Spectroscopy	Formation of transient diastereomeric complexes with a Chiral Solvating Agent (CSA) or stable diastereomers with a Chiral Derivatizing Agent (CDA), leading to distinct NMR signals.[10]	Rapid analysis, no separation needed. Provides structural information. Absolute method (qNMR).	Lower sensitivity compared to chromatography. Requires higher sample concentration. CSA/CDA can be expensive.[11]	Orthogonal validation, structural confirmation, high-concentration samples, and reaction monitoring.
Capillary Electrophoresis (CE)	Differential migration of enantiomers in a capillary under the influence of an electric field, using a chiral selector in the buffer.[12][13]	High separation efficiency, very small sample volume required. Short analysis times.	Lower concentration sensitivity than HPLC. Reproducibility can be a challenge.	Analysis of non-proteinogenic amino acids in complex matrices.[12]

Pillar 2: In-Depth Technical Analysis & Protocols

The choice of analytical technique is a critical decision driven by the specific requirements of the analysis, such as the desired level of accuracy, sample matrix complexity, and available instrumentation.

A. Chiral High-Performance Liquid Chromatography (HPLC): The Industry Workhorse

Chiral HPLC is the most widely used technique for enantiomeric purity determination due to its robustness and versatility.[3] The separation mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase.

Causality of Experimental Choices:

• Chiral Stationary Phase (CSP) Selection: For amino acids like 2-aminocycloheptanecarboxylic acid, macrocyclic glycopeptide (e.g., teicoplanin-based) and polysaccharide-based (e.g., cellulose or amylose derivatives) CSPs are highly effective.[4][14] Macrocyclic glycopeptide phases are particularly advantageous as they can often separate underivatized amino acids in reversed-phase or polar ionic modes.[4] Polysaccharide-based CSPs are broadly applicable and can be used in normal-phase, reversed-phase, or polar organic modes.[2]

• Mobile Phase Optimization: The mobile phase composition is critical for achieving optimal resolution. In normal-phase mode, mixtures of alkanes (like hexane) and alcohols (like isopropanol or ethanol) are common. Small amounts of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) are often required to improve peak shape and selectivity for zwitterionic amino acids.[5]

• Derivatization Strategy: While direct analysis is preferred, derivatization of the amino group (e.g., with Fmoc-Cl or Boc-anhydride) can be beneficial.[2][4] This blocks the zwitterionic character, often leading to sharper peaks, better solubility in common HPLC solvents, and enhanced UV detection if the analyte lacks a strong chromophore.[7]

Workflow for Chiral HPLC Method Development

Caption: General workflow for chiral HPLC analysis.

Protocol 1: Chiral HPLC Analysis (Direct Method)

This protocol is designed for the direct separation of 2-aminocycloheptanecarboxylic acid enantiomers.

• Column: Astec® CHIROBIOTIC® T (Teicoplanin-based CSP), 25 cm x 4.6 mm, 5 µm.[4]

• Mobile Phase: Methanol/Water/Formic Acid (e.g., 80:20:0.1 v/v/v). The ratio should be optimized to achieve a resolution (Rs) > 1.5.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Sample Preparation: Prepare a 1.0 mg/mL solution of synthetic 2-aminocycloheptanecarboxylic acid in the mobile phase.

• Injection Volume: 10 µL.

• System Suitability: Inject a racemic standard to confirm the elution order and establish the resolution between the two enantiomer peaks. The resolution factor should be ≥ 1.5.

• Quantification: Integrate the peak areas of both enantiomers. Calculate the percentage of the undesired enantiomer relative to the total area of both peaks. The enantiomeric excess (% ee) is calculated as: % ee = |(Area_major - Area_minor) / (Area_major + Area_minor)| * 100

B. NMR Spectroscopy: An Orthogonal Validation Tool

NMR spectroscopy offers a powerful, non-separative method for determining enantiomeric excess.[10] The principle involves converting the enantiomers into diastereomers (either transiently or covalently) which are non-equivalent and thus exhibit distinct signals in the NMR spectrum.[15]

Causality of Experimental Choices:

• Chiral Derivatizing Agents (CDAs): CDAs, such as Mosher's acid chloride (α-methoxy-α-trifluoromethylphenylacetic acid), react with the amine group of 2-aminocycloheptanecarboxylic acid to form stable diastereomeric amides.[15] These diastereomers will have protons or other nuclei (e.g., ¹⁹F if a fluorine-containing CDA is used) in different chemical environments, leading to separate, quantifiable signals in the ¹H or ¹⁹F NMR spectrum.[16]

• Chiral Solvating Agents (CSAs): CSAs, like (R)-1,1'-bi-2-naphthol (BINOL), form weak, transient diastereomeric complexes with the analyte.[10] This interaction is often sufficient to induce small but measurable differences in the chemical shifts of the enantiomers. This method is advantageous as it is non-destructive and requires no sample derivatization.[17]

Diagram of NMR Derivatization Principle

Caption: Principle of using a CDA for NMR analysis.

Protocol 2: ¹H NMR Analysis using a Chiral Solvating Agent

This protocol provides a non-destructive method to assess enantiomeric purity.[17]

• Materials: (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol (TFAE) as the Chiral Solvating Agent, deuterated chloroform (CDCl₃).

• Sample Preparation: a. Accurately weigh ~5-10 mg of the synthetic 2-aminocycloheptanecarboxylic acid into an NMR tube. b. Add ~0.6 mL of CDCl₃. c. Acquire a standard ¹H NMR spectrum of the analyte alone. d. Add 1.0 to 1.5 molar equivalents of the CSA (TFAE) to the NMR tube. e. Gently shake to ensure complete dissolution and complex formation.

• NMR Acquisition: a. Acquire a high-resolution ¹H NMR spectrum on a 400 MHz or higher spectrometer. b. Ensure a sufficient relaxation delay (e.g., d1 = 5 seconds) to allow for accurate integration of the signals.

• Data Analysis: a. Identify a well-resolved proton signal of the analyte (e.g., the proton alpha to the amine or carboxyl group) that has split into two distinct signals upon addition of the CSA. b. Carefully integrate the two signals corresponding to the two diastereomeric complexes. c. Calculate the enantiomeric excess based on the integration values.

Pillar 3: Method Validation and Data Interpretation

Regardless of the chosen method, validation is essential to ensure the results are accurate, precise, and reliable.[3][14] Key validation parameters, as per ICH guidelines, include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[18]

Validation Parameter	Chiral HPLC	NMR with CDA/CSA
Specificity	Baseline resolution (Rs > 1.5) between enantiomer peaks and from any other impurities.	Baseline resolution of signals for the two diastereomers/complexes.
LOD/LOQ	Determined by serial dilution. Typically low (e.g., LOQ < 0.1% of the major enantiomer).[18]	Determined by serial dilution. Generally higher than HPLC.[10]
Linearity	A linear relationship between the concentration of the minor enantiomer and its peak area (r² > 0.999).	A linear relationship between the known molar ratio and the integrated signal ratio.
Accuracy	Assessed by spike-recovery experiments at different levels (e.g., LOQ, 100%, 150% of specification). Recoveries should be within 90-110%.[5]	Analysis of samples with known enantiomeric ratios.
Precision	Repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days/by different analysts). RSD should be < 5% at the LOQ.[18]	Multiple preparations and measurements of the same sample.

Conclusion and Recommendations

For the robust quality control and release of synthetic 2-aminocycloheptanecarboxylic acid, Chiral HPLC is the recommended primary method due to its high sensitivity, accuracy, and established validation protocols. It provides reliable quantification of the undesired enantiomer, even at very low levels (e.g., <0.1%).

NMR spectroscopy using a chiral solvating or derivatizing agent serves as an invaluable orthogonal method. It is ideal for confirming the identity of the enantiomers, for rapid screening of synthetic batches where high sample concentration is not an issue, and for providing a scientifically sound, non-chromatographic confirmation of the purity results obtained by HPLC.

Ultimately, a dual-method approach, leveraging the strengths of both chiral HPLC and NMR, provides the most comprehensive and trustworthy validation of the enantiomeric purity of 2-aminocycloheptanecarboxylic acid, ensuring the highest standards of scientific integrity for its use in advanced research and development.

References

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. (2022, April 15). Pharmaceutical Technology. [Link]

• A new 31P NMR method for the enantiomeric excess determination of alcohols, amines and amino acid esters. Academia.edu. [Link]

• Analyses of amino acids, Enantiomeric purity. CAT GmbH. [Link]

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education. [Link]

• Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and Amino Acids. University of Bath. [Link]

• Chiral Analysis of Non-Protein Amino Acids by Capillary Electrophoresis. PubMed. [Link]

• Chiral Analysis of Non-Protein Amino Acids by Capillary Electrophoresis. SpringerLink. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Publishing. [Link]

• A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. PubMed. [Link]

• 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. Analyst (RSC Publishing). [Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. PMC. [Link]

• Method Development and Validation for Enantiomer in Sitagliptin Hydrochloride by RPHPLC. Journal of Chemical and Pharmaceutical Research. [Link]

• TIC GC/MS chromatogram of the chiral amino acid analysis... ResearchGate. [Link]

• Development and validation of a chiral liquid chromatographic method for the determination of enantiomeric purity of benzphetamine. ResearchGate. [Link]

• Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry. PMC. [Link]

• A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Der Pharma Chemica. [Link]

• Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. LibreTexts Chemistry. [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. PMC. [Link]

• Determination of Chemical and Enantiomeric Purity of α‐Amino Acids and their Methyl Esters as N‐Fluorenylmethoxycarbonyl Derivatives Using Amylose‐derived Chiral Stationary Phases. ResearchGate. [Link]

• Process for resolving chiral acids with 1-aminoindan-2-ols.

• Enantioselective preparation of 2-aminomethyl carboxylic acid derivatives: Solving the β2-amino acid problem with the chiral auxiliary 4-isopropyl-5,5-diphenyloxazolidin-2-one (DIOZ). ResearchGate. [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. [Link]

Sources

• 1. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals [mdpi.com]
• 2. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 8. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Chiral Analysis of Non-Protein Amino Acids by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chiral Analysis of Non-Protein Amino Acids by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 16. 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Proteolytic stability of peptides containing 2-Aminocycloheptanecarboxylic acid

Proteolytic Stability of Peptides Containing 2-Aminocycloheptanecarboxylic Acid (Achc): A Comparative Guide

As drug development increasingly pivots toward peptide therapeutics, the inherent susceptibility of natural

-peptides to rapid enzymatic degradation remains a critical bottleneck. While standard modifications—such as N-methylation, D-amino acid substitution, or PEGylation—offer incremental improvements, they often compromise receptor binding affinity. To bridge the gap between in vitro potency and in vivo efficacy, we must engineer the peptide backbone itself.

As a Senior Application Scientist, I have found that the incorporation of conformationally constrained cycloaliphatic

-amino acids represents a paradigm shift in foldamer engineering. In this guide, we will critically evaluate the performance of 2-Aminocycloheptanecarboxylic acid (Achc) —a 7-membered cyclic -amino acid—comparing its proteolytic shielding capabilities against unmodified peptides and smaller cyclic analogs.

Mechanistic Causality: The Structural Basis of Achc-Mediated Resistance

To understand why Achc confers unprecedented stability, we must examine the physical mechanics of proteolysis. Proteolytic enzymes (e.g., trypsin, chymotrypsin, and pronase) have evolved to recognize the extended

-strand conformation of natural -peptides. For cleavage to occur, the peptide backbone must unfold and precisely lock into the enzyme's catalytic cleft (the S1-S1' pockets).

When we introduce a

-amino acid, the addition of an extra carbon atom to the backbone fundamentally disrupts the natural hydrogen-bonding register and spatial geometry[1]. However, acyclic -amino acids still possess rotational freedom; aggressive peptidases can sometimes force them into a cleavable conformation.

This is where the cycloaliphatic constraint of Achc becomes critical:

• Torsional Restriction: By embedding the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  bond within a 7-membered cycloheptane ring, we eliminate torsional freedom[2]. The backbone is rigidly locked into a specific dihedral angle, forcing the peptide to preorganize into a highly stable helical topology (such as a 12/10-helix or 14-helix)[3].

• Steric Shielding: The massive steric bulk of the 7-membered ring acts as a physical umbrella. Even if the protease could theoretically accommodate the homologated backbone, the cycloheptane ring physically clashes with the S1/S1' pockets[4].

Because the Achc-modified peptide can neither unfold nor physically fit into the catalytic cleft, the amide bonds remain completely inaccessible to the enzyme.

Fig 1. Mechanistic pathway of Achc-mediated proteolytic resistance via conformational restriction.

Comparative Performance Data

How does Achc stack up against other backbone modifications? The table below synthesizes quantitative performance metrics across different peptide scaffolds. As the cycloalkyl ring size increases from 5 (ACPC) to 6 (ACHC) to 7 (Achc), the steric shielding and resulting proteolytic half-life scale accordingly, albeit at the cost of increased synthetic difficulty during Solid-Phase Peptide Synthesis (SPPS).

Table 1: Comparative Proteolytic Stability and Structural Properties of Peptide Backbones

Modification Strategy	Backbone Type	Conformational Flexibility	Steric Shielding	Proteolytic Half-Life ( ) in Pronase	Synthesis Difficulty (SPPS)
L- -Amino Acid		High	Low	< 15 min	Baseline
-Homoalanine	(Acyclic)	Moderate	Low	~ 2-4 hours	Low
ACPC (5-membered)	(Cyclic)	Low (12-helix)	Moderate	> 48 hours	Moderate
ACHC (6-membered)	(Cyclic)	Very Low (14-helix)	High	> 48 hours	High
Achc (7-membered)	(Cyclic)	Extremely Low	Maximum	> 72 hours (Near-Immune)	Very High (Requires HATU/Heat)

Experimental Workflow: Self-Validating Proteolytic Stability Assay

In rigorous drug development, we cannot rely on single-point degradation assays. Inactive enzyme preparations or buffer mismatches frequently yield false positives for stability. The following protocol is a self-validating system : it co-incubates the Achc-peptide with a highly susceptible

-peptide control, ensuring that any observed stability is a true reflection of the molecule's structural resistance, not an assay failure.

Materials Required:

• Test Peptide: Achc-modified foldamer (purified via HPLC).

• Positive Control Peptide: Unmodified

  -peptide analog (e.g., natural Substance P).

• Internal Standard (IS): Heavy-isotope labeled peptide (used for MS normalization).

• Enzyme: Pronase from Streptomyces griseus (a highly aggressive cocktail of endo- and exopeptidases).

Step-by-Step Methodology:

• Matrix Preparation: Prepare a 100 mM ammonium bicarbonate buffer (pH 8.0) containing 2 mM

  to support optimal protease activity.

• Peptide Master Mix Formulation: Combine the Test Peptide (50 µM) and the Positive Control Peptide (50 µM) in the buffer.

  • Causality Note: Co-incubating the test and control peptides ensures they are exposed to the exact same enzymatic environment and degradation kinetics, eliminating well-to-well variation.

• Enzyme Initiation: Add Pronase to a final concentration of 0.1 mg/mL. Immediately vortex and incubate the mixture at 37°C in a thermoshaker.

• Time-Course Quenching: At defined intervals (

  hours), withdraw 50 µL aliquots. Immediately quench the reaction by adding 50 µL of 1% Trifluoroacetic acid (TFA) in acetonitrile containing the Internal Standard (10 µM).

  • Causality Note: The TFA rapidly lowers the pH, instantly denaturing the pronase to halt digestion, while the acetonitrile precipitates the enzyme out of solution.

• Sample Processing: Centrifuge the quenched aliquots at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the clarified supernatant to LC-MS vials.

• LC-MS/MS Quantification: Quantify the remaining intact peptides using Multiple Reaction Monitoring (MRM). Normalize the peak areas of the Test and Control peptides against the Internal Standard to correct for any injection volume variances.

Data Validation Checkpoint:

• System Validation: If the Positive Control Peptide is degraded by >90% within 1 hour, the pronase is confirmed active and the assay is valid.

• Efficacy Confirmation: If the Achc-modified Test Peptide remains >95% intact at 72 hours under these validated conditions, the cycloheptane modification has successfully conferred absolute proteolytic resistance.

Conclusion

For researchers looking to design next-generation peptide therapeutics with extended in vivo half-lives, 2-Aminocycloheptanecarboxylic acid (Achc) represents the apex of conformationally restricted foldamer design. While its incorporation demands highly optimized SPPS protocols due to its extreme steric bulk, the resulting pharmacokinetic benefits—locking the peptide into a stable helix and rendering it entirely invisible to proteases—far outweigh the synthetic challenges.

References

• Comparison of Design Strategies for Promotion of b- Peptide 14-Helix Stability in Water. core.ac.uk. 3

• Thermodynamic Stability of β-Peptide Helices and the Role of Cyclic Residues. nih.gov. 2

• Synthesis and Studies of Bulky Cycloalkyl α,β-Dehydroamino Acids that Enhance Proteolytic Stability. nih.gov. 4

• H bonds in ZnCar⋅H2O (Coordination-driven assembly of dynamic 12/10-helical β-pentapeptides). researchgate.net.5

• The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides. nih.gov. 1

Sources

• 1. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thermodynamic Stability of β-Peptide Helices and the Role of Cyclic Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. Synthesis and Studies of Bulky Cycloalkyl α,β-Dehydroamino Acids that Enhance Proteolytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Resolving Intramolecular Hydrogen Bonds in ACHC: A Comparative Guide to IR Spectroscopy Signatures and Analytical Modalities

Executive Summary

The rational design of foldamers—synthetic oligomers that adopt well-defined secondary structures—relies heavily on conformationally constrained building blocks like aminocyclohexanecarboxylic acid (ACHC). The stereochemistry of the ACHC monomer dictates the topology of the resulting peptide backbone, driven by specific intramolecular hydrogen-bonding networks.

This guide provides an objective comparison of the analytical modalities used to resolve these H-bond signatures, with a specific focus on Infrared (IR) spectroscopy. By contrasting Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy with alternative techniques like 2D-IR and NMR, and by mapping the distinct vibrational signatures of trans-ACHC versus cis-ACHC, this document serves as a comprehensive reference for researchers engineering novel β-peptide therapeutics and biomaterials.

Mechanistic Grounding: The Stereochemistry of ACHC H-Bonds

The utility of ACHC in foldamer design stems from its rigid cyclohexane ring, which severely restricts the torsional angles (

, ) of the peptide backbone. The causality of the resulting secondary structures is directly tied to the stereochemistry of the ACHC monomer:

• trans-ACHC (1R,2R or 1S,2S): The trans configuration strongly promotes a gauche torsion angle that drives the formation of a robust 14-helix [1]. This helix is stabilized by a 14-membered hydrogen-bonded ring between the C=O of residue i and the N-H of residue i+2.

• cis-ACHC (1R,2S or 1S,2R): Conversely, the cis configuration favors extended strand-like conformations. Crystal structures and spectroscopic data reveal that cis-ACHC residues are stabilized by localized, 6-membered-ring intramolecular C=O···H–N hydrogen bonds[2].

Understanding these stereochemical divergences is critical, as the strength and geometry of these H-bonds directly modulate the vibrational force constants observed in IR spectroscopy.

Stereochemical divergence in ACHC H-bonding and resulting IR signatures.

Comparative Analysis of Analytical Modalities

While X-ray crystallography provides definitive solid-state structural proof, it requires high-quality crystals that are often difficult to obtain. Consequently, spectroscopic modalities are the workhorses for solution-state and amorphous solid-state characterization.

Table 1: Performance Comparison of Structural Characterization Techniques

Analytical Modality	Sample State	Sensitivity to H-Bond Strength	Structural Resolution	Primary Limitation
ATR-FTIR	Solid / Film	High. Direct measurement of N-H bond weakening (Amide A shift).	Low. Measures ensemble averages of all amide bonds.	Cannot assign H-bonds to specific residues in a sequence.
Solution FTIR	Liquid (Non-polar)	High. Excellent for concentration-dependent aggregation studies.	Low.	Strongly limited by solvent IR absorption (e.g., water masks Amide I/A).
2D-IR	Liquid	Very High. Detects vibrational couplings and ultrafast dynamics.	High. Cross-peaks indicate specific spatial arrangements.	Requires highly specialized, custom-built femtosecond laser setups.
NMR (NOESY)	Liquid	Low. Infers H-bonds indirectly via spatial proximity (< 5 Å).	Very High. Atomic-level resolution of individual residues.	Subject to time-averaging; requires high concentrations and soluble samples.

Editorial Insight: For rapid, routine validation of secondary structure in novel ACHC peptides, ATR-FTIR remains the most efficient primary screening tool. It directly probes the mechanics of the hydrogen bond: as the proton is shared with the carbonyl oxygen, the electron density of the N-H bond decreases, lowering its force constant and shifting the Amide A band to lower wavenumbers[3].

Quantitative IR Signatures of ACHC Peptides

The IR spectrum of a peptide contains several characteristic amide bands, but the Amide A (N-H stretch) and Amide I (C=O stretch) regions are the most diagnostic for intramolecular H-bonding.

As the ACHC oligomer chain lengthens and secondary structure stabilizes, the Amide A band shifts significantly to lower wavenumbers, while the Amide II band (N-H in-plane bending) shifts to higher wavenumbers due to the restricted motion of the bonded proton[3].

Table 2: Benchmark IR Frequencies for ACHC H-Bond States

H-Bond State	Dominant Stereochemistry	Amide A (N-H Stretch)	Amide I (C=O Stretch)	Amide II (N-H Bend)
Free N-H (Non-bonded)	Monomers / Solvated	~3430 – 3450 cm⁻¹	~1660 – 1670 cm⁻¹	~1510 – 1520 cm⁻¹
6-Membered Ring	cis-ACHC (Extended)	~3350 – 3370 cm⁻¹	~1640 – 1650 cm⁻¹	~1525 – 1530 cm⁻¹
14-Membered Ring	trans-ACHC (14-Helix)	3269 – 3327 cm⁻¹	~1630 – 1640 cm⁻¹	1533 – 1547 cm⁻¹

Data synthesized from solid-state ATR-FTIR studies of ACHC homooligomers and heterooligomers[3],[2].

Self-Validating Experimental Protocol: ATR-FTIR & DFT Workflow

To ensure high-fidelity characterization of ACHC peptides, empirical FTIR data must be cross-validated with Density Functional Theory (DFT) calculations. This creates a self-validating loop: DFT predicts the vibrational shift based on a hypothesized structure, and FTIR confirms the physical reality.

Step-by-Step Methodology

Phase 1: Sample Preparation & ATR-FTIR Acquisition

• Lyophilization: Dissolve the synthesized ACHC peptide in high-purity HPLC-grade water/acetonitrile, freeze at -80°C, and lyophilize for 48 hours. Causality: Trace moisture exhibits a broad O-H stretch at ~3300-3500 cm⁻¹, which will completely mask the critical Amide A band.

• Background Calibration: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (128 scans, 4 cm⁻¹ resolution) in an ambient environment to subtract atmospheric CO₂ and water vapor.

• Sample Deposition: Place 1-2 mg of the dry peptide powder onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure uniform optical contact.

• Data Acquisition: Collect the sample spectrum (128 scans, 4 cm⁻¹ resolution, 4000–400 cm⁻¹ range).

Phase 2: Spectral Processing & Deconvolution 5. Baseline Correction: Apply a rubberband baseline correction to account for scattering effects. 6. Second Derivative Analysis: To resolve overlapping peaks in the Amide I region (e.g., distinguishing a 14-helix from random coil), calculate the second derivative of the spectrum using a Savitzky-Golay filter (9-point smoothing). Minima in the second derivative correspond to exact peak centers.

Phase 3: DFT Computational Validation 7. Geometry Optimization: Construct the in silico model of the ACHC peptide. Optimize the geometry using a robust functional and basis set (e.g.,

B97X-D/def2-TZVP) in an implicit solvent model matching the experimental conditions (or vacuum for solid-state approximations). 8. Frequency Calculation: Run a harmonic vibrational frequency calculation on the optimized geometry. 9. Scaling: Apply a frequency scaling factor (typically ~0.94 to 0.96 for N-H stretches) to correct for anharmonicity. Compare the scaled theoretical Amide A frequency against the experimental ATR-FTIR data to confirm the specific H-bond topology (e.g., 14-membered vs. 6-membered ring).

Workflow for characterizing ACHC H-bonds using IR spectroscopy and DFT validation.

References

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1999). Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure and Implications for β-Peptide Tertiary Structure. Journal of the American Chemical Society.[Link]

• Choi, S. H., Ivancic, M., Guzei, I. A., & Gellman, S. H. (2021). Structural Characterization of Peptide Oligomers Containing (1R,2S)-2-Aminocyclohexanecarboxylic Acid (cis-ACHC). ResearchGate.[Link]

• Various Authors. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

Sources

• 1. bif.wisc.edu [bif.wisc.edu]
• 2. researchgate.net [researchgate.net]
• 3. β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00906H [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Aminocycloheptanecarboxylic acid

Executive Summary & Chemical Context[1][2][3][4][5]

2-Aminocycloheptanecarboxylic acid (often supplied as the hydrochloride salt, CAS: 1198283-50-9 or similar) is a non-proteinogenic, cyclic amino acid. In drug discovery, it is primarily utilized as a conformational constraint in peptide synthesis to restrict backbone flexibility, potentially enhancing the metabolic stability and receptor selectivity of peptidomimetics.

While often classified under standard GHS categories as an irritant, its structural similarity to bioactive GABA analogues and its application in novel drug scaffolds necessitates a precautionary handling approach . The primary operational risk is inhalation of micronized dust during weighing and transfer, which can lead to acute respiratory tract irritation (STOT SE 3).

Hazard Identification (GHS Classification)

Hazard Class	Category	Code	Statement
Skin Corrosion/Irritation	2	H315	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	2A	H319	Causes serious eye irritation.[3][2][4][5][6]
STOT - Single Exposure	3	H335	May cause respiratory irritation.[3][1][2]

Note: As a research chemical, long-term toxicological data (carcinogenicity, reproductive toxicity) may be incomplete. Treat as a potential bioactive agent.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound. The selection logic is based on the compound's physical state (fine powder) and chemical properties (zwitterionic/salt form).

Protection Zone	Low Risk Operation (Closed System/Storage)	High Risk Operation (Weighing, Synthesis, Waste)	Technical Rationale
Ocular	Safety Glasses with side shields (ANSI Z87.1)	Chemical Splash Goggles	Fine powders can bypass side shields via air currents. Goggles provide a seal against airborne particulates.
Dermal (Hand)	Single Nitrile Gloves (0.11 mm)	Double Nitrile Gloves (Outer: 0.11mm, Inner: 0.06mm)	Amino acid salts are generally polar; nitrile offers excellent resistance. Double gloving allows the outer glove to be stripped immediately upon contamination without exposing skin.
Dermal (Body)	Standard Cotton/Poly Lab Coat	Tyvek® Sleeves + Lab Coat (Buttoned to neck)	Prevents accumulation of dust on wrist cuffs, a common secondary exposure route during doffing.
Respiratory	Not required if in Fume Hood	N95/P2 Respirator (If outside hood)	Critical: Handling must occur in a fume hood. If weighing balance is external, a respirator is mandatory to prevent inhalation of airborne fines.

Operational Workflow & Engineering Controls

Safety is not just about what you wear; it is about how you move. The following workflow integrates PPE usage with engineering controls to create a self-validating safety loop.

Visualization: The "Clean-to-Dirty" Workflow

The following diagram illustrates the logical flow of handling to prevent cross-contamination.

Figure 1: Sequential workflow for handling solid irritants, emphasizing the containment zone (Fume Hood).

Detailed Protocol: Weighing & Solubilization

Objective: Transfer 2-Aminocycloheptanecarboxylic acid from the source container to a reaction vessel without generating dust.

• Preparation (The "Static" Factor):

  • Amino acids in powder form are prone to static charge, causing "fly-away" particles.

  • Action: Place an ionizing bar or use an anti-static gun inside the balance chamber before opening the vial. This prevents the powder from repelling off the spatula and onto your gloves/bench.

• The Transfer:

  • Open the container only inside a certified chemical fume hood.

  • Use a disposable anti-static weighing boat.

  • Technique: Do not dump. Tap the spatula gently. If the powder clumps, do not crush it in the open air; crush it inside the reaction vessel after adding solvent.

• Solubilization (Containment):

  • Immediately add the reaction solvent (e.g., Methanol, DMF, Water) to the weighing boat or vessel to "wet" the powder.

  • Why: Once in solution, the inhalation hazard is effectively eliminated, reducing the risk profile to that of the solvent.

• Decontamination:

  • Wipe the balance area with a wet paper towel (solvent-appropriate) before removing your outer gloves.

  • Treat the paper towel as solid hazardous waste.

Disposal & Emergency Response

Waste Management Streams

Proper disposal prevents environmental contamination and downstream hazards for waste handlers.

Waste Type	Composition	Disposal Stream
Solid Waste	Contaminated weighing boats, paper towels, PPE, excess powder.	Hazardous Solid Waste (Toxic/Irritant). Double-bagged. Label with CAS #.
Liquid Waste	Reaction mixtures, mother liquors.	Organic/Aqueous Waste. Segregate based on solvent (e.g., Halogenated vs. Non-Halogenated).
Sharps	Contaminated needles/syringes.	Bio/Chem Sharps Container. Do not recap needles.

Emergency Procedures

• Inhalation: Move immediately to fresh air. If breathing is difficult, seek medical attention. The compound is an STOT-SE 3 irritant; symptoms may be delayed.

• Eye Contact: Flush with water for 15 minutes at an eyewash station. Hold eyelids open. Do not rub eyes, as solid crystals can cause corneal abrasion.

• Skin Contact: Remove contaminated clothing/gloves.[7] Wash with soap and water.[2][4][7]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 23378, 1-Aminocycloheptanecarboxylic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[7] Retrieved from [Link]

Sources

• 1. (1S,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride | C7H14ClNO2 | CID 24751168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 1-Aminocycloheptanecarboxylic acid | C8H15NO2 | CID 23378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Assigning hazard categories | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pickeringlabs.com [pickeringlabs.com]